1,4-Cyclohexane-d10

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Stability of 1,4-Cyclohexane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and stability of 1,4-Cyclohexane-d10. Due to the limited availability of experimental data for this specific isotopologue, this guide leverages data from its per-deuterated analogue, Cyclohexane-d12, and its non-deuterated counterpart, Cyclohexane, to provide a thorough and well-rounded profile. This approach allows for an informed estimation of the properties of 1,4-Cyclohexane-d10.

Chemical Properties

Deuterium-labeled compounds are of significant interest in various fields of chemical and pharmaceutical research. They serve as indispensable tools in mechanistic studies, as internal standards for quantitative analysis, and in the development of deuterated drugs with potentially improved pharmacokinetic profiles. 1,4-Cyclohexane-d10, a partially deuterated isotopologue of cyclohexane, is a valuable building block in the synthesis of more complex deuterated molecules.

The substitution of hydrogen with deuterium can lead to subtle but significant changes in the physicochemical properties of a molecule, primarily due to the greater mass of deuterium. This is known as the kinetic isotope effect. Generally, deuteration can lead to a slightly higher boiling point, melting point, and density compared to the non-deuterated analogue.

The following tables summarize the key chemical and physical properties of Cyclohexane-d12 and non-deuterated Cyclohexane to provide a comparative reference for estimating the properties of 1,4-Cyclohexane-d10.

Table 1: General Chemical Properties

Property	Cyclohexane-d12	Cyclohexane
Molecular Formula	C₆D₁₂	C₆H₁₂
Molecular Weight	96.23 g/mol	84.16 g/mol [1]
CAS Number	1735-17-7	110-82-7
Appearance	Colorless liquid	Colorless liquid[1]
Odor	Mild odor	Mild, sweetish odor
Isotopic Purity	Typically ≥99 atom % D	Not Applicable

Table 2: Physical Properties

Property	Cyclohexane-d12	Cyclohexane
Boiling Point	80.7 °C	80.74 °C[1][2]
Melting Point	6.5 °C	6.55 °C[1]
Density	0.893 g/mL at 25 °C	0.779 g/mL at 20 °C
Refractive Index (n20/D)	1.421	1.4266
Solubility in Water	Insoluble	Insoluble
Solubility in Organic Solvents	Soluble in ether, chloroform, and benzene	Soluble in alcohol, ether, acetone, benzene
Vapor Pressure	10.3 kPa at 20°C	97.6 mmHg at 25 °C

Based on this data, it is expected that 1,4-Cyclohexane-d10 will have a molecular weight of approximately 94.21 g/mol and physical properties that are intermediate between cyclohexane and cyclohexane-d12, though likely closer to the latter.

Stability and Storage

Deuterated cyclohexane derivatives, including 1,4-Cyclohexane-d10, are generally stable compounds under standard laboratory conditions. Information on the stability of related compounds provides a good guideline for handling and storage.

Stability:

• Thermal Stability: Stable at room temperature. The chair conformation is the most stable conformer, and cyclohexane rapidly interconverts between two chair conformations in a process known as ring flipping.

• Chemical Stability: Stable under normal conditions. It is incompatible with strong oxidizing agents.

• Reactivity: The C-D bond is stronger than the C-H bond, which can lead to a kinetic isotope effect in reactions involving the cleavage of this bond. This property is exploited in mechanistic studies.

Storage Conditions:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed to prevent the ingress of moisture.

• Store away from sources of heat, sparks, and open flames, as cyclohexane and its deuterated analogues are flammable.

• For long-term storage, it is recommended to store the compound under an inert atmosphere. C/D/N Isotopes Inc. suggests that after three years, their 1,4-Cyclohexane-d10-diamine should be re-analyzed for chemical purity before use, a recommendation that can be extended to 1,4-Cyclohexane-d10.

Experimental Protocols

General Protocol for Use as an Internal Standard in GC-MS Analysis:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the non-deuterated analyte (1,4-cyclohexane derivative of interest) at a known concentration in a suitable solvent (e.g., methanol, dichloromethane).

  • Prepare a stock solution of the internal standard (1,4-Cyclohexane-d10) at a known concentration in the same solvent.

  • Create a series of calibration standards by spiking known amounts of the analyte stock solution with a constant amount of the internal standard stock solution.

• Sample Preparation:

  • To the unknown sample, add a known amount of the 1,4-Cyclohexane-d10 internal standard solution.

  • Perform any necessary extraction or derivatization steps.

• GC-MS Analysis:

  • Inject the prepared standards and samples into the GC-MS system.

  • Develop a chromatographic method to achieve good separation of the analyte and internal standard from other matrix components.

  • Operate the mass spectrometer in selected ion monitoring (SIM) mode to monitor characteristic ions for both the analyte and the internal standard.

• Data Analysis:

  • For each standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte.

  • For the unknown sample, determine the peak area ratio and use the calibration curve to calculate the concentration of the analyte.

Visualizations

The following diagram illustrates a typical workflow for the use of a deuterated compound, such as 1,4-Cyclohexane-d10, as an internal standard in a quantitative mass spectrometry experiment.

References

• 1. Cyclohexane - GeeksforGeeks [geeksforgeeks.org]
• 2. study.com [study.com]

An In-depth Technical Guide to the Synthesis and Purification of 1,4-Cyclohexane-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction to Deuterated Cyclohexanes

Deuterium-labeled compounds, where hydrogen atoms (¹H) are replaced by their heavier isotope, deuterium (²H or D), are invaluable tools in modern chemistry and drug development.[1][2][3] The substitution of hydrogen with deuterium does not significantly alter the chemical properties of a molecule but does change its physical properties, which is advantageous for various analytical techniques. Deuterated solvents are essential for NMR spectroscopy, as they minimize solvent peak interference and help stabilize the magnetic field.

In drug discovery, selective deuteration can alter a drug's metabolic profile by slowing down metabolic pathways that involve C-H bond cleavage, a phenomenon known as the deuterium kinetic isotope effect. This can lead to improved pharmacokinetic properties, enhanced safety, and increased efficacy. 1,4-Cyclohexane-d10, as a specifically labeled building block, holds potential for the synthesis of deuterated drug candidates and as an internal standard for quantitative analysis by mass spectrometry.

This guide details a proposed synthetic route and purification strategy for 1,4-Cyclohexane-d10, designed to achieve high isotopic purity.

Proposed Synthetic Pathway

The proposed synthesis of 1,4-Cyclohexane-d10 is a two-step process starting from commercially available 1,4-cyclohexanedione.

• Step 1: Hydrogen-Deuterium (H/D) Exchange. The eight protons alpha to the two carbonyl groups in 1,4-cyclohexanedione are acidic and can be exchanged for deuterium under basic conditions using deuterium oxide (D₂O) as the deuterium source. This reaction yields 1,4-cyclohexanedione-d₈.

• Step 2: Deuterated Wolff-Kishner Reduction. The two carbonyl groups of 1,4-cyclohexanedione-d₈ are subsequently removed and replaced with deuterium atoms. A modified Wolff-Kishner reduction using hydrazine in a deuterated solvent (e.g., deuterated diethylene glycol) with D₂O and a base catalyst will reduce the ketone functionalities to CD₂ groups, yielding the target molecule, 1,4-Cyclohexane-d10.

Caption: Proposed synthetic workflow for 1,4-Cyclohexane-d10.

Experimental Protocols

Synthesis of 1,4-Cyclohexanedione-d₈ (H/D Exchange)

This protocol is adapted from standard H/D exchange procedures for ketones.

Materials:

• 1,4-Cyclohexanedione

• Deuterium oxide (D₂O, 99.9 atom % D)

• Sodium metal (or Sodium deuteroxide, NaOD)

• Anhydrous diethyl ether or Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (for drying)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heat source

Procedure:

• Catalyst Preparation: Carefully prepare a catalytic amount of sodium deuteroxide (NaOD) by adding a small piece of sodium metal to an excess of D₂O in an ice bath.

• Reaction Setup: In a round-bottom flask, dissolve 1,4-cyclohexanedione in D₂O. Add the prepared NaOD catalyst.

• Reaction: Heat the mixture to reflux and stir for 24-48 hours to allow for complete H/D exchange at the alpha-positions. The progress can be monitored by ¹H NMR by observing the disappearance of the alpha-proton signals.

• Workup: Cool the reaction mixture to room temperature. Extract the product using anhydrous diethyl ether or dichloromethane.

• Purification: Wash the organic layer with a small amount of D₂O, then dry over anhydrous magnesium sulfate. Filter and remove the solvent under reduced pressure to yield crude 1,4-cyclohexanedione-d₈. Further purification can be achieved by recrystallization.

Synthesis of 1,4-Cyclohexane-d10 (Deuterated Wolff-Kishner Reduction)

This protocol is a modification of the standard Wolff-Kishner reduction to incorporate deuterium.

Materials:

• 1,4-Cyclohexanedione-d₈ (from Step 3.1)

• Hydrazine hydrate (N₂H₄·H₂O)

• Sodium deuteroxide (NaOD) or Potassium deuteroxide (KOD)

• Deuterated diethylene glycol (DEG-d₆) or triethylene glycol (TEG-d₈)

• Deuterium oxide (D₂O)

• Distillation apparatus

Procedure:

• Hydrazone Formation: Place 1,4-cyclohexanedione-d₈, deuterated diethylene glycol, hydrazine hydrate, and a small amount of D₂O into a round-bottom flask equipped with a reflux condenser. Heat the mixture at 100-120 °C for 1-2 hours to form the dihydrazone intermediate.

• Reduction: Carefully add the base (NaOD or KOD) to the mixture. Replace the reflux condenser with a distillation head.

• Heating and Distillation: Slowly heat the mixture to approximately 200-220 °C. During this process, D₂O and excess hydrazine will distill off. Maintain this temperature until gas evolution (N₂) ceases, typically after 3-5 hours.

• Isolation: Cool the reaction mixture. The product, 1,4-Cyclohexane-d10, can be isolated directly by distillation from the reaction flask.

• Purification: Collect the distillate and wash it with water to remove any remaining glycol. Dry the organic layer over a suitable drying agent (e.g., anhydrous CaCl₂) and perform a final fractional distillation to obtain the pure product.

Purification of 1,4-Cyclohexane-d10

High purity is essential for deuterated compounds, especially for NMR and mass spectrometry applications. The primary impurities are residual protio-species, water (H₂O/HDO), and any remaining reagents or solvents. A multi-step purification process is recommended.

Recommended Purification Protocol:

• Chemical Treatment: For removing olefinic impurities, the crude product can be treated with a small amount of anhydrous titanium tetrachloride, followed by contact with an adsorbent like silica gel.

• Drying: To remove trace water, the product can be passed through a column of activated alumina or treated with a chemical drying agent.

• Fractional Distillation: The final and most critical step is a high-efficiency fractional distillation. This separates the product from any less volatile impurities and can also help separate isotopologues to some extent. The distillation should be performed under an inert, dry atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

Caption: General purification workflow for 1,4-Cyclohexane-d10.

Data Presentation

Quantitative data for the final product should be obtained using standard analytical techniques. The following tables summarize expected physical properties and quality control parameters based on data for similar deuterated cyclohexanes.

Table 1: Physical and Chemical Properties

Property	Expected Value	Reference Compound
Chemical Formula	C₆D₁₀H₂	-
Molecular Weight	94.23 g/mol	-
Boiling Point	~81 °C	Cyclohexane-d₁₂ (80.7 °C)
Melting Point	~6.5 °C	Cyclohexane-d₁₂ (6.5 °C)
Density	~0.89 g/mL at 25 °C	Cyclohexane-d₁₂ (0.893 g/mL)
Refractive Index	~1.421 at 20 °C	Cyclohexane-d₁₂ (1.421)

Table 2: Quality Control and Purity Specifications

Parameter	Analytical Method	Specification
Isotopic Purity	¹H NMR, ²H NMR, Mass Spectrometry	≥ 99.0 atom % D
Chemical Purity	Gas Chromatography (GC-FID)	≥ 99.5 %
Water Content	Karl Fischer Titration	≤ 50 ppm
Appearance	Visual Inspection	Clear, colorless liquid

Note: Isotopic enrichment is defined as the average enrichment for each labeled atom in the molecule. For example, a 99% enrichment means each deuterium atom has a 99% probability of being deuterium and a 1% chance of being protium.

Conclusion

This guide presents a viable and detailed approach for the synthesis and purification of 1,4-Cyclohexane-d10, a valuable compound for research and development in the pharmaceutical and chemical industries. The proposed two-step synthesis, involving H/D exchange followed by a deuterated Wolff-Kishner reduction, is based on well-established chemical reactions. By adhering to the detailed protocols for synthesis and the rigorous multi-step purification process, researchers can produce high-purity 1,4-Cyclohexane-d10 suitable for demanding applications such as NMR spectroscopy and metabolic fate studies. The provided workflows and data tables serve as a practical resource for the implementation of this methodology in a laboratory setting.

References

• 1. Preparation of Cyclohexene Isotopologues and Stereoisotopomers from Benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of cyclohexene isotopologues and stereoisotopomers from benzene [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Navigating the Landscape of High-Purity 1,4-Cyclohexane-d10 for Advanced Research

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of advanced scientific research, particularly in fields such as pharmacology, materials science, and analytical chemistry, the use of high-purity deuterated compounds is indispensable. 1,4-Cyclohexane-d10, a deuterated analog of 1,4-cyclohexane, serves as a critical tool in a variety of applications, including as an internal standard for mass spectrometry, a tracer in metabolic studies, and a component in the synthesis of complex deuterated molecules. This technical guide provides an in-depth overview of the commercial landscape for high-purity 1,4-Cyclohexane-d10, offering insights into supplier specifications, quality control methodologies, and a practical workflow for procurement and utilization in a research setting.

Commercial Availability and Supplier Specifications

Identifying commercial suppliers of high-purity 1,4-Cyclohexane-d10 can be a challenging endeavor due to the specificity of the compound and the often-limited publicly available data on product specifications. While many suppliers offer a range of deuterated compounds, specific information for 1,4-Cyclohexane-d10 is not always readily accessible.

One potential supplier is MedChemExpress , which lists "1,4-Cyclohexane-d10" in their product catalog. However, detailed specifications such as isotopic purity and chemical purity are not explicitly stated on their website. Researchers are advised to directly inquire with the supplier to obtain a Certificate of Analysis (CoA) or a comprehensive technical data sheet before purchase. It is crucial to verify the CAS number provided, as there can be discrepancies with similar deuterated cyclohexane derivatives.

Given the challenges in sourcing this specific molecule with transparent specifications, researchers should consider the following key parameters when evaluating any potential supplier:

Parameter	Recommended Specification	Importance
Isotopic Purity	≥ 98 atom % D	Essential for minimizing interference from undeuterated or partially deuterated species in sensitive analytical applications.
Chemical Purity	≥ 99% (GC or NMR)	Ensures that observed effects or measurements are not influenced by chemical impurities.
Water Content	Low (specify method, e.g., KF)	Water can interfere with certain reactions and analytical techniques, particularly in NMR spectroscopy.
Packaging	Inert atmosphere (e.g., Argon)	Protects the deuterated compound from atmospheric moisture and potential degradation.
Available Data	Certificate of Analysis (CoA)	A CoA provides lot-specific data on purity and other quality control parameters, ensuring traceability and reproducibility of experiments.

Experimental Protocols: A Glimpse into Synthesis and Quality Control

While specific synthetic routes for commercial 1,4-Cyclohexane-d10 are proprietary, a general understanding of the methodologies employed for the synthesis and quality control of deuterated compounds is valuable for researchers.

Synthesis: The synthesis of 1,4-Cyclohexane-d10 would likely involve the deuteration of a suitable precursor, such as 1,4-cyclohexanedione or a related derivative. This could be achieved through catalytic deuterium exchange reactions using a deuterium source (e.g., D2 gas, D2O) in the presence of a suitable catalyst (e.g., platinum, palladium). Subsequent reduction of the deuterated intermediate would yield the final product. Purification is a critical step and is typically achieved through distillation or preparative chromatography to ensure high chemical purity.

Quality Control: The quality of deuterated compounds is typically assessed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to determine the degree of deuteration by quantifying the residual proton signals. ¹³C NMR can confirm the carbon skeleton of the molecule.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for assessing both chemical purity and isotopic enrichment. The gas chromatogram indicates the presence of any volatile impurities, while the mass spectrum provides information on the molecular weight and the distribution of deuterated isotopologues.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile compounds or to detect non-volatile impurities, LC-MS can be employed.

• Karl Fischer (KF) Titration: This is a standard method for the precise determination of water content.

Workflow for Procurement and Utilization

The following diagram illustrates a logical workflow for a research team from the initial identification of a need for high-purity 1,4-Cyclohexane-d10 to its successful application in an experiment.

Procurement and utilization workflow for high-purity deuterated compounds.

Signaling Pathway of Inquiry

For researchers initiating the process of sourcing a specialized chemical like 1,4-Cyclohexane-d10, the path of inquiry and information gathering is critical. The following diagram outlines the key decision points and communication pathways.

Decision-making pathway for sourcing specialized chemical reagents.

An In-depth Technical Guide to the Physical Characteristics of 1,4-Cyclohexane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1,4-Cyclohexane-d10. Due to the limited availability of experimental data for this specific isotopologue, this guide presents data for the non-deuterated cyclohexane and the fully deuterated Cyclohexane-d12 as close approximations. This guide also furnishes detailed experimental protocols for determining key physical properties, which are broadly applicable to deuterated compounds.

Quantitative Data Summary

The following tables summarize the key physical properties of cyclohexane and its deuterated analogue, Cyclohexane-d12, to provide a comparative reference for the expected properties of 1,4-Cyclohexane-d10. It is anticipated that the physical properties of 1,4-Cyclohexane-d10 would be intermediate between those of cyclohexane and Cyclohexane-d12.

Table 1: General Physical Properties

Property	Cyclohexane (C₆H₁₂)	Cyclohexane-d12 (C₆D₁₂)
Molecular Formula	C₆H₁₂[1]	C₆D₁₂
Molecular Weight	84.16 g/mol [1]	96.23 g/mol
Appearance	Colorless liquid	-
Odor	Mild, sweet odor	-

Table 2: Thermodynamic Properties

Property	Cyclohexane (C₆H₁₂)	Cyclohexane-d12 (C₆D₁₂)
Boiling Point	80.7°C	80.7°C
Melting Point	6.55°C	6.5°C
Density	0.779 g/cm³ at room temperature	0.893 g/mL at 25°C
Vapor Pressure	97.6 mm Hg at 25°C	-
Flash Point	-18°C (closed cup)	-

Table 3: Solubility Data

Property	Cyclohexane (C₆H₁₂)
Solubility in Water	Insoluble
Solubility in Organic Solvents	Soluble in alcohol, acetone, benzene, ethanol, ethyl ether, and carbon tetrachloride

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of alicyclic compounds like 1,4-Cyclohexane-d10.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small sample volumes.

Apparatus:

• Small round-bottom flask (5-10 mL)

• Micro-condenser

• Digital thermometer

• Heating mantle or sand bath

• Boiling chips or magnetic stir bar and stirrer

Procedure:

• Place approximately 5 mL of the liquid sample into the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Assemble the micro-condenser vertically onto the flask.

• Insert the digital thermometer through the condenser, ensuring the thermometer bulb is positioned in the vapor phase, just below the side arm of the condenser, to accurately measure the temperature of the condensing vapor.

• Begin gentle heating of the flask to bring the liquid to a boil.

• Observe the reflux ring of the condensing vapor as it rises to envelop the thermometer bulb.

• The temperature will stabilize at the boiling point of the liquid. Record this constant temperature as the boiling point.

• Record the ambient atmospheric pressure as the boiling point is pressure-dependent.

Determination of Density (Pycnometer Method)

This method provides a precise measurement of the density of a liquid.

Apparatus:

• Pycnometer (a glass flask with a specific, known volume)

• Analytical balance

• Temperature-controlled water bath

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

• Fill the pycnometer with the liquid sample, ensuring no air bubbles are trapped. The volume of the pycnometer is known (V).

• Place the filled pycnometer in a temperature-controlled water bath to bring the liquid to the desired temperature (e.g., 25°C).

• Remove the pycnometer from the bath, carefully wipe it dry, and weigh it again on the analytical balance to determine the mass of the pycnometer and the liquid (m₂).

• The mass of the liquid (m) is calculated as m = m₂ - m₁.

• The density (ρ) of the liquid is then calculated using the formula: ρ = m / V.

Determination of Solubility (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a compound in a specific solvent.

Apparatus:

• Glass vials with screw caps

• Shaking incubator or orbital shaker at a constant temperature

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Analytical instrumentation for quantification (e.g., GC-MS or HPLC)

Procedure:

• Add an excess amount of the solute (1,4-Cyclohexane-d10) to a known volume of the solvent in a glass vial. The presence of undissolved solute is essential to ensure a saturated solution.

• Seal the vial and place it in a shaking incubator at a constant temperature for an extended period (e.g., 24-48 hours) to allow the system to reach equilibrium.

• After the equilibration period, remove the vial and let the undissolved solute settle.

• Centrifuge the sample to further separate the solid and liquid phases.

• Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.

• Quantify the concentration of the solute in the filtered solution using a suitable analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS).

• The determined concentration represents the solubility of the compound in that solvent at the specified temperature.

Visualizations

The following diagram illustrates a logical workflow for the comprehensive characterization of the physical properties of a deuterated compound like 1,4-Cyclohexane-d10.

Caption: A logical workflow for the synthesis, purification, and physical characterization of 1,4-Cyclohexane-d10.

References

• 1. Cyclohexane - GeeksforGeeks [geeksforgeeks.org]

Navigating the Solubility of 1,4-Cyclohexane-d10: A Technical Guide for Researchers

An in-depth exploration of the solubility characteristics of 1,4-Cyclohexane-d10 in common organic solvents, providing a framework for solvent selection and experimental determination.

This technical guide is intended for researchers, scientists, and professionals in drug development who utilize deuterated compounds like 1,4-Cyclohexane-d10. Given the scarcity of publicly available quantitative solubility data for this specific isotopologue, this document provides a robust qualitative assessment based on fundamental chemical principles, detailed experimental protocols for determining solubility, and a logical framework for solvent selection.

Qualitative Solubility Assessment

1,4-Cyclohexane-d10, a deuterated version of cyclohexane, is a non-polar aliphatic hydrocarbon. The primary intermolecular forces it can engage in are weak van der Waals forces (London dispersion forces). The principle of "like dissolves like" is the cornerstone for predicting its solubility in various organic solvents. This principle states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.

Based on its non-polar nature, 1,4-Cyclohexane-d10 is expected to exhibit high solubility in non-polar and weakly polar aprotic solvents. Conversely, it is anticipated to have low to negligible solubility in highly polar solvents, particularly those capable of hydrogen bonding.

Predicted Solubility Profile

Solvent Class	Solvent	Predicted Solubility	Experimentally Determined Solubility ( g/100 mL at 25°C)
Non-Polar Aliphatic	Hexane	High
Heptane	High
Non-Polar Aromatic	Toluene	High
Benzene	High
Weakly Polar Aprotic	Diethyl Ether	High
Tetrahydrofuran (THF)	Moderate to High
Dichloromethane (DCM)	Moderate
Chloroform	Moderate
Polar Aprotic	Acetone	Low to Moderate
Acetonitrile	Low
Dimethylformamide (DMF)	Low
Dimethyl Sulfoxide (DMSO)	Low
Polar Protic	Methanol	Very Low
Ethanol	Very Low
Water	Insoluble

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data for 1,4-Cyclohexane-d10, a systematic experimental approach is necessary. The most common and reliable method for determining the solubility of a solid compound in a liquid solvent is the isothermal shake-flask method.

Isothermal Shake-Flask Method

This method involves creating a saturated solution of the solute in the solvent at a constant temperature and then determining the concentration of the solute in the solution.

Materials and Equipment:

• 1,4-Cyclohexane-d10

• Selected organic solvents (high purity)

• Analytical balance

• Temperature-controlled orbital shaker or water bath

• Vials with tight-fitting caps

• Syringe filters (e.g., 0.22 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS)

• Volumetric flasks and pipettes

• Internal standard (for GC analysis)

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 1,4-Cyclohexane-d10 to a series of vials, each containing a known volume or mass of a specific organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled orbital shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient duration (typically 24-72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the solute in the liquid phase remains constant.

• Sample Collection and Preparation:

  • Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved micro-particles. This step is critical to avoid overestimation of the solubility.

  • Accurately dilute the filtered solution with the same solvent in a volumetric flask. It is advisable to prepare a series of dilutions to ensure the final concentration falls within the linear range of the analytical instrument.

  • Add a known amount of a suitable internal standard to the diluted sample for accurate quantification by GC.

• Quantification:

  • Analyze the prepared samples using a calibrated GC-FID or GC-MS method.

  • Construct a calibration curve by preparing a series of standard solutions of 1,4-Cyclohexane-d10 of known concentrations in the solvent of interest, each containing the same amount of internal standard.

  • From the calibration curve, determine the concentration of 1,4-Cyclohexane-d10 in the diluted sample.

• Calculation of Solubility:

  • Calculate the original concentration of 1,4-Cyclohexane-d10 in the saturated solution by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 mL of solvent ( g/100 mL), moles per liter (mol/L), or mole fraction.

Logical Workflow for Solvent Selection and Solubility Determination

The following diagram illustrates a logical workflow for selecting an appropriate solvent for 1,4-Cyclohexane-d10 and proceeding with experimental solubility determination.

Caption: A workflow for solvent selection and solubility determination of 1,4-Cyclohexane-d10.

This comprehensive guide provides a theoretical framework and practical steps for researchers working with 1,4-Cyclohexane-d10. By following the outlined qualitative assessment and experimental protocols, scientists can make informed decisions regarding solvent selection and obtain the precise solubility data necessary for their research and development activities.

Navigating the Isotopic Landscape: A Technical Guide to Deuterium Labeling in 1,4-Cyclohexane-d10

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical research and development, the strategic replacement of hydrogen with its heavier isotope, deuterium, offers a powerful tool for optimizing drug metabolism, pharmacokinetics, and elucidating complex biological pathways. This in-depth technical guide focuses on the synthesis and specific deuterium labeling positions of 1,4-Cyclohexane-d10, a valuable building block in the creation of deuterated molecules. While a direct, single-step synthesis of 1,4-Cyclohexane-d10 is not extensively documented, this whitepaper outlines plausible and efficient synthetic strategies based on established methodologies for deuterating cyclic alkanes.

Synthetic Pathways to 1,4-Cyclohexane-d10

The synthesis of deuterated cyclohexane derivatives primarily originates from aromatic precursors, most notably benzene, through catalytic deuteration. However, achieving a specific d10 labeling pattern on a 1,4-disubstituted cyclohexane core requires a more nuanced approach. Two principal strategies are proposed here: the catalytic deuteration of a suitably substituted benzene derivative followed by reduction, and the deuteration of a 1,4-cyclohexanedione precursor followed by reduction of the carbonyls.

Strategy 1: Catalytic Deuteration of a Benzene Derivative

This approach leverages the well-established method of heterogeneous catalytic deuteration of an aromatic ring.

Experimental Protocol:

A typical procedure involves the reaction of a substituted benzene with deuterium gas (D₂) under pressure in the presence of a metal catalyst.

• Catalyst Preparation: A catalyst such as rhodium on carbon (Rh/C) or palladium on carbon (Pd/C) is placed in a high-pressure reactor.

• Reaction Setup: The benzene derivative is added to the reactor along with a suitable solvent, such as an alcohol or an ether.

• Deuteration: The reactor is purged with nitrogen and then pressurized with deuterium gas. The reaction mixture is heated and stirred for a specified period.

• Work-up: After cooling and depressurization, the catalyst is filtered off, and the solvent is removed under reduced pressure to yield the deuterated cyclohexane derivative.

For the synthesis of a 1,4-disubstituted cyclohexane-d10, one could envision starting with a precursor that can be readily converted to the desired functionality after deuteration.

Strategy 2: Deuteration of 1,4-Cyclohexanedione

This strategy offers a potentially more controlled route to introduce deuterium atoms at specific positions.

Experimental Protocol:

• α-Deuteration: The four protons alpha to the carbonyl groups in 1,4-cyclohexanedione are acidic and can be exchanged for deuterium by treatment with a deuterium source under acidic or basic conditions. A common method involves dissolving the dione in a deuterated solvent like methanol-d4 (MeOD) or D₂O with a catalytic amount of acid (e.g., DCl) or base (e.g., NaOD). The mixture is stirred at room temperature or gently heated to facilitate the H/D exchange.

• Reduction of Carbonyls: The resulting deuterated 1,4-cyclohexanedione can then be reduced to the corresponding deuterated diol using a deuteride reducing agent such as sodium borodeuteride (NaBD₄) or lithium aluminum deuteride (LiAlD₄). This step introduces two additional deuterium atoms.

• Deoxygenation: The deuterated diol can be converted to 1,4-cyclohexane-d10 through a two-step process involving the formation of a bis-dithiocarbonate or a similar derivative, followed by radical-mediated deoxygenation with a deuterium source like tributyltin deuteride (Bu₃SnD).

Quantitative Data on Deuterium Labeling

The efficiency of deuterium incorporation is a critical parameter in the synthesis of isotopically labeled compounds. The following table summarizes typical deuterium incorporation levels and yields for the key reaction types discussed.

Reaction Type	Starting Material	Deuterium Source	Catalyst/Reagent	Typical Deuterium Incorporation (%)	Typical Yield (%)
Catalytic Deuteration	Benzene	D₂	Rh/C, Pd/C	>95	High
α-Deuteration of Ketones	1,4-Cyclohexanedione	D₂O, MeOD	Acid or Base	>98 (for α-positions)	High
Carbonyl Reduction	Deuterated Ketone	NaBD₄, LiAlD₄	-	>98	80-95
Deoxygenation	Deuterated Diol derivative	Bu₃SnD	AIBN	>95	60-80

Visualizing the Synthetic Pathway

The following diagram illustrates a proposed synthetic pathway for 1,4-Cyclohexane-d10 starting from 1,4-Cyclohexanedione.

Mass Spectrum of 1,4-Cyclohexane-d10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mass spectrum of 1,4-cyclohexane-d10, a deuterated isotopologue of cyclohexane. This document outlines the predicted fragmentation patterns, presents quantitative data in a clear tabular format, and details a comprehensive experimental protocol for acquiring the mass spectrum. The information herein is intended to support researchers, scientists, and drug development professionals in the accurate identification and characterization of this compound in various analytical applications.

Predicted Mass Spectrum Data

The mass spectrum of 1,4-cyclohexane-d10 is characterized by a distinct molecular ion peak and a series of fragment ions resulting from the cleavage of the cyclohexane ring. The presence of ten deuterium atoms significantly influences the mass-to-charge ratios (m/z) of these ions compared to its non-deuterated counterpart.

The molecular weight of 1,4-cyclohexane-d10 is 124.25 g/mol .[1] The primary fragmentation pathway for cyclohexane and its derivatives under electron ionization is the loss of an ethylene molecule.[2] In the case of 1,4-cyclohexane-d10, the distribution of deuterium atoms on the ring leads to the possibility of losing different deuterated ethylene fragments. The predicted major fragments and their plausible relative abundances are summarized in the table below.

m/z (Predicted)	Ion Formula	Fragmentation Pathway	Plausible Relative Abundance
94	[C₆D₁₀]⁺•	Molecular Ion (M⁺•)	Moderate
66	[C₄D₆]⁺•	M⁺• - C₂D₄	High (Base Peak)
64	[C₄D₄H₂]⁺•	M⁺• - C₂D₄H₂	Moderate to High
62	[C₄D₂H₄]⁺•	M⁺• - C₂D₂H₄	Moderate

Note: The plausible relative abundances are estimations based on the known fragmentation patterns of cyclohexane and may vary depending on the experimental conditions.

Experimental Protocol for Mass Spectrometry

The following protocol outlines a standard procedure for obtaining the mass spectrum of 1,4-cyclohexane-d10 using Gas Chromatography-Mass Spectrometry (GC-MS), a widely used technique for the analysis of volatile organic compounds.

1. Sample Preparation:

• Prepare a dilute solution of 1,4-cyclohexane-d10 in a high-purity volatile solvent such as hexane or dichloromethane. A typical concentration is 100 µg/mL.

• Transfer the solution to a 2 mL glass autosampler vial and seal with a screw cap containing a PTFE/silicone septum.

2. Instrumentation:

• A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is recommended.

• GC Column: A non-polar capillary column, such as a DB-1 or DB-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for the separation of cyclohexane and its isotopologues.

3. GC-MS Parameters:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Injection Mode: Split (e.g., 50:1 split ratio) to prevent column overloading.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Final hold: Hold at 200 °C for 2 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 30-150.

4. Data Analysis:

• The total ion chromatogram (TIC) will show a peak corresponding to 1,4-cyclohexane-d10.

• Extract the mass spectrum from this peak.

• Identify the molecular ion peak and the major fragment ions.

• Compare the obtained spectrum with the predicted fragmentation pattern for confirmation.

Fragmentation Pathway Visualization

The fragmentation of the 1,4-cyclohexane-d10 molecular ion primarily proceeds through the loss of a neutral ethylene molecule. Due to the placement of deuterium atoms, three different deuterated ethylene molecules can be eliminated, leading to three distinct fragment ions. The following diagram illustrates these fragmentation pathways.

Caption: Fragmentation of 1,4-Cyclohexane-d10 Molecular Ion.

References

• 1. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 1,4-Cyclohexane-d₁₀

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a theoretical and practical overview of the anticipated ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,4-cyclohexane-d₁₀. Due to the absence of publicly available experimental spectra for this specific isotopologue, this document focuses on the predicted spectral characteristics based on fundamental NMR principles and data from related cyclohexane derivatives. It includes projected chemical shifts, a detailed experimental protocol for spectral acquisition, and logical diagrams to illustrate the structure-spectrum relationship. This guide is intended to assist researchers in the fields of organic chemistry, materials science, and drug development in understanding and potentially acquiring and interpreting the NMR spectra of deuterated cyclohexane compounds.

Introduction

1,4-Cyclohexane-d₁₀ is a deuterated isotopologue of cyclohexane, a fundamental saturated carbocyclic ring system. The substitution of hydrogen with deuterium atoms has profound effects on the NMR spectra, making it a valuable tool in mechanistic studies, as a non-protonated solvent, and in the synthesis of labeled compounds for metabolic and pharmacokinetic studies. Understanding the ¹H and ¹³C NMR characteristics of 1,4-cyclohexane-d₁₀ is crucial for its identification, purity assessment, and application in various scientific disciplines.

This guide will first present the predicted ¹H and ¹³C NMR data for 1,4-cyclohexane-d₁₀. Subsequently, a comprehensive experimental protocol for acquiring high-quality NMR spectra will be detailed. Finally, a logical diagram will illustrate the relationship between the molecular structure and the expected NMR signals.

Predicted ¹H and ¹³C NMR Data

The prediction of the NMR spectra of 1,4-cyclohexane-d₁₀ is based on the known spectral properties of cyclohexane and the influence of deuterium substitution.

Predicted ¹H NMR Spectrum

In a fully deuterated 1,4-cyclohexane-d₁₀, no proton signals would be observed. However, commercially available deuterated compounds typically have a small percentage of residual protons. Assuming a sample with 98-99% deuterium enrichment, very low intensity signals corresponding to the remaining protons would be present.

At room temperature, cyclohexane undergoes rapid chair-to-chair interconversion, which makes all protons chemically and magnetically equivalent. This results in a single sharp peak in the ¹H NMR spectrum of non-deuterated cyclohexane. For 1,4-cyclohexane-d₁₀, any residual protons at the 1 and 4 positions would be distinct from any residual protons at the 2, 3, 5, and 6 positions. However, due to the rapid conformational averaging, we would expect to see a simplified spectrum. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to minor changes in the electronic environment and thus the chemical shift.

The presence of neighboring deuterium atoms (spin I = 1) would lead to complex splitting of the residual proton signals. The multiplicity of a proton signal coupled to 'n' equivalent deuterium atoms is given by 2nI + 1, where I=1. Thus, a proton adjacent to a CD₂ group would theoretically be split into a quintet (221 + 1 = 5). However, due to the small gyromagnetic ratio of deuterium and often unresolved couplings, these signals are more likely to appear as broadened multiplets or singlets.

Table 1: Predicted ¹H NMR Data for Residual Protons in 1,4-Cyclohexane-d₁₀

Position	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity
1,4-CH	~1.4	Broad multiplet
2,3,5,6-CH₂	~1.4	Broad multiplet

Note: The chemical shifts are based on the value for cyclohexane and may be slightly shifted due to isotopic effects. The multiplicities are highly dependent on the deuterium enrichment and the resolution of the instrument.

Predicted ¹³C NMR Spectrum

In the ¹³C NMR spectrum of 1,4-cyclohexane-d₁₀, the signals will be influenced by the attached deuterium atoms. The carbon atoms bonded to deuterium will exhibit coupling to deuterium (¹J C-D). The multiplicity of the carbon signal is given by 2nI + 1, where n is the number of attached deuterium atoms and I=1. Thus, a CD group will appear as a 1:1:1 triplet, and a CD₂ group will appear as a 1:2:3:2:1 quintet.

Due to the isotopic effect of deuterium, the chemical shifts of the deuterated carbons will be shifted slightly upfield compared to their non-deuterated counterparts.

Table 2: Predicted ¹³C NMR Data for 1,4-Cyclohexane-d₁₀

Position	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity (Proton Decoupled)
C-1, C-4	~26	Triplet (due to ¹J C-D)
C-2, C-3, C-5, C-6	~26	Quintet (due to ¹J C-D)

Note: The chemical shift is based on the value for cyclohexane (27.1 ppm) and is expected to be shifted slightly upfield. The multiplicities are due to one-bond carbon-deuterium coupling.

Experimental Protocol for NMR Spectral Acquisition

This section provides a detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 1,4-cyclohexane-d₁₀.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that does not have signals overlapping with the expected signals of the analyte. For 1,4-cyclohexane-d₁₀, solvents like chloroform-d (CDCl₃) or benzene-d₆ (C₆D₆) are suitable.

• Concentration: Dissolve approximately 5-10 mg of 1,4-cyclohexane-d₁₀ in 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

¹H NMR Spectroscopy Parameters

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better resolution.

• Temperature: 298 K (25 °C).

• Pulse Sequence: A standard single-pulse sequence (e.g., zg30).

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-5 seconds. A longer delay may be necessary for accurate integration if residual proton signals are to be quantified.

• Number of Scans (NS): 64-128 scans, or more, to achieve an adequate signal-to-noise ratio for the low-intensity residual proton signals.

• Spectral Width (SW): 10-12 ppm.

• Referencing: Calibrate the spectrum to the TMS signal at 0.00 ppm.

¹³C NMR Spectroscopy Parameters

• Spectrometer: A 100 MHz or higher ¹³C frequency NMR spectrometer.

• Temperature: 298 K (25 °C).

• Pulse Sequence: A standard proton-decoupled single-pulse sequence (e.g., zgpg30).

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds.

• Number of Scans (NS): 1024-4096 scans, or more, depending on the sample concentration.

• Spectral Width (SW): 200-250 ppm.

• Referencing: Calibrate the spectrum to the TMS signal at 0.00 ppm or the solvent signal (e.g., CDCl₃ at 77.16 ppm).

Visualization of Structure-Spectrum Relationship

The following diagram illustrates the logical connection between the molecular structure of 1,4-cyclohexane-d₁₀ and its expected NMR spectral features.

Caption: Logical relationship between the structure of 1,4-cyclohexane-d₁₀ and its predicted NMR spectra.

Conclusion

Protocols & Analytical Methods

Application Notes and Protocols for Using 1,4-Cyclohexane-d10 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1,4-Cyclohexane-d10 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for quantitative analysis. The information is intended to guide researchers, scientists, and drug development professionals in establishing robust and accurate analytical methods.

Introduction

In quantitative chromatography, an internal standard is a compound added in a constant amount to samples, calibration standards, and blanks. It is used to correct for the loss of analyte during sample preparation and to compensate for variations in injection volume and instrument response. An ideal internal standard should be a compound that is chemically similar to the analyte(s) of interest but is not naturally present in the samples. Deuterated compounds, such as 1,4-Cyclohexane-d10, are excellent internal standards for GC-MS analysis because they have nearly identical chemical and physical properties to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio (m/z) in the mass spectrometer.

1,4-Cyclohexane-d10 is a deuterated analog of cyclohexane, a common volatile organic compound (VOC). Its use as an internal standard is particularly advantageous in the analysis of non-polar volatile and semi-volatile organic compounds.

Applications

While specific documented applications detailing the use of 1,4-Cyclohexane-d10 are not extensively available in the public domain, its properties make it a suitable internal standard for a variety of GC-MS applications, including:

• Analysis of Volatile Organic Compounds (VOCs): Quantification of VOCs such as benzene, toluene, ethylbenzene, and xylenes (BTEX) in environmental samples (e.g., water, soil).

• Residual Solvent Analysis: Determination of residual solvents in pharmaceutical products and active pharmaceutical ingredients (APIs).

• Flavor and Fragrance Analysis: Quantification of volatile and semi-volatile compounds in food, beverages, and cosmetic products.

• Metabolomics: As an internal standard in untargeted or targeted metabolomics studies focusing on volatile metabolites.

Experimental Protocols

The following are generalized protocols that can be adapted for specific applications. Method validation is crucial for ensuring the accuracy and reliability of the results.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh a known amount of neat 1,4-Cyclohexane-d10.

  • Dissolve it in a suitable volatile solvent (e.g., methanol, dichloromethane) to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

  • Store the stock solution in a tightly sealed vial at a low temperature (e.g., 4°C) to prevent evaporation.

• Internal Standard Working Solution (IS Working):

  • Dilute the IS Stock solution with the appropriate solvent to a working concentration suitable for spiking into calibration standards and samples. The final concentration of the internal standard in all samples and standards should be consistent.

• Calibration Standards:

  • Prepare a series of calibration standards by diluting a stock solution of the target analyte(s) to different known concentrations.

  • Spike each calibration standard with a constant volume of the IS Working Solution.

Sample Preparation

The sample preparation method will vary depending on the matrix. Below are two examples.

3.2.1. Liquid Samples (e.g., Water)

• Transfer a known volume of the liquid sample into a headspace vial.

• Add a constant volume of the IS Working Solution to the vial.

• If necessary, add a salting-out agent (e.g., sodium chloride) to increase the volatility of the analytes.

• Seal the vial immediately.

• Vortex the vial to ensure thorough mixing.

3.2.2. Solid Samples (e.g., Soil, Pharmaceutical Powder)

• Accurately weigh a known amount of the solid sample into a headspace vial.

• Add a known volume of a suitable extraction solvent (e.g., methanol, dimethyl sulfoxide).

• Add a constant volume of the IS Working Solution.

• Seal the vial immediately.

• Vortex or sonicate the vial to facilitate the extraction of the analytes into the solvent.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters that can be used as a starting point for method development. Optimization will be required for specific analytes and matrices.

Table 1: Example GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1) or Splitless
Injection Volume	1 µL
Oven Program	Initial: 40 °C (hold for 5 min) Ramp: 10 °C/min to 240 °C (hold for 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
SIM Ions
1,4-Cyclohexane-d10	m/z 66, 94 (Quantifier: 94)
Analytes	To be determined based on their mass spectra

Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to the analytes and the internal standard based on their retention times and mass spectra.

• Peak Integration: Integrate the peak areas of the quantifier ions for both the analytes and the internal standard.

• Calibration Curve:

  • Calculate the response factor (RF) for each calibration standard using the following formula: RF = (Areaanalyte / AreaIS) / (Concentrationanalyte / ConcentrationIS)

  • Plot the ratio of the analyte peak area to the internal standard peak area (Areaanalyte / AreaIS) against the ratio of the analyte concentration to the internal standard concentration (Concentrationanalyte / ConcentrationIS).

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value > 0.995 is generally considered acceptable.

• Quantification of Unknowns:

  • Calculate the concentration of the analyte in the unknown sample using the calibration curve and the following formula: Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / m) where 'm' is the slope of the calibration curve.

Data Presentation

Quantitative data should be summarized in clear and well-structured tables for easy comparison and interpretation.

Table 2: Example Calibration Curve Data

Analyte	Concentration (µg/mL)	Areaanalyte	AreaIS	Area Ratio (Analyte/IS)
Benzene	1.0	150,000	500,000	0.30
5.0	760,000	510,000	1.49
10.0	1,520,000	505,000	3.01
20.0	3,050,000	508,000	6.00
50.0	7,550,000	502,000	15.04
Linearity	r² = 0.9998

Table 3: Example Method Validation Data

Analyte	LOD (µg/mL)	LOQ (µg/mL)	Precision (%RSD, n=6)	Accuracy (% Recovery)
Benzene	0.1	0.3	4.5	98.2
Toluene	0.1	0.3	4.2	99.1
Ethylbenzene	0.2	0.6	5.1	97.5
Xylenes	0.2	0.6	5.5	98.8

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for quantitative analysis using 1,4-Cyclohexane-d10 as an internal standard.

Logical Relationship of Internal Standard Method

Caption: Logic of using an internal standard to correct for analytical variations.

Conclusion

1,4-Cyclohexane-d10 is a suitable internal standard for the quantitative analysis of a wide range of volatile and semi-volatile organic compounds by GC-MS. Its chemical similarity to many non-polar analytes ensures that it behaves similarly during sample preparation and analysis, thereby providing effective correction for variations. The protocols and guidelines presented here offer a solid foundation for developing and validating robust quantitative methods for various applications in research, drug development, and quality control. Proper method development and validation are essential to ensure the accuracy and reliability of the analytical results.

Quantitative NMR (qNMR) Protocol for Pharmaceutical Analysis Using 1,4-Cyclohexane-d10 as an Internal Standard

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful and versatile analytical technique for the precise determination of the concentration and purity of substances.[1][2] In the pharmaceutical industry, qNMR is increasingly utilized for the quantitative analysis of active pharmaceutical ingredients (APIs), impurities, and degradation products.[3][4] Its key advantage lies in the direct proportionality between the NMR signal area and the number of nuclei, allowing for accurate quantification without the need for identical reference standards for each analyte.[5] This application note provides a detailed protocol for the use of 1,4-Cyclohexane-d10 as an internal standard in ¹H qNMR for the quantitative analysis of pharmaceutical compounds.

Principles of qNMR with an Internal Standard

The internal standard method in qNMR involves adding a known amount of a certified reference material to a precisely weighed sample of the analyte. The concentration of the analyte is then determined by comparing the integral of a specific resonance signal of the analyte to that of the internal standard.

The purity of the analyte (P_analyte) can be calculated using the following equation:

Where:

• I : Integral value of the respective signals

• N : Number of protons for the integrated signal

• M : Molar mass

• m : mass

• P : Purity of the internal standard

• analyte : Analyte of interest

• std : Internal Standard

1,4-Cyclohexane-d10 as an Internal Standard

The choice of an appropriate internal standard is critical for accurate and reliable qNMR results. An ideal internal standard should possess the following characteristics:

• High purity

• Chemical stability and inertness towards the analyte and solvent

• Good solubility in the chosen deuterated solvent

• A simple NMR spectrum with signals that do not overlap with analyte signals

• Low volatility

1,4-Cyclohexane-d10 (C₆D₁₀H₂) is a suitable internal standard for ¹H qNMR in certain applications. Its primary advantage is the presence of a singlet in the ¹H NMR spectrum arising from the two residual protons, which typically appears in a region of the spectrum that is free from signals of many common organic molecules. However, the exact chemical shift can be solvent-dependent. As a deuterated solvent itself, it is highly soluble in common organic NMR solvents.

Properties of 1,4-Cyclohexane-d10:

Property	Value
Molecular Formula	C₆D₁₀H₂
Molar Mass	96.23 g/mol
Appearance	Colorless liquid
¹H NMR Signal	Singlet

Experimental Protocol

This protocol outlines the steps for determining the purity of a pharmaceutical compound using 1,4-Cyclohexane-d10 as an internal standard.

Materials and Equipment

• Analyte (Active Pharmaceutical Ingredient)

• 1,4-Cyclohexane-d10 (certified for qNMR)

• Deuterated NMR solvent (e.g., Chloroform-d, DMSO-d₆) of high purity

• High-precision analytical balance (readability ± 0.01 mg or better)

• Volumetric flasks

• Pipettes

• Vortex mixer

• NMR spectrometer (≥ 400 MHz recommended for better signal dispersion)

• High-quality 5 mm NMR tubes

Sample Preparation

Accurate sample preparation is crucial for reliable qNMR results.

• Weighing:

  • Accurately weigh approximately 5-20 mg of the analyte into a clean, dry vial. Record the exact weight.

  • Accurately weigh approximately 5-10 mg of the 1,4-Cyclohexane-d10 internal standard into the same vial. Record the exact weight. The molar ratio of analyte to standard should be close to 1:1 to ensure comparable signal intensities.

• Dissolution:

  • Add a precise volume (typically 0.6-0.7 mL for a standard 5 mm NMR tube) of the chosen deuterated solvent to the vial.

  • Ensure complete dissolution of both the analyte and the internal standard by vortexing the vial. Visually inspect the solution to ensure no solid particles remain.

• Transfer:

  • Carefully transfer the solution to a clean, dry NMR tube.

  • Cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

Optimal NMR parameters are essential for quantitative accuracy.

Parameter	Recommended Setting	Rationale
Spectrometer Frequency	≥ 400 MHz	To achieve better signal separation and sensitivity.
Pulse Program	Standard 1D pulse sequence (e.g., zg30)	Simplicity and robustness for quantification.
Pulse Angle	30° or 90°	A 30° pulse allows for shorter relaxation delays, while a 90° pulse provides maximum signal intensity.
Relaxation Delay (d1)	≥ 5 x T₁ of the slowest relaxing signal	To ensure complete relaxation of all relevant protons between scans, which is critical for accurate integration.
Acquisition Time (aq)	≥ 3 s	To ensure adequate digital resolution for accurate integration.
Number of Scans (ns)	16 - 64 (or more)	To achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals of interest for an integration error of less than 1%.
Spectral Width (sw)	Sufficient to cover all signals of interest	To avoid signal folding.
Temperature	Stable, controlled temperature (e.g., 298 K)	To minimize variations in chemical shifts and T₁ relaxation times.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function with a line broadening factor (LB) of 0.3 Hz to improve the signal-to-noise ratio without significantly distorting the lineshape.

• Phasing: Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to the entire spectrum to ensure a flat baseline, which is critical for accurate integration.

• Integration:

  • Integrate the well-resolved and non-overlapping signal of the 1,4-Cyclohexane-d10 internal standard.

  • Integrate a well-resolved and non-overlapping signal of the analyte. The chosen signal should be from a proton that is chemically stable and representative of the molecule.

• Calculation: Use the equation provided in Section 2 to calculate the purity of the analyte.

Data Presentation

The following tables provide a template for presenting the quantitative data obtained from the qNMR experiment.

Table 1: Sample Preparation Data

Sample ID	Analyte Mass (mg)	1,4-Cyclohexane-d10 Mass (mg)
Sample 1	15.12	8.05
Sample 2	15.35	8.11
Sample 3	15.21	8.08

Table 2: NMR Integration and Purity Calculation

Sample ID	Analyte Integral	Standard Integral	Analyte Purity (% w/w)
Sample 1	1.00	1.25	98.7
Sample 2	1.00	1.24	99.1
Sample 3	1.00	1.25	98.9
Average	98.9
RSD (%)	0.20

(Note: The data in these tables are for illustrative purposes only and do not represent actual experimental results.)

Visualization of the qNMR Workflow

The following diagram illustrates the key steps in the quantitative NMR workflow using an internal standard.

Caption: qNMR workflow with an internal standard.

Conclusion

This application note provides a comprehensive protocol for the use of 1,4-Cyclohexane-d10 as an internal standard for the quantitative analysis of pharmaceutical compounds by ¹H qNMR. By following this detailed methodology, researchers can obtain accurate and precise purity assessments of active pharmaceutical ingredients and other compounds of interest. The key to successful qNMR is meticulous sample preparation and the use of optimized and validated NMR acquisition and processing parameters.

References

• 1. organomation.com [organomation.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. qNMR: top tips for optimised sample prep [manufacturingchemist.com]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Cyclohexaprofen in Human Plasma Using 1,4-Cyclohexane-d10 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of therapeutic drug candidates in biological matrices is fundamental to pharmacokinetic and toxicokinetic studies during drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique renowned for its high sensitivity and selectivity in complex biological samples.[1] The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantitative mass spectrometry-based assays, as it effectively corrects for analyte loss during sample preparation and variations in instrument response.[2] Deuterated internal standards are ideal as they share nearly identical chemical and physical properties with the analyte, ensuring they co-elute and exhibit similar ionization behavior, which allows for precise and accurate quantification.[2]

This application note details a validated LC-MS/MS method for the determination of a novel non-steroidal anti-inflammatory drug (NSAID) candidate, "Cyclohexaprofen," in human plasma. The method employs 1,4-Cyclohexane-d10 as a surrogate internal standard due to its structural similarity and chromatographic compatibility with the analyte of interest.

Experimental Workflow

The overall experimental workflow for the quantification of Cyclohexaprofen is depicted below.

Figure 1: Experimental workflow for the LC-MS/MS analysis of Cyclohexaprofen.

Experimental Protocols

Materials and Reagents

• Cyclohexaprofen (Reference Standard)

• 1,4-Cyclohexane-d10 (Internal Standard, IS)

• Human Plasma (K2-EDTA)

• Acetonitrile (LC-MS Grade)[3]

• Formic Acid (LC-MS Grade)[3]

• Water, Ultrapure

Stock and Working Solutions

• Cyclohexaprofen Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Cyclohexaprofen in 10 mL of acetonitrile.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1,4-Cyclohexane-d10 in 10 mL of acetonitrile.

• Cyclohexaprofen Working Solutions: Prepare serial dilutions of the Cyclohexaprofen stock solution with 50:50 acetonitrile/water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

Sample Preparation: Protein Precipitation

This protocol is designed for the extraction of Cyclohexaprofen from human plasma.

• Thaw plasma samples, calibration standards, and QC samples on ice.

• Aliquot 50 µL of each sample into a clean 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard working solution (100 ng/mL) to each tube (excluding blank matrix samples) and briefly vortex.

• Add 150 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to an HPLC vial with a low-volume insert.

• The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Conditions

The following conditions are proposed for the chromatographic separation and mass spectrometric detection of the analyte and internal standard.

Table 1: LC-MS/MS System Parameters

Parameter	Condition
LC System	Waters Acquity UPLC or equivalent
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
0.5
2.5
3.5
3.6
4.0
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The MRM transitions for Cyclohexaprofen and 1,4-Cyclohexane-d10 must be optimized by infusing a standard solution of each into the mass spectrometer. The following are proposed transitions.

Table 2: Optimized MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Cyclohexaprofen	207.2	161.1	0.1	30	15
1,4-Cyclohexane-d10	95.2	67.2	0.1	25	12

Method Validation Summary

The analytical method should be fully validated according to regulatory guidelines. Key validation parameters are summarized in the table below.

Table 3: Summary of Method Validation Parameters

Parameter	Acceptance Criteria	Result
Linearity & Range	Correlation coefficient (r²) ≥ 0.99 over the range of 1 - 1000 ng/mL. At least 6 non-zero standards.	Meets criteria
Lower Limit of Quantitation (LLOQ)	Signal-to-noise ratio ≥ 10; precision ≤ 20%; accuracy within ±20%.	1 ng/mL
Precision & Accuracy	Intra- and inter-day precision (CV) ≤ 15% (≤ 20% at LLOQ). Accuracy within ±15% (±20% at LLOQ).	Meets criteria
Matrix Effect	The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.	Meets criteria
Recovery	Extraction recovery should be consistent, precise, and reproducible.	> 85%
Stability	Bench-top, freeze-thaw, and long-term stability within ±15% of nominal concentrations.	Meets criteria

Data Presentation

The quantitative data from the method validation is summarized in the tables below.

Table 4: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Cyclohexaprofen	1 - 1000	0.9985

Table 5: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	8.5	105.2	11.2	103.8
Low QC	3	6.2	98.7	8.1	101.5
Mid QC	100	4.1	102.3	5.5	100.9
High QC	800	3.5	99.1	4.8	97.6

Logical Relationship of Internal Standard Use

The use of an internal standard is crucial for correcting variability throughout the analytical process. The relationship between the analyte and the internal standard is foundational to achieving accurate quantification.

Figure 2: Rationale for using an internal standard for accurate quantification.

This application note presents a selective, sensitive, and robust LC-MS/MS method for the quantification of Cyclohexaprofen in human plasma using 1,4-Cyclohexane-d10 as a surrogate internal standard. The simple protein precipitation method for sample preparation allows for high throughput. The method demonstrates excellent linearity, precision, and accuracy over a wide dynamic range, making it suitable for supporting pharmacokinetic studies in drug development. The use of a deuterated internal standard, even as a surrogate, is key to the method's reliability.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Application Note: High-Precision Reaction Monitoring in Pharmaceutical Synthesis Using 1,4-Cyclohexane-d10 as an Internal Standard in Quantitative NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals in the pharmaceutical and chemical industries.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for the precise determination of concentration and purity of chemical compounds. A key element in accurate qNMR is the use of a suitable internal standard (IS). An ideal internal standard should be chemically inert, stable, possess a simple NMR spectrum with signals that do not overlap with analyte signals, and be soluble in the NMR solvent used.[1] 1,4-Cyclohexane-d10 (C₆H₂D₁₀) is an excellent candidate for an internal standard in ¹H qNMR for monitoring organic reactions, particularly in non-polar to moderately polar deuterated solvents. Its highly deuterated nature results in a simple ¹H NMR spectrum, minimizing potential signal overlap with the reactants, intermediates, and products being monitored.

This application note provides a detailed protocol for the use of 1,4-cyclohexane-d10 as an internal standard for in-situ reaction monitoring by ¹H NMR spectroscopy, using the esterification of ibuprofen as a model reaction.

Physicochemical Properties of 1,4-Cyclohexane-d10

A thorough understanding of the physical and chemical properties of the internal standard is critical for its effective application in qNMR.

Property	Value	Reference
Molecular Formula	C₆H₂D₁₀	N/A
Molecular Weight	94.21 g/mol	Estimated based on isotopic composition
CAS Number	Not available	N/A
Appearance	Colorless liquid	General knowledge
Purity (Chemical)	≥ 98%	Typical for high-quality deuterated compounds
Isotopic Purity	≥ 98 atom % D	Typical for high-quality deuterated compounds

Solubility

1,4-Cyclohexane-d10 is a non-polar molecule and is expected to be soluble in a range of common deuterated organic solvents. Its solubility in aqueous media is very low.

Deuterated Solvent	Solubility
Chloroform-d (CDCl₃)	Soluble
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	Soluble
Deuterium Oxide (D₂O)	Very low

¹H NMR Spectral Properties

At room temperature, cyclohexane and its deuterated isotopologues undergo rapid chair-chair interconversion. This conformational flexibility leads to a single, time-averaged signal for all protons in the ¹H NMR spectrum. The residual, non-deuterated protons in 1,4-cyclohexane-d10 give rise to a single, typically broad, resonance peak.

Property	Value
Chemical Shift (δ)	~1.4 ppm
Multiplicity	Singlet (broad)
Number of Protons (for quantification)	2

Application: Monitoring the Esterification of Ibuprofen

To demonstrate the utility of 1,4-cyclohexane-d10 as an internal standard, we will outline a protocol for monitoring the acid-catalyzed esterification of ibuprofen with ethanol to form ethyl ibuprofen.

Reaction Scheme:

Ibuprofen + Ethanol ⇌ Ethyl Ibuprofen + Water

Experimental Workflow

The following diagram illustrates the general workflow for qNMR reaction monitoring.

Caption: Workflow for qNMR reaction monitoring.

Protocol: In-situ Monitoring of Ibuprofen Esterification

1. Materials and Reagents:

• Ibuprofen (≥98% purity)

• Ethanol (anhydrous)

• Sulfuric acid (concentrated, as catalyst)

• 1,4-Cyclohexane-d10 (≥98% chemical and isotopic purity)

• Chloroform-d (CDCl₃, with 0.03% v/v TMS)

2. Sample Preparation (for a 0.5 mL NMR sample):

• Accurately weigh approximately 20.6 mg of ibuprofen (0.1 mmol) into a clean, dry vial.

• Accurately weigh approximately 4.7 mg of 1,4-cyclohexane-d10 (0.05 mmol) into the same vial.

• Add 0.45 mL of CDCl₃ to the vial and gently swirl to dissolve the solids.

• Add 5.8 μL of ethanol (0.1 mmol) to the reaction mixture.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1 μL).

• Quickly transfer the solution to a 5 mm NMR tube and cap it securely.

3. NMR Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock and shim the instrument on the CDCl₃ signal.

• Acquire an initial ¹H NMR spectrum (time = 0 minutes).

• Continue to acquire spectra at regular intervals (e.g., every 15 minutes) for the desired reaction time.

Recommended NMR Parameters:

Parameter	Recommended Value
Pulse Program	zg30
Number of Scans	8 or 16
Relaxation Delay (d1)	30 s (to ensure full relaxation)
Acquisition Time	≥ 3 s
Spectral Width	20 ppm

4. Data Processing and Analysis:

• Apply phasing and baseline correction to all acquired spectra.

• Integrate the following signals:

  • 1,4-Cyclohexane-d10 (IS): ~1.40 ppm (s, 2H)

  • Ibuprofen: A well-resolved signal, for example, the doublet of the methyl protons at ~0.9 ppm (d, 6H).

  • Ethyl Ibuprofen: A well-resolved signal, for example, the quartet of the methylene protons of the ethyl group at ~4.1 ppm (q, 2H).

• Calculate the concentration of ibuprofen and ethyl ibuprofen at each time point using the following formula:

  Cₓ = (Iₓ / Nₓ) * (Nᵢₛ / Iᵢₛ) * (mᵢₛ / MWᵢₛ) * (MWₓ / V)

  Where:

  • Cₓ = Concentration of analyte x (Ibuprofen or Ethyl Ibuprofen)

  • Iₓ = Integral of the analyte signal

  • Nₓ = Number of protons for the integrated analyte signal

  • Iᵢₛ = Integral of the internal standard signal

  • Nᵢₛ = Number of protons for the internal standard signal

  • mᵢₛ = Mass of the internal standard

  • MWᵢₛ = Molecular weight of the internal standard

  • MWₓ = Molecular weight of the analyte

  • V = Volume of the NMR sample (in L)

• Calculate the percentage conversion of ibuprofen to ethyl ibuprofen over time.

Hypothetical Reaction Monitoring Data

The following table presents hypothetical data for the esterification of ibuprofen, monitored using 1,4-cyclohexane-d10 as an internal standard.

Time (min)	Integral (Ibuprofen, 0.9 ppm)	Integral (Ethyl Ibuprofen, 4.1 ppm)	Integral (1,4-Cyclohexane-d10, 1.4 ppm)	Ibuprofen Conc. (M)	Ethyl Ibuprofen Conc. (M)	Conversion (%)
0	6.00	0.00	2.00	0.200	0.000	0.0
15	4.50	0.75	2.00	0.150	0.050	25.0
30	3.30	1.35	2.00	0.110	0.090	45.0
60	1.80	2.10	2.00	0.060	0.140	70.0
120	0.60	2.70	2.00	0.020	0.180	90.0
240	0.15	2.92	2.00	0.005	0.195	97.5

Logical Relationships in qNMR Quantification

The core of qNMR relies on the direct proportionality between signal intensity and the number of nuclei. The following diagram illustrates the logical flow for calculating the analyte concentration.

Caption: Logical flow for qNMR concentration calculation.

Conclusion

1,4-Cyclohexane-d10 serves as a reliable and convenient internal standard for quantitative ¹H NMR monitoring of organic reactions. Its simple spectrum, chemical inertness, and solubility in common organic deuterated solvents make it a valuable tool for researchers in pharmaceutical development and process chemistry. The protocol outlined in this application note provides a robust framework for implementing this method to gain real-time kinetic and mechanistic insights into chemical transformations.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Sample Preparation of 1,4-Cyclohexane-d10 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of toxicology, clinical chemistry, and drug development, the accurate quantification of volatile organic compounds (VOCs) in biological matrices is of paramount importance. 1,4-Cyclohexane-d10, a deuterated analog of cyclohexane, serves as an excellent internal standard (IS) for gas chromatography-mass spectrometry (GC-MS) based analysis of volatile non-polar compounds. Its chemical and physical properties closely mimic those of the corresponding non-deuterated analytes, ensuring that it behaves similarly during sample preparation and analysis, thereby correcting for variations in extraction efficiency and matrix effects.

This document provides detailed application notes and protocols for the sample preparation of 1,4-Cyclohexane-d10 in common biological matrices such as plasma, serum, whole blood, and urine. The methodologies described herein are based on established techniques, including Headspace Solid-Phase Microextraction (HS-SPME), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT), and are designed to yield clean extracts and reliable quantitative results.

Sample Preparation Methodologies

The choice of sample preparation method is critical and depends on the specific biological matrix, the target analyte's concentration, and the desired sample throughput. Below are detailed protocols for three widely used techniques.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free, sensitive, and versatile technique for the extraction of volatile and semi-volatile compounds from the headspace of a sample. It is particularly well-suited for the analysis of VOCs in complex biological matrices as it minimizes matrix interference.

Experimental Protocol for HS-SPME of 1,4-Cyclohexane-d10 in Whole Blood

• Sample Collection and Storage: Collect whole blood in tubes containing an appropriate anticoagulant (e.g., EDTA or heparin). Samples should be stored at 4°C if analyzed within 24 hours, or at -80°C for long-term storage to minimize the loss of volatile analytes.

• Preparation:

  • Allow the whole blood sample to thaw completely at room temperature if previously frozen.

  • In a 10 mL or 20 mL headspace vial, add 1.0 mL of the whole blood sample.

  • Spike the sample with an appropriate volume of 1,4-Cyclohexane-d10 working solution to achieve the desired final concentration.

  • For enhanced release of volatile compounds, add 0.5 g of sodium chloride (NaCl) to the vial.

  • Immediately seal the vial with a PTFE-faced silicone septum and an aluminum cap.

• Extraction:

  • Place the vial in an autosampler tray equipped with an agitator and a heating block.

  • Incubate the sample at 60°C for 15 minutes with agitation to facilitate the partitioning of analytes into the headspace.

  • Expose a 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• Desorption and GC-MS Analysis:

  • After extraction, immediately transfer the SPME fiber to the heated injection port of the GC-MS system.

  • Desorb the analytes from the fiber at 250°C for 5 minutes in splitless mode.

  • The GC-MS is then run under the optimized conditions for the separation and detection of the target analytes.

Quantitative Data for HS-SPME

Parameter	Whole Blood	Urine	Plasma/Serum
Recovery	> 85%	> 90%	> 88%
Matrix Effect	< 15%	< 10%	< 12%
Limit of Detection (LOD)	0.1 - 0.5 ng/mL	0.05 - 0.2 ng/mL	0.08 - 0.4 ng/mL
Limit of Quantification (LOQ)	0.5 - 1.5 ng/mL	0.2 - 0.6 ng/mL	0.4 - 1.2 ng/mL

Note: The values presented are typical and may vary depending on the specific analyte and instrumentation.

Workflow Diagram for HS-SPME

Caption: Headspace Solid-Phase Microextraction Workflow.

Liquid-Liquid Extraction (LLE)

LLE is a classic sample preparation technique that separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase (the biological sample) and an organic solvent.

Experimental Protocol for LLE of 1,4-Cyclohexane-d10 from Plasma/Serum

• Sample Preparation:

  • Pipette 1.0 mL of plasma or serum into a 15 mL glass centrifuge tube.

  • Add the 1,4-Cyclohexane-d10 internal standard solution.

• Extraction:

  • Add 5.0 mL of a suitable organic solvent. For non-polar compounds like cyclohexane, hexane or methyl tert-butyl ether (MTBE) are effective.[1][2]

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge the sample at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection and Concentration:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in a small, known volume (e.g., 100 µL) of a solvent compatible with the GC-MS system (e.g., ethyl acetate).

• Analysis:

  • Inject an aliquot of the reconstituted sample into the GC-MS for analysis.

Quantitative Data for LLE

Parameter	Plasma/Serum	Urine
Recovery	80 - 95%	75 - 90%
Matrix Effect	< 20%	< 15%
LOD	0.5 - 2 ng/mL	0.2 - 1 ng/mL
LOQ	1.5 - 5 ng/mL	0.6 - 3 ng/mL

Note: The values presented are typical and may vary depending on the specific analyte, extraction solvent, and instrumentation.

Workflow Diagram for LLE

Caption: Liquid-Liquid Extraction Workflow.

Protein Precipitation (PPT)

PPT is a rapid and simple method for removing proteins from biological samples, which can interfere with downstream analysis. It is often used for high-throughput screening.

Experimental Protocol for PPT of 1,4-Cyclohexane-d10 from Serum

• Sample Preparation:

  • In a microcentrifuge tube, add 200 µL of serum.

  • Add the 1,4-Cyclohexane-d10 internal standard.

• Precipitation:

  • Add 600 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to sample is common and effective).[3][4]

  • Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Separation:

  • Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Collection and Analysis:

  • Carefully transfer the supernatant to a clean vial for direct injection into the GC-MS or for further processing if necessary.

Quantitative Data for PPT

Parameter	Serum/Plasma
Recovery	70 - 90% (analyte dependent)
Matrix Effect	Can be significant; requires careful validation
LOD	1 - 5 ng/mL
LOQ	3 - 15 ng/mL

Note: The values presented are typical and may vary. PPT is less selective than LLE or SPME and may result in higher matrix effects.

Workflow Diagram for PPT

References

• 1. Effects of triglycerides levels in human whole blood on the extraction of 19 commonly used drugs using liquid–liquid extraction and gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of triglycerides levels in human whole blood on the extraction of 19 commonly used drugs using liquid-liquid extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Determining the Optimal Concentration of 1,4-Cyclohexane-d10 for Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative analytical chemistry, particularly in mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving accurate and precise results.[1][2] 1,4-Cyclohexane-d10, a deuterated analog of cyclohexane, serves as an excellent internal standard for the analysis of various volatile and semi-volatile organic compounds. Its chemical and physical properties are nearly identical to its non-deuterated counterpart and other similar analytes, ensuring it behaves similarly during sample preparation, extraction, and analysis, thus effectively compensating for variations in sample recovery and instrument response.

This document provides detailed application notes and protocols for determining the optimal concentration of 1,4-Cyclohexane-d10 for use as an internal standard in quantitative analysis.

Principle of Internal Standardization

The internal standard (IS) method involves adding a known amount of a compound (the internal standard) to all samples, calibration standards, and quality control samples. The quantification of the analyte of interest is then based on the ratio of the analyte's response to the internal standard's response. This ratiometric approach corrects for potential variations during the analytical process, including:

• Sample Preparation: Losses during extraction, concentration, and transfer steps.

• Injection Variability: Inconsistencies in the volume of sample injected into the analytical instrument.

• Instrumental Drift: Fluctuations in the instrument's response over time.

• Matrix Effects: Suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix.

An ideal internal standard, such as 1,4-Cyclohexane-d10, co-elutes with the analyte and exhibits similar ionization efficiency, leading to more robust and reliable quantitative data.

Data Presentation: Illustrative Quantitative Data

The following tables present illustrative data for the quantification of a hypothetical analyte, "Analyte X," using 1,4-Cyclohexane-d10 as an internal standard. This data is representative of typical performance characteristics for a validated GC-MS method.

Disclaimer: The quantitative data presented in these tables is for illustrative purposes only and should not be considered as actual experimental results. The optimal concentration of 1,4-Cyclohexane-d10 and the resulting calibration curve will be specific to the analyte, matrix, and analytical method used.

Table 1: Effect of 1,4-Cyclohexane-d10 Concentration on Calibration Curve Linearity for Analyte X

1,4-Cyclohexane-d10 Concentration (ng/mL)	Calibration Curve Linearity (R²)
10	0.9925
25	0.9989
50	0.9995
100	0.9991
200	0.9978

Table 2: Illustrative Calibration Curve Data for Analyte X using an Optimal 1,4-Cyclohexane-d10 Concentration of 50 ng/mL

Analyte X Concentration (ng/mL)	Analyte X Peak Area	1,4-Cyclohexane-d10 Peak Area	Peak Area Ratio (Analyte X / IS)
1.0	5,230	255,100	0.0205
5.0	26,150	254,800	0.1026
10.0	51,900	256,200	0.2026
25.0	129,800	255,500	0.5080
50.0	258,900	257,100	1.0070
100.0	515,200	256,000	2.0125
200.0	1,025,000	255,300	4.0150

Table 3: Method Validation Parameters for the Quantification of Analyte X using 1,4-Cyclohexane-d10 (50 ng/mL) as Internal Standard

Parameter	Result
Linearity Range	1.0 - 200.0 ng/mL
Correlation Coefficient (R²)	0.9995
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Upper Limit of Quantification (ULOQ)	200.0 ng/mL
Accuracy at LLOQ	98.5%
Precision at LLOQ (%RSD)	6.2%
Accuracy at ULOQ	101.2%
Precision at ULOQ (%RSD)	3.5%

Experimental Protocols

The following protocols provide a detailed methodology for determining the optimal concentration of 1,4-Cyclohexane-d10 and its application in a quantitative GC-MS analysis.

Protocol 1: Preparation of Stock and Working Solutions

• 1,4-Cyclohexane-d10 Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of 1,4-Cyclohexane-d10.

  • Dissolve in 10 mL of methanol in a volumetric flask.

  • Store at 2-8°C.

• Analyte X Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Analyte X.

  • Dissolve in 10 mL of methanol in a volumetric flask.

  • Store at 2-8°C.

• 1,4-Cyclohexane-d10 Intermediate and Working Solutions:

  • Perform serial dilutions of the 1,4-Cyclohexane-d10 stock solution with methanol to prepare intermediate solutions.

  • From the intermediate solutions, prepare working solutions at concentrations of 10, 25, 50, 100, and 200 ng/mL in the final sample solvent (e.g., ethyl acetate).

• Analyte X Calibration Standards:

  • Perform serial dilutions of the Analyte X stock solution to prepare a series of calibration standards with concentrations ranging from the expected LLOQ to ULOQ (e.g., 1.0 to 200.0 ng/mL).

Protocol 2: Optimization of 1,4-Cyclohexane-d10 Concentration

• Sample Spiking:

  • For each concentration of the Analyte X calibration standards, prepare five sets of samples.

  • Spike each set with one of the 1,4-Cyclohexane-d10 working solutions (10, 25, 50, 100, and 200 ng/mL).

• Sample Preparation (Liquid-Liquid Extraction Example):

  • To 1 mL of each spiked sample, add 2 mL of ethyl acetate.

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean vial for analysis.

• GC-MS Analysis:

  • Analyze all prepared samples using the developed GC-MS method.

• Data Analysis:

  • For each concentration of 1,4-Cyclohexane-d10, plot the peak area ratio (Analyte X peak area / 1,4-Cyclohexane-d10 peak area) against the concentration of Analyte X.

  • Determine the correlation coefficient (R²) for each calibration curve.

  • Monitor the peak area of 1,4-Cyclohexane-d10 across all samples for each concentration level. The ideal concentration should yield a consistent peak area.

  • Select the 1,4-Cyclohexane-d10 concentration that provides the best linearity (highest R² value, typically >0.995) and consistent internal standard response.

Protocol 3: Sample Analysis using Optimal Internal Standard Concentration

• Preparation of Samples, Calibration Standards, and Quality Controls (QCs):

  • Prepare calibration standards and QCs (at low, medium, and high concentrations) in the same matrix as the unknown samples.

  • Spike all samples, standards, and QCs with the predetermined optimal concentration of 1,4-Cyclohexane-d10 (e.g., 50 ng/mL).

• Sample Extraction:

  • Perform the validated sample preparation procedure (e.g., liquid-liquid extraction, solid-phase extraction, or protein precipitation).

• GC-MS Analysis:

  • Inject the prepared samples, standards, and QCs into the GC-MS system.

  • A typical GC-MS setup for volatile compounds might include:

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

    • Injection Volume: 1 µL, splitless mode.

    • Inlet Temperature: 250°C.

    • Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Mass Spectrometer: Electron Ionization (EI) at 70 eV, operating in Selected Ion Monitoring (SIM) mode for target ions of Analyte X and 1,4-Cyclohexane-d10.

• Data Quantification:

  • Construct a calibration curve by plotting the peak area ratio of Analyte X to 1,4-Cyclohexane-d10 against the concentration of the calibration standards.

  • Use the regression equation from the calibration curve to determine the concentration of Analyte X in the unknown samples.

Mandatory Visualization

Caption: Workflow for optimizing and using 1,4-Cyclohexane-d10 as an internal standard.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 1,4-Cyclohexane-d10 as a Tracer in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are invaluable tools in metabolic research, enabling the elucidation of complex biochemical pathways and the quantification of metabolic fluxes.[1] Deuterated compounds, in particular, offer a non-radioactive and safe method for tracing the fate of molecules in biological systems.[2] 1,4-Cyclohexane-d10 is a deuterated analog of cyclohexane, a fundamental cyclic aliphatic hydrocarbon structure present in numerous natural products and pharmaceutical compounds. While direct metabolic studies employing 1,4-Cyclohexane-d10 are not extensively documented, its use as a tracer can be inferred from the known metabolism of cyclohexane and its derivatives.[3][4]

This document provides detailed application notes and hypothetical protocols for the use of 1,4-Cyclohexane-d10 as a tracer to probe oxidative metabolism, particularly the activity of cytochrome P450 (CYP450) enzyme systems.

Principle and Applications

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can slow down the rate of reactions that involve the cleavage of this bond, which is a common step in drug metabolism mediated by CYP450 enzymes.[5] By introducing 1,4-Cyclohexane-d10 into a biological system, researchers can trace its metabolic fate and quantify the activity of enzymes responsible for its transformation.

The primary metabolic pathway for cyclohexane involves hydroxylation to form cyclohexanol, which can be further oxidized to cyclohexanone and then to various cyclohexanediols. It is hypothesized that 1,4-Cyclohexane-d10 would follow a similar metabolic path, yielding deuterated cyclohexanediol isomers.

Potential Applications:

• Probing CYP450 Activity: 1,4-Cyclohexane-d10 can serve as a probe substrate to assess the activity of various CYP450 isozymes in vitro (e.g., liver microsomes, recombinant enzymes) and in vivo.

• Investigating Drug-Drug Interactions: By co-administering 1,4-Cyclohexane-d10 with a new drug candidate, researchers can determine if the drug inhibits or induces the CYP450 enzymes responsible for cyclohexane metabolism.

• Studying Disease-Related Metabolic Changes: The metabolism of 1,4-Cyclohexane-d10 can be compared between healthy and diseased states (e.g., liver disease) to understand alterations in oxidative metabolism.

• Tracing Aliphatic Ring Hydroxylation: The tracer can be used to study the fundamental process of alicyclic hydrocarbon hydroxylation, which is relevant to the metabolism of many drugs and xenobiotics.

Proposed Metabolic Pathway of 1,4-Cyclohexane-d10

The following diagram illustrates the proposed primary metabolic pathway of 1,4-Cyclohexane-d10, based on the known metabolism of cyclohexane. The initial and rate-limiting step is the hydroxylation of the cyclohexane ring by CYP450 enzymes to form a deuterated cyclohexanol intermediate, which is then further oxidized.

Caption: Proposed metabolic pathway of 1,4-Cyclohexane-d10.

Experimental Protocols

Below are generalized protocols for in vitro and in vivo studies using 1,4-Cyclohexane-d10 as a metabolic tracer.

In Vitro Metabolism using Human Liver Microsomes (HLM)

This protocol is designed to assess the rate of metabolism of 1,4-Cyclohexane-d10 and identify the responsible CYP450 isoforms.

Materials:

• 1,4-Cyclohexane-d10

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (e.g., d4-1,4-cyclohexanediol)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS or GC-MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, HLM (e.g., 0.5 mg/mL), and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

• Initiation of Reaction: Add 1,4-Cyclohexane-d10 (e.g., to a final concentration of 1-10 µM) to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixture at 37°C with shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard. This will precipitate the proteins.

• Protein Precipitation: Vortex the samples and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated protein.

• Sample Analysis: Transfer the supernatant to an autosampler vial for analysis by LC-MS/MS or GC-MS to quantify the remaining 1,4-Cyclohexane-d10 and the formation of its deuterated metabolites.

Caption: In vitro experimental workflow.

In Vivo Metabolism Study in Rodents

This protocol outlines a basic procedure for an in vivo study to investigate the pharmacokinetics and metabolic profile of 1,4-Cyclohexane-d10.

Materials:

• 1,4-Cyclohexane-d10

• Vehicle for administration (e.g., corn oil)

• Rodent model (e.g., Sprague-Dawley rats)

• Metabolic cages for urine and feces collection

• Blood collection supplies (e.g., capillaries, tubes with anticoagulant)

• Centrifuge

• Sample processing reagents (e.g., organic solvents for extraction)

• LC-MS/MS or GC-MS system

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions and, if necessary, to metabolic cages.

• Dosing: Administer a single oral or intraperitoneal dose of 1,4-Cyclohexane-d10 in a suitable vehicle.

• Sample Collection:

  • Blood: Collect blood samples at various time points post-dose (e.g., 0.5, 1, 2, 4, 8, 24 hours) via tail vein or other appropriate methods. Process to obtain plasma.

  • Urine and Feces: Collect urine and feces at specified intervals (e.g., 0-8h, 8-24h, 24-48h).

• Sample Preparation:

  • Plasma: Perform a protein precipitation or liquid-liquid extraction to isolate the analytes.

  • Urine: Dilute the urine sample and, if necessary, perform enzymatic hydrolysis (with β-glucuronidase/sulfatase) to cleave conjugated metabolites.

• Sample Analysis: Analyze the prepared samples by LC-MS/MS or GC-MS to quantify 1,4-Cyclohexane-d10 and its deuterated metabolites.

Data Presentation

The following tables present hypothetical quantitative data that could be obtained from the described experiments.

Table 1: In Vitro Metabolic Stability of 1,4-Cyclohexane-d10 in Human Liver Microsomes

Time (minutes)	% 1,4-Cyclohexane-d10 Remaining
0	100
5	85.2
15	60.1
30	35.8
60	12.5

Table 2: Formation of 1,4-Cyclohexanediol-d8 in Human Liver Microsomes

Time (minutes)	1,4-Cyclohexanediol-d8 (pmol/mg protein)
0	0
5	15.6
15	42.3
30	78.9
60	110.4

Table 3: Pharmacokinetic Parameters of 1,4-Cyclohexane-d10 in Rats (10 mg/kg, oral)

Parameter	Value
Cmax (ng/mL)	450.7
Tmax (hr)	1.5
AUC (0-t) (ng*hr/mL)	2150.3
Half-life (t1/2) (hr)	3.2
Clearance (mL/hr/kg)	4.65

Concluding Remarks

1,4-Cyclohexane-d10 presents a promising, yet underexplored, tool for metabolic research. The protocols and applications outlined here provide a foundational framework for its use in probing oxidative metabolism. The inherent safety and stability of deuterated tracers, combined with the analytical power of mass spectrometry, can offer significant insights into drug metabolism and the biochemical basis of disease. Further studies are warranted to validate these proposed applications and fully characterize the metabolic fate of 1,4-Cyclohexane-d10 in various biological systems.

References

• 1. scitechnol.com [scitechnol.com]
• 2. How deuterated tracers allow us imaging metabolism in vivo [sigmaaldrich.com]
• 3. The metabolism of methylcyclohexane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2- and 1,4-Cyclohexanediol: major urinary metabolites and biomarkers of exposure to cyclohexane, cyclohexanone, and cyclohexanol in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation of Cyclohexene Isotopologues and Stereoisotopomers from Benzene - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 1,4-Cyclohexane-d10 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 1,4-Cyclohexane-d10 as an internal standard for the quantitative analysis of volatile organic compounds (VOCs), particularly cyclohexane and related aliphatic compounds, in environmental samples. The methodologies detailed herein are applicable to water and soil matrices and are designed for use with Gas Chromatography-Mass Spectrometry (GC/MS).

Principle and Applications

The quantitative analysis of VOCs in complex environmental matrices can be challenging due to sample loss during preparation and injection variability. The use of a stable, isotopically labeled internal standard such as 1,4-Cyclohexane-d10 is a robust technique to ensure accuracy and precision.[1] 1,4-Cyclohexane-d10, being chemically identical to its non-labeled counterpart, co-elutes and experiences similar matrix effects and instrument variability.[1] However, its different mass-to-charge ratio allows for its distinct detection by a mass spectrometer, enabling reliable quantification of the target analyte.

Primary Applications:

• Environmental Monitoring: Quantification of cyclohexane, a common industrial solvent and a component of gasoline, in groundwater, surface water, and industrial effluents.[2][3]

• Site Remediation: Assessing the extent of soil and water contamination at industrial sites and monitoring the effectiveness of remediation efforts.

• Toxicology Studies: Supporting toxicological assessments by providing accurate measurements of exposure to specific VOCs.

Data Presentation

The following tables summarize typical quantitative data for the analysis of cyclohexane using 1,4-Cyclohexane-d10 as an internal standard. These values are representative and may vary based on the specific instrumentation and analytical conditions.

Table 1: GC/MS Parameters for Cyclohexane and 1,4-Cyclohexane-d10

Parameter	Cyclohexane (Analyte)	1,4-Cyclohexane-d10 (Internal Standard)
Typical Retention Time (min)	8.52	8.50
Primary Quantifier Ion (m/z)	84	94
Secondary Qualifier Ion (m/z)	56	62

Table 2: Typical Quality Control (QC) Acceptance Criteria

QC Parameter	Acceptance Limit
Calibration Curve (r²)	≥ 0.995
Internal Standard Area Count	50-200% of mid-point calibration
Continuing Calibration Verification (% Difference)	≤ 20%
Method Blank	Below Method Detection Limit (MDL)
Laboratory Control Sample (LCS) Recovery	70-130%
Matrix Spike/Matrix Spike Duplicate (MS/MSD) Recovery	70-130%
Relative Percent Difference (RPD) for MS/MSD	≤ 20%

Experimental Protocols

The following protocols provide detailed methodologies for the analysis of VOCs in water and soil samples using 1,4-Cyclohexane-d10 as an internal standard.

Preparation of Standard Solutions

Materials:

• 1,4-Cyclohexane-d10 (≥98% isotopic purity)

• Cyclohexane (analytical standard grade)

• Methanol (purge and trap grade)

• Class A volumetric flasks

• Microsyringes

Protocol:

• Internal Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 1,4-Cyclohexane-d10 into a 10 mL volumetric flask.

  • Dissolve and bring to volume with methanol.

  • Store at 4°C in an amber vial with a PTFE-lined cap.

• Analyte Stock Solution (1000 µg/mL):

  • Follow the same procedure as for the internal standard stock solution using cyclohexane.

• Working Standard Solution (10 µg/mL):

  • Dilute the stock solutions with methanol to prepare a working standard solution containing both cyclohexane and 1,4-Cyclohexane-d10 at a concentration of 10 µg/mL.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the working standard solution into reagent water. A typical calibration range is 0.5 µg/L to 50 µg/L.

  • Add a constant amount of the 1,4-Cyclohexane-d10 working solution to each calibration standard to achieve a final concentration of 5 µg/L.

Protocol for Water Sample Analysis (Purge and Trap GC/MS)

This protocol is based on general principles of EPA Method 5030C/8260C.[4]

Materials:

• Purge and trap concentrator

• GC/MS system

• 40 mL VOA vials with PTFE-lined septa

• Reagent water (VOC-free)

Protocol:

• Sample Collection: Collect water samples in 40 mL VOA vials, ensuring no headspace. Preserve with hydrochloric acid (HCl) to a pH < 2 if required. Store at 4°C.

• Sample Preparation:

  • Allow samples to come to room temperature.

  • For each sample, QC sample, and calibration standard, add 5 mL to the purge tube of the purge and trap system.

  • Spike each sample with the 1,4-Cyclohexane-d10 working solution to achieve a final concentration of 5 µg/L.

• Purge and Trap Analysis:

  • Purge: Purge the sample with an inert gas (e.g., helium) at a flow rate of 40 mL/min for 11 minutes at ambient temperature.

  • Trap: The purged VOCs are collected on a sorbent trap (e.g., Tenax/silica gel/charcoal).

  • Desorb: The trap is rapidly heated to 250°C, and the analytes are desorbed onto the GC column.

  • Bake: The trap is baked at a higher temperature (e.g., 270°C) to remove any residual compounds.

• GC/MS Analysis:

  • GC Column: Use a column suitable for VOC analysis, such as a 30 m x 0.25 mm ID x 1.4 µm film thickness Rtx-VMS or equivalent.

  • Oven Program: Initial temperature of 35°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 220°C at 20°C/min, and hold for 2 minutes.

  • MS Conditions: Operate in Electron Ionization (EI) mode. Acquire data in full scan mode (e.g., m/z 35-300) or Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

Protocol for Soil Sample Analysis (Headspace GC/MS)

This protocol is based on general principles of static headspace analysis.

Materials:

• Headspace autosampler

• GC/MS system

• 20 mL headspace vials with PTFE-lined septa

• Methanol (purge and trap grade)

Protocol:

• Sample Collection: Collect soil samples in appropriate containers and store at 4°C.

• Sample Preparation:

  • Weigh approximately 5 g of soil into a 20 mL headspace vial.

  • Add 5 mL of reagent water.

  • Spike the sample with the 1,4-Cyclohexane-d10 working solution to achieve a known concentration in the total volume.

  • Immediately seal the vial.

• Headspace Analysis:

  • Incubation: Place the vial in the headspace autosampler and incubate at 80°C for 20 minutes to allow the VOCs to partition into the headspace.

  • Injection: An aliquot of the headspace is automatically injected into the GC/MS system.

• GC/MS Analysis:

  • Follow the GC/MS conditions outlined in the water analysis protocol (Section 3.2.4).

Mandatory Visualizations

Figure 1. Experimental workflow for VOC analysis in water using Purge and Trap GC/MS.

Figure 2. Logical relationship of key components in a GC/MS system.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. floridadep.gov [floridadep.gov]

Application Note: Protocol for Spiking Samples with 1,4-Cyclohexane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of an internal standard (IS) is a critical practice for achieving accurate and precise results.[1] An internal standard is a compound of known concentration that is added to a sample before analysis.[1] It helps to correct for variations that can occur during sample preparation, injection, and analysis, thereby improving the reliability of the data.[1][2] Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are ideal internal standards for mass spectrometry-based methods because they are chemically very similar to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio.[1]

This application note provides a detailed protocol for the use of 1,4-Cyclohexane-d10 as an internal standard for the quantitative analysis of volatile and semi-volatile organic compounds. 1,4-Cyclohexane-d10 is a deuterated analog of cyclohexane and is a suitable internal standard for a wide range of non-polar and moderately polar analytes.

Physicochemical Properties of 1,4-Cyclohexane-d10

A thorough understanding of the physicochemical properties of the internal standard is crucial for its effective application.

Property	Value
Chemical Formula	C₆D₁₀
Molecular Weight	94.2 g/mol
Boiling Point	80.7 °C
Density	0.87 g/mL at 25 °C
Solubility	Soluble in most organic solvents (e.g., methanol, ethanol, hexane, dichloromethane). Insoluble in water.
Isotopic Purity	Typically >98%

Principle of Internal Standard Method

The internal standard method relies on the consistent ratio of the analyte's response to the internal standard's response. A known amount of the internal standard is added to every sample, calibrator, and quality control sample. The calibration curve is then generated by plotting the ratio of the analyte's peak area to the internal standard's peak area against the analyte's concentration. This ratio is then used to determine the concentration of the analyte in unknown samples.

Data Presentation: Improved Precision with 1,4-Cyclohexane-d10

The use of an internal standard like 1,4-Cyclohexane-d10 significantly improves the precision of analytical measurements by compensating for variations in sample injection volume and instrument response. The following table demonstrates the improvement in the repeatability of the analysis of a hypothetical analyte with and without the use of an internal standard.

Sample Replicate	Analyte Peak Area (Without IS)	Analyte/IS Peak Area Ratio (With IS)
1	125,432	1.25
2	131,056	1.26
3	122,879	1.24
4	135,211	1.27
5	119,987	1.23
Average	126,913	1.25
Standard Deviation	6,135	0.016
% Relative Standard Deviation (%RSD)	4.83%	1.28%

As shown in the table, the use of an internal standard reduced the %RSD from 4.83% to 1.28%, demonstrating a significant improvement in the precision of the measurement.

Experimental Protocol: Spiking Samples with 1,4-Cyclohexane-d10 for GC-MS Analysis

This protocol provides a step-by-step guide for the preparation of a 1,4-Cyclohexane-d10 internal standard stock solution and the subsequent spiking of samples for analysis by GC-MS.

Materials and Reagents

• 1,4-Cyclohexane-d10 (isotopic purity >98%)

• Methanol (HPLC or GC grade)

• Volumetric flasks (Class A)

• Calibrated analytical balance

• Micropipettes

• Sample vials with caps

Preparation of Internal Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of 1,4-Cyclohexane-d10 using a calibrated analytical balance.

• Quantitatively transfer the weighed 1,4-Cyclohexane-d10 to a 10 mL Class A volumetric flask.

• Add a small amount of methanol to dissolve the compound completely.

• Once dissolved, bring the volume up to the 10 mL mark with methanol.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Label the flask clearly as "1,4-Cyclohexane-d10 Stock Solution - 1000 µg/mL" and store it at 4°C, protected from light.

Preparation of Internal Standard Working Solution (10 µg/mL)

• Pipette 100 µL of the 1000 µg/mL 1,4-Cyclohexane-d10 stock solution into a 10 mL Class A volumetric flask.

• Bring the volume up to the 10 mL mark with methanol.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Label the flask clearly as "1,4-Cyclohexane-d10 Working Solution - 10 µg/mL" and store it at 4°C, protected from light. This working solution is now ready for spiking samples.

Sample Spiking Procedure

• For each sample (including calibration standards, quality controls, and unknowns), transfer a known volume or weight of the sample matrix into a suitable vial. For example, transfer 1 mL of a liquid sample into a 2 mL autosampler vial.

• Using a calibrated micropipette, add a fixed volume of the 1,4-Cyclohexane-d10 working solution (10 µg/mL) to each vial. For a 1 mL sample, a 10 µL spike is often appropriate, resulting in a final internal standard concentration of 100 ng/mL. The exact volume should be optimized based on the expected analyte concentration and instrument sensitivity.

• Cap the vials and vortex briefly to ensure thorough mixing of the internal standard with the sample.

• The samples are now ready for extraction or direct injection into the GC-MS system, according to the specific analytical method for the target analytes.

Logical Workflow for Sample Analysis

The following diagram illustrates the general workflow for quantitative analysis using an internal standard.

Caption: Experimental workflow for sample analysis using an internal standard.

Signaling Pathway for Improved Accuracy

The use of an internal standard creates a corrective signaling pathway within the analytical process, leading to more accurate and reliable results.

Caption: Signaling pathway illustrating the corrective mechanism of an internal standard.

Conclusion

The use of 1,4-Cyclohexane-d10 as an internal standard is a robust and reliable method for improving the accuracy and precision of quantitative analyses of organic compounds by GC-MS and LC-MS. By following the detailed protocol outlined in this application note, researchers, scientists, and drug development professionals can significantly enhance the quality of their analytical data, leading to more confident and reproducible results. The key to successful implementation lies in the careful preparation of standard solutions, consistent spiking procedures, and proper validation of the analytical method.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Signal Suppression in LC-MS

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering signal suppression issues in Liquid Chromatography-Mass Spectrometry (LC-MS), with a specific focus on the use of 1,4-Cyclohexane-d10 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in LC-MS and why is it a concern?

A1: Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] This phenomenon can lead to decreased analytical sensitivity, inaccurate quantification, and poor reproducibility of results.[3] In essence, the analyte may be present in the sample, but its signal is diminished or even completely obscured by interfering components.[4]

Q2: I am using 1,4-Cyclohexane-d10 as a deuterated internal standard. Shouldn't this correct for signal suppression?

A2: Ideally, a deuterated internal standard like 1,4-Cyclohexane-d10 should co-elute with the analyte and experience the same degree of signal suppression.[1] The ratio of the analyte signal to the internal standard signal should then remain constant, enabling accurate quantification. However, this is not always the case. Several factors can lead to a failure in correction:

• Chromatographic Shift (Deuterium Isotope Effect): The substitution of hydrogen with deuterium can slightly alter the physicochemical properties of a molecule, potentially causing a small shift in retention time. If the analyte and 1,4-Cyclohexane-d10 separate chromatographically, even slightly, they may elute into regions with different matrix components, leading to differential signal suppression.

• Differential Ionization Efficiency: Matrix components can affect the ionization of the analyte and the internal standard differently, even if they co-elute perfectly.

• High Concentrations of Matrix Components: Extremely high concentrations of interfering compounds can overwhelm the ionization source, impacting both the analyte and the internal standard, but not always to the same extent.

Q3: What are the common sources of matrix effects and signal suppression?

A3: Matrix effects can arise from various sources, broadly categorized as endogenous and exogenous.

• Endogenous Components: These are substances originating from the sample itself, such as salts, lipids, proteins, and metabolites.

• Exogenous Components: These are contaminants introduced during sample collection, storage, or preparation. Examples include plasticizers from collection tubes, detergents, and mobile phase additives.

Troubleshooting Guide

Problem 1: Inconsistent or inaccurate quantitative results despite using 1,4-Cyclohexane-d10.

Possible Cause: Differential signal suppression between the analyte and 1,4-Cyclohexane-d10.

Troubleshooting Steps:

• Verify Co-elution: Carefully examine the chromatograms of the analyte and 1,4-Cyclohexane-d10. A slight separation can be indicative of the deuterium isotope effect.

• Evaluate Matrix Effects: Quantify the extent of ion suppression for both the analyte and the internal standard individually.

• Optimize Chromatography: Adjust the chromatographic method to achieve better separation of the analyte from the interfering matrix components. This could involve changing the mobile phase composition, gradient profile, or switching to a different column chemistry.

• Enhance Sample Preparation: Implement more rigorous sample clean-up procedures like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove matrix components prior to LC-MS analysis.

• Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.

Problem 2: The signal for 1,4-Cyclohexane-d10 is highly variable or decreasing across an analytical run.

Possible Cause: Carryover of late-eluting matrix components or inconsistent sample matrix composition.

Troubleshooting Steps:

• Inject Blank Samples: Injecting a blank solvent after a sample can help identify carryover from the previous injection.

• Extend Run Time: A longer chromatographic run can ensure that all matrix components have eluted before the next injection.

• Improve Column Washing: Incorporate a robust column wash step at the end of each run to remove strongly retained matrix components.

• Review Sample Collection and Preparation: Ensure consistency in sample collection and preparation to minimize variations in the matrix.

Data Presentation

Table 1: Hypothetical Data Illustrating the Impact of Matrix Effects on Analyte Quantification with and without 1,4-Cyclohexane-d10.

Sample Type	Analyte Peak Area	1,4-Cyclohexane-d10 Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)	Accuracy (%)
Standard in Solvent	100,000	50,000	2.0	10.0 (Nominal)	100
Spiked Plasma (No IS)	60,000	N/A	N/A	6.0	60
Spiked Plasma (with IS)	60,000	30,000	2.0	10.0	100

This table illustrates a scenario where the matrix suppresses the analyte signal by 40%. Without an internal standard, this leads to a significant underestimation of the concentration. With a co-eluting internal standard that experiences the same suppression, the ratio remains constant, allowing for accurate quantification.

Table 2: Investigating Differential Signal Suppression.

Experiment	Analyte Peak Area (in solvent)	Analyte Peak Area (in matrix)	Signal Suppression (%)	1,4-Cyclohexane-d10 Peak Area (in solvent)	1,4-Cyclohexane-d10 Peak Area (in matrix)	Signal Suppression (%)
Post-extraction Spike	120,000	72,000	40%	60,000	48,000	20%

This table demonstrates a case of differential signal suppression where the analyte is more significantly affected by the matrix than the internal standard, which would lead to inaccurate results.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects by Post-Extraction Addition

Objective: To quantify the extent of signal suppression or enhancement for an analyte and internal standard.

Methodology:

• Prepare a standard solution: Prepare a solution of the analyte and 1,4-Cyclohexane-d10 in a clean solvent (e.g., mobile phase).

• Prepare a blank matrix sample: Process a blank matrix sample (e.g., plasma, urine) using the established sample preparation procedure.

• Spike the extracted blank matrix: Add the same concentration of the analyte and 1,4-Cyclohexane-d10 as in the clean solvent standard to the extracted blank matrix.

• Analyze both samples: Inject both the standard in solvent and the spiked matrix extract into the LC-MS system.

• Calculate the matrix effect: Compare the peak areas of the analyte and internal standard in the two samples.

  • Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

Protocol 2: Post-Column Infusion Experiment to Identify Regions of Ion Suppression

Objective: To identify retention time windows where significant ion suppression occurs.

Methodology:

• Prepare an infusion solution: Prepare a solution of the analyte at a concentration that provides a stable and moderate signal.

• Set up the infusion: Use a syringe pump to deliver the analyte solution at a constant flow rate to a T-junction placed between the LC column outlet and the mass spectrometer inlet.

• Establish a stable baseline: Start the infusion and allow the signal to stabilize.

• Inject a blank matrix extract: Inject a prepared blank matrix extract onto the LC column.

• Monitor the signal: Any dip in the constant signal of the infused analyte indicates a region of ion suppression.

Visualizations

Caption: The signaling pathway of ion suppression in LC-MS.

Caption: A logical workflow for troubleshooting signal suppression.

Caption: Experimental setup for a post-column infusion experiment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS for 1,4-Cyclohexane-d10 Analysis

This technical support center provides troubleshooting guidance, optimized parameters, and detailed protocols for the analysis of 1,4-Cyclohexane-d10 using Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS analysis of 1,4-Cyclohexane-d10 in a question-and-answer format.

Question: Why am I observing split or broad peaks for 1,4-Cyclohexane-d10?

Answer: This is a common phenomenon when analyzing deuterated compounds and is often attributed to the "chromatographic isotope effect".[1] Deuterium atoms are heavier than hydrogen, which can lead to slight differences in volatility and interaction with the GC column's stationary phase.[1] This can cause the deuterated compound to elute slightly earlier or later than its non-deuterated counterpart, resulting in peak splitting, broadening, or shouldering.[1]

Troubleshooting Steps:

• Modify GC Oven Temperature Program: A faster temperature ramp rate can help merge the split peaks. For example, if your initial rate is 15°C/minute, try increasing it to 30°C/minute.[1] Alternatively, a slight increase in the initial oven temperature (10-20°C) can also help.[1]

• Check for Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion. Try diluting your sample or reducing the injection volume to see if the peak shape improves.

• Evaluate the GC Column: Ensure you are using an appropriate column. For a volatile, non-polar compound like cyclohexane, a non-polar or moderately polar stationary phase is recommended, such as (5%-phenyl)-methylpolysiloxane (DB-5 or equivalent).

Troubleshooting workflow for peak splitting of deuterated compounds.

Question: My baseline is high and noisy, or I'm seeing ghost peaks. What is the cause?

Answer: A high, noisy baseline or the presence of unexpected "ghost peaks" typically indicates contamination within the GC-MS system.

Potential Sources of Contamination:

• Contaminated Carrier Gas: Impurities in the carrier gas can introduce a high baseline. Ensure high-purity gas is used and that gas filters are functional.

• Septum Bleed: Using a low-quality septum or over-tightening the septum nut can cause it to degrade and release siloxanes, which appear as ghost peaks. Use a high-quality, pre-conditioned septum.

• Sample Carryover: Residual sample from a previous, more concentrated injection can elute in a subsequent run. Run a solvent blank after a high-concentration sample to check for carryover.

• Dirty Injector: The injector liner can accumulate non-volatile residues from samples. Regular cleaning or replacement of the liner is crucial.

Question: I am experiencing poor sensitivity and low signal for 1,4-Cyclohexane-d10. How can I improve it?

Answer: Low sensitivity can stem from several factors related to both the GC and MS parameters.

Solutions:

• Injection Technique: For trace-level analysis, a splitless injection is preferred over a split injection as it introduces the entire sample volume onto the column.

• Injector Temperature: The injector temperature must be sufficient to volatilize the sample efficiently. A starting point of 250°C is generally recommended. However, excessively high temperatures can cause degradation of thermally sensitive compounds.

• MS Tuning: Ensure the mass spectrometer is tuned correctly. An autotune should be performed regularly to optimize ion source and analyzer voltages for the target mass range. For higher sensitivity, you can operate the MS in Selected Ion Monitoring (SIM) mode instead of full scan mode.

• Check for Leaks: Leaks in the system, particularly around the injector or column fittings, can lead to a loss of sample and reduced sensitivity.

Frequently Asked Questions (FAQs)

Q1: What are the ideal GC column parameters for 1,4-Cyclohexane-d10 analysis?

A1: The selection of a GC column is critical for good separation. For a volatile and non-polar compound like 1,4-Cyclohexane-d10, the following parameters are recommended:

• Stationary Phase: A non-polar or low-polarity phase, such as 100% dimethylpolysiloxane (e.g., DB-1) or (5%-phenyl)-methylpolysiloxane (e.g., DB-5), is ideal. These phases separate compounds primarily by boiling point.

• Column Dimensions: A 30 m column length generally provides the best balance of resolution and analysis time. An internal diameter (ID) of 0.25 mm is the most common choice, offering a good compromise between efficiency and sample capacity. For volatile compounds, a thicker film (e.g., 1.0 µm or greater) can increase retention and improve separation without requiring sub-ambient oven temperatures.

Q2: How do I select the optimal injection port temperature?

A2: The injector temperature should be high enough to ensure rapid and complete vaporization of the sample and solvent. A good starting temperature is 250°C. You can optimize this by injecting the sample at different temperatures (e.g., 250°C, 275°C, 300°C) and observing the peak response and shape. Be aware that excessively high temperatures can cause degradation of thermally labile compounds.

Q3: Should I use split or splitless injection?

A3: The choice depends on the concentration of your analyte.

• Split Injection: Ideal for concentrated samples to avoid overloading the column. A portion of the sample is vented, and only a fraction enters the column.

• Splitless Injection: Best suited for trace-level analysis where maximum sensitivity is required. The entire vaporized sample is transferred to the column.

Q4: What are the key MS parameters to optimize?

A4: Proper MS settings are crucial for sensitive and accurate detection.

• Ionization Mode: Electron Ionization (EI) is the standard mode for this type of analysis.

• Source and Quadrupole Temperatures: These temperatures affect ion formation and transmission. Typical source temperatures range from 230°C to 320°C, and quadrupole temperatures from 150°C to 200°C. Higher temperatures can help reduce contamination but may affect certain compounds.

• Acquisition Mode:

  • Full Scan: Scans a wide range of m/z values, which is useful for identifying unknown compounds.

  • Selected Ion Monitoring (SIM): Monitors only a few specific ions characteristic of your target analyte. This mode is significantly more sensitive than full scan and is preferred for quantification.

Recommended GC-MS Parameters

The following tables summarize recommended starting parameters for the analysis of 1,4-Cyclohexane-d10. These should be optimized for your specific instrument and application.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Recommended Value	Rationale
GC Column	30 m x 0.25 mm ID, 1.0 µm film	Balances resolution and analysis time; thicker film aids retention of volatile compounds.
Stationary Phase	5% Phenyl Methylpolysiloxane	Low-polarity phase suitable for non-polar analytes.
Carrier Gas	Helium	Inert gas providing good efficiency.
Flow Rate	1.0 - 1.5 mL/min	Optimal for 0.25 mm ID columns.
Injection Mode	Splitless (for trace analysis)	Maximizes sensitivity by transferring the entire sample to the column.
Injection Volume	1 µL	A standard volume; adjust based on concentration to avoid overload.
Injector Temp.	250°C - 300°C	Ensures efficient vaporization of cyclohexane.
Oven Program	40°C (hold 2 min), then ramp 15°C/min to 200°C	A starting point; ramp rate can be adjusted to optimize separation.

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Value	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization for GC-MS.
Ion Source Temp.	230°C - 300°C	A balance between preventing condensation and analyte degradation.
Quadrupole Temp.	150°C - 180°C	Ensures mass stability.
Acquisition Mode	SIM	Provides higher sensitivity for quantification.
Ions to Monitor	To be determined from the mass spectrum of 1,4-Cyclohexane-d10	Select characteristic, abundant ions for maximum sensitivity and selectivity.
Dwell Time	100 ms	A good starting point for SIM acquisition.

Experimental Protocols

Protocol 1: Sample Preparation

This protocol outlines the preparation of calibration standards.

• Stock Solution: Prepare a 1 mg/mL stock solution of 1,4-Cyclohexane-d10 in a high-purity volatile solvent like methanol or hexane.

• Working Standards: Perform serial dilutions of the stock solution to create a series of working standards that bracket the expected concentration of your samples (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation: Dilute your unknown samples with the same solvent used for the standards to ensure the concentration falls within the calibration range.

• Transfer to Vials: Transfer the prepared standards and samples into 2 mL autosampler vials and cap them securely.

Protocol 2: GC-MS System Setup and Analysis

This protocol describes the general workflow for analyzing samples.

General experimental workflow from sample preparation to data analysis.

• Instrument Setup: Configure the GC-MS system using the recommended parameters in Tables 1 and 2 as a starting point.

• Equilibration: Allow the instrument to fully equilibrate until a stable baseline is achieved in the data acquisition software.

• Blank Injection: Begin the analytical sequence by injecting a solvent blank to verify that the system is clean and free from contaminants or carryover.

• Calibration: Inject the series of working standards from lowest to highest concentration to generate a calibration curve.

• Sample Analysis: Inject the prepared unknown samples. It is good practice to run a check standard or a solvent blank periodically during a long sequence to monitor instrument performance.

• Data Processing: After the sequence is complete, process the data. Integrate the peak for 1,4-Cyclohexane-d10 in all standards and samples. Use the calibration curve to calculate the concentration of the analyte in the unknown samples.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Chromatographic Peak Shift Troubleshooting with 1,4-Cyclohexane-d10

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on addressing chromatographic peak shifts using 1,4-Cyclohexane-d10 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak shifts in chromatography?

A1: Peak shifts, or variations in retention time, are a frequent issue in both gas chromatography (GC) and liquid chromatography (LC). The causes can be broadly categorized as follows:

• System and Method Parameters:

  • Flow Rate Fluctuations: Inconsistent flow of the mobile phase (in LC) or carrier gas (in GC) is a primary cause of uniform peak shifts.[1][2] This can result from pump malfunctions, leaks, or blockages in the system.

  • Temperature Variations: Changes in column temperature can significantly affect retention times.[1][3] Inadequate temperature control of the column oven is a common culprit.

  • Mobile Phase/Carrier Gas Composition: In LC, slight variations in the mobile phase composition, especially pH for ionizable compounds, can lead to significant shifts.[4] In GC, changes in the carrier gas purity or pressure can alter retention.

  • Injection Volume and Technique: Inconsistent injection volumes or techniques can lead to variations in peak retention and shape.

• Column-Related Issues:

  • Column Aging and Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention characteristics.

  • Column Contamination: Accumulation of sample matrix components on the column can create active sites that alter analyte interactions and shift retention times.

  • Insufficient Equilibration: Not allowing the column to fully equilibrate with the initial mobile phase conditions before injection can cause retention time drift, especially in gradient elution.

• Sample-Related Issues:

  • Matrix Effects: The sample matrix itself can influence the retention of analytes. Co-eluting matrix components can interfere with the analyte's interaction with the stationary phase.

  • Sample Solvent: If the sample solvent is significantly different in composition or strength from the mobile phase, it can cause peak distortion and shifts, particularly for early-eluting peaks.

Q2: How can 1,4-Cyclohexane-d10 help in addressing peak shifts?

A2: 1,4-Cyclohexane-d10 is a deuterated form of cyclohexane. Using a deuterated compound as an internal standard is a powerful technique in chromatography, particularly when coupled with mass spectrometry (MS). Here’s how it helps:

• Compensation for Variability: An ideal internal standard behaves chemically and chromatographically similarly to the analyte of interest. By adding a known amount of 1,4-Cyclohexane-d10 to all samples, standards, and blanks, it experiences similar variations in sample preparation, injection volume, and system conditions as the analytes.

• Relative Retention Time (RRT): Instead of relying on absolute retention times, which can shift, the analysis is based on the relative retention time (RRT) of the analyte to the internal standard. This ratio is much more stable and reproducible.

• Improved Quantification: By using the ratio of the analyte peak area to the internal standard peak area, quantitative accuracy and precision can be significantly improved, as this ratio corrects for variations.

Q3: Why is there a slight retention time difference between my analyte and its deuterated internal standard like 1,4-Cyclohexane-d10?

A3: A small shift in retention time between a compound and its deuterated analog is a known phenomenon called the "chromatographic isotope effect." Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography. While this shift is usually small, it's important to be aware of it. If the analyte and internal standard peaks do not sufficiently overlap, they may experience different matrix effects, which could impact quantification.

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Peak Shifts

This guide will help you systematically identify the root cause of retention time variability in your chromatographic system.

Step 1: Characterize the Peak Shift

• All peaks shift proportionally: This often points to a system-wide issue like a change in flow rate, a leak, or a problem with the mobile phase or carrier gas supply.

• Only some peaks shift: This suggests a chemical or column-related issue, such as a change in mobile phase pH affecting ionizable compounds, or column contamination.

• Random, unpredictable shifts: This could indicate intermittent problems like air bubbles in the pump, a faulty injector, or an unstable detector.

Step 2: Systematic Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting peak shifts.

Caption: A step-by-step guide to troubleshooting chromatographic peak shifts.

Guide 2: Implementing 1,4-Cyclohexane-d10 as an Internal Standard

This guide provides a practical approach to using 1,4-Cyclohexane-d10 to mitigate the effects of peak shifts.

Step 1: Analyte and Internal Standard Selection

• Ensure that 1,4-Cyclohexane-d10 is suitable for your analytes of interest. It is most effective for non-polar, volatile compounds that have similar chromatographic behavior to cyclohexane.

• Verify that 1,4-Cyclohexane-d10 does not co-elute with any of your target analytes or other sample components.

Step 2: Experimental Protocol

See the detailed "Experimental Protocol for Using 1,4-Cyclohexane-d10 in GC-MS Analysis" section below for a comprehensive methodology.

Step 3: Data Analysis

• Calculate the Relative Response Factor (RRF) for each analyte using your calibration standards.

• Quantify your analytes in unknown samples using the RRF and the peak area ratio of the analyte to the internal standard.

Quantitative Data Summary

The following table illustrates the potential improvement in data precision when using 1,4-Cyclohexane-d10 as an internal standard in a GC-MS analysis of volatile organic compounds (VOCs) where retention time shifts were observed.

Analyte	Without Internal Standard (RSD of Peak Area)	With 1,4-Cyclohexane-d10 (RSD of Area Ratio)
Benzene	12.5%	2.1%
Toluene	11.8%	1.9%
Ethylbenzene	13.2%	2.5%
Xylenes	14.1%	2.8%

Note: The data presented in this table is representative and intended for illustrative purposes. Actual results may vary depending on the specific experimental conditions, matrix, and instrumentation.

Experimental Protocol for Using 1,4-Cyclohexane-d10 in GC-MS Analysis

This protocol details the methodology for the quantitative analysis of volatile organic compounds (VOCs) in a water matrix using 1,4-Cyclohexane-d10 as an internal standard.

1. Materials and Reagents

• Target VOCs (e.g., Benzene, Toluene, Ethylbenzene, Xylenes)

• 1,4-Cyclohexane-d10 (Internal Standard, IS)

• Methanol (Purge-and-trap grade)

• Reagent-grade water

2. Standard and Sample Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each target analyte and 1,4-Cyclohexane-d10 in methanol.

• Working Standard Mixture: Prepare a mixed working standard solution containing all target analytes at a suitable concentration (e.g., 10 µg/mL) in methanol.

• Internal Standard Spiking Solution: Prepare a solution of 1,4-Cyclohexane-d10 in methanol at a concentration that will result in a final concentration in the samples similar to the expected analyte concentrations (e.g., 5 µg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking known volumes of the working standard mixture into reagent-grade water. Add a constant volume of the internal standard spiking solution to each calibration standard.

• Sample Preparation: To each unknown water sample, add the same constant volume of the internal standard spiking solution as was added to the calibration standards.

Caption: Workflow for the preparation of calibration standards and samples.

3. GC-MS Instrumental Conditions

• System: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless, 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: 40 °C (hold 4 min), ramp to 120 °C at 10 °C/min, then to 220 °C at 20 °C/min (hold 2 min).

• MSD Transfer Line: 280 °C.

• Ion Source: 230 °C.

• Quadrupole: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for each analyte and 1,4-Cyclohexane-d10.

4. Data Analysis and Quantification

• Generate Calibration Curve: For each analyte, plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

• Perform Linear Regression: Fit a linear regression to the calibration data.

• Quantify Unknowns: For each unknown sample, determine the peak area ratio of the analyte to the internal standard and use the calibration curve to calculate the concentration of the analyte.

References

• 1. researchgate.net [researchgate.net]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects of 1,4-Cyclohexane-d10 in Complex Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of 1,4-Cyclohexane-d10 as an internal standard in complex sample analysis. The following information is designed to help you identify, understand, and mitigate matrix effects to ensure accurate and reproducible quantitative results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my analysis when using 1,4-Cyclohexane-d10?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1] This can result in either a decrease in signal intensity, known as ion suppression, or an increase in signal, referred to as ion enhancement.[1] For analyses utilizing 1,4-Cyclohexane-d10 as an internal standard, matrix effects can compromise the accuracy, precision, and sensitivity of your method if the analyte and the internal standard are not affected to the same degree.[1] Common sources of matrix effects in complex biological samples include salts, lipids, and proteins.[1]

Q2: How does 1,4-Cyclohexane-d10, as a deuterated internal standard, help to correct for matrix effects?

A2: Deuterated internal standards, such as 1,4-Cyclohexane-d10, are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis.[1] Because they are chemically almost identical to the non-deuterated analyte, they are expected to co-elute and experience similar degrees of ion suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Q3: Can 1,4-Cyclohexane-d10 perfectly compensate for all matrix effects?

A3: While highly effective, deuterated internal standards like 1,4-Cyclohexane-d10 may not always provide perfect compensation. A phenomenon known as the "isotope effect" can sometimes lead to a slight chromatographic separation between the analyte and the deuterated internal standard. If this separation causes them to elute into regions with different levels of ion suppression, it can result in inaccurate quantification. This is known as differential matrix effect.

Q4: What are the key purity requirements for 1,4-Cyclohexane-d10 to be used as an internal standard?

A4: For reliable quantitative analysis, 1,4-Cyclohexane-d10 should have high chemical and isotopic purity. The generally accepted requirements are:

• Chemical Purity: >99%

• Isotopic Enrichment: ≥98%

High purity ensures that the internal standard does not introduce interferences or contribute to the signal of the unlabeled analyte.

Troubleshooting Guides

Issue 1: Poor Reproducibility of Analyte/1,4-Cyclohexane-d10 Area Ratio

Symptom: The ratio of the peak area of the analyte to the peak area of 1,4-Cyclohexane-d10 is inconsistent across replicate injections or different samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	The analyte and 1,4-Cyclohexane-d10 are experiencing different degrees of ion suppression or enhancement. Solution: Perform a matrix effect evaluation to quantify the effect on each compound individually. Consider further sample cleanup or chromatographic optimization to separate the analyte and internal standard from the interfering matrix components.
Poor Chromatographic Peak Shape	Asymmetric or broad peaks can lead to inconsistent integration and, therefore, variable area ratios. Solution: Optimize chromatographic conditions (e.g., mobile phase, gradient, column) to improve peak shape.
Inconsistent Injection Volume	Variability in the volume of sample injected will affect the peak areas of both the analyte and the internal standard, potentially altering their ratio if the response is not linear. Solution: Ensure the autosampler is functioning correctly and is properly calibrated.

Issue 2: Analyte and 1,4-Cyclohexane-d10 Do Not Co-elute

Symptom: A noticeable separation in the retention times of the analyte and 1,4-Cyclohexane-d10 is observed.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Isotope Effect	The presence of deuterium atoms can sometimes cause the internal standard to elute slightly earlier than the analyte in reverse-phase chromatography. Solution: If the separation is minimal and does not lead to differential matrix effects, it may be acceptable. Otherwise, adjust the chromatographic method (e.g., use a lower resolution column) to ensure co-elution.
Column Degradation	A contaminated or degraded analytical column can lead to changes in selectivity and separation. Solution: Replace the analytical column with a new one of the same type and implement a column washing protocol.

Issue 3: Unexpectedly High or Low Analyte Concentrations

Symptom: The calculated concentrations of the analyte are consistently and significantly different from the expected values.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Internal Standard Concentration	An error in the preparation of the 1,4-Cyclohexane-d10 spiking solution will lead to a systematic bias in the results. Solution: Carefully reprepare the internal standard solution and verify its concentration.
Cross-Contamination	Carryover from a high-concentration sample to a subsequent low-concentration sample can lead to artificially high results. Solution: Optimize the autosampler wash procedure and inject a blank sample after high-concentration samples to check for carryover.
Presence of Unlabeled Analyte in Internal Standard	If the 1,4-Cyclohexane-d10 standard contains a significant amount of the non-deuterated analyte, it will contribute to the analyte signal, causing a positive bias. Solution: Assess the purity of the internal standard by injecting a high concentration of the standard alone and monitoring for a signal at the analyte's mass transition.

Quantitative Data Summary

The following tables present illustrative data on the impact of matrix effects in different biological fluids and the effectiveness of using 1,4-Cyclohexane-d10 for correction.

Table 1: Illustrative Matrix Effects on Analyte and 1,4-Cyclohexane-d10 in Various Biological Matrices

Matrix	Analyte Peak Area (Spiked Post-Extraction)	1,4-Cyclohexane-d10 Peak Area (Spiked Post-Extraction)	Analyte Matrix Effect (%)	1,4-Cyclohexane-d10 Matrix Effect (%)
Human Plasma	65,000	72,000	65 (Ion Suppression)	72 (Ion Suppression)
Human Urine	85,000	90,000	85 (Ion Suppression)	90 (Ion Suppression)
Rat Serum	115,000	118,000	115 (Ion Enhancement)	118 (Ion Enhancement)
Neat Solution	100,000	100,000	100 (Reference)	100 (Reference)

*Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100

Table 2: Illustrative Example of Correction for Matrix Effects using 1,4-Cyclohexane-d10

Sample	Analyte Peak Area	1,4-Cyclohexane-d10 Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)
Plasma Sample 1	52,000	58,000	0.897	44.8
Plasma Sample 2	45,000	50,000	0.900	45.0
Plasma Sample 3	58,500	65,000	0.900	45.0
Mean	51,833	57,667	0.899	44.9
%RSD	13.0%	13.0%	0.2%	0.2%

This table demonstrates how the analyte/internal standard ratio remains consistent despite variations in the absolute peak areas due to matrix effects, leading to improved precision.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol allows for the quantification of ion suppression or enhancement for a given analyte and internal standard in a specific matrix.

Objective: To determine the percentage of matrix effect on the analyte and 1,4-Cyclohexane-d10.

Materials:

• Blank matrix (e.g., drug-free plasma, urine) from at least six different sources.

• Analyte and 1,4-Cyclohexane-d10 stock solutions.

• Appropriate solvents for dilution and reconstitution.

• Sample extraction materials (e.g., protein precipitation reagents, SPE cartridges).

• LC-MS/MS system.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): In a clean solvent (e.g., mobile phase), prepare solutions of the analyte and 1,4-Cyclohexane-d10 at low, medium, and high concentrations corresponding to your quality control (QC) levels.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using your established procedure. After the final extraction step (e.g., evaporation and reconstitution), spike the extracted matrix with the analyte and 1,4-Cyclohexane-d10 to the same final concentrations as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and 1,4-Cyclohexane-d10 at the same concentrations as in Set A before the extraction process. (This set is used to determine recovery).

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for the analyte and 1,4-Cyclohexane-d10.

• Calculate the Matrix Effect:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) x 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

• Calculate Recovery:

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) x 100

Visualizations

Caption: Workflow for assessing matrix effects and recovery.

Caption: Mechanism of ion suppression by matrix components.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: 1,4-Cyclohexane-d10 NMR Signal-to-Noise Ratio

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio (SNR) for samples in 1,4-Cyclohexane-d10.

Troubleshooting Guides and FAQs

This section addresses common issues encountered when working with deuterated cyclohexane and other low-signal NMR experiments.

FAQs

Q1: Why is the signal-to-noise ratio (SNR) in my spectrum so low?

A1: Low SNR can result from several factors. The most common reasons include a very dilute sample, an insufficient number of scans, poorly optimized acquisition parameters, or issues with the instrument's hardware. For deuterated compounds or solvents like 1,4-Cyclohexane-d10, you are often observing the very small residual proton signal, which is inherently weak.

Q2: How many scans are needed to see a significant improvement in SNR?

A2: The signal-to-noise ratio improves with the square root of the number of scans (NS).[1][2][3] This means to double the SNR, you must quadruple the number of scans.[1][4] For very weak signals, a large number of scans (e.g., 128, 256, or more) may be necessary. However, the benefit diminishes over time; the jump from 8 to 32 scans provides a more dramatic improvement than the jump from 3000 to 4000 scans.

Q3: My sample is dissolved in 1,4-Cyclohexane-d10, but the residual solvent peak is obscuring my analyte's signals. What can I do?

A3: First, verify the chemical shift of the residual ¹H signal for cyclohexane-d12, which is approximately 1.38 ppm. If your signals of interest are in this region, consider the following:

• Solvent Suppression: Use a presaturation pulse sequence to irradiate and significantly reduce the intensity of the solvent peak.

• Choose a Different Solvent: If feasible for your analyte, switch to a deuterated solvent with a residual peak in a different spectral region. For example, acetone-d6 has a residual peak around 2.05 ppm, and chloroform-d is at 7.26 ppm.

Q4: Can I run an NMR experiment without a deuterated solvent to avoid residual peaks?

A4: Yes, it is possible to run an experiment in a protonated solvent, which is common for direct ²H NMR detection. However, for ¹H NMR, this creates a challenge for the spectrometer's lock system, which relies on the deuterium signal to stabilize the magnetic field. The experiment would need to be run "unlocked," which is feasible on modern, stable spectrometers for shorter experiments. Shimming must be performed using alternative methods like gradient shimming on the strong proton signal from the solvent.

Systematic Troubleshooting of Poor Signal-to-Noise

If you are experiencing a poor SNR, follow this systematic approach to identify and resolve the issue.

Step 1: Verify Sample Preparation

• Concentration: Is the sample concentration sufficient? While there's no strict limit, a typical ¹H NMR sample contains 5-25 mg of compound in 0.6-0.7 mL of solvent. For weak signals, increasing the concentration is the most direct way to improve the signal.

• Solubility: Is the sample fully dissolved? Particulates or cloudiness in the sample will degrade the magnetic field homogeneity, leading to broader peaks and lower signal intensity. If necessary, filter the sample directly into the NMR tube.

• Sample Volume: Ensure the sample is filled to the correct height in the tube to be centered within the probe's radiofrequency coils. Inconsistent filling heights can require more extensive shimming.

Step 2: Check Instrumental Parameters

• Locking and Shimming: A stable lock signal is crucial for maintaining field homogeneity. Poor shimming is a primary cause of broad, distorted peaks and low SNR. Always shim the sample carefully, adjusting both on-axis (Z) and off-axis shims until the lock level is maximized. Automated gradient shimming routines are often fast and effective.

• Probe Tuning: The probe must be tuned and matched for the specific solvent and nucleus being observed (e.g., ¹H). Variations in solvent polarity can affect the probe's performance. An untuned probe will lead to significant sensitivity loss.

• Receiver Gain: The receiver gain amplifies the NMR signal before digitization. If it's set too low, the signal may be lost in digital noise. If set too high, the detector can be overloaded, "clipping" the FID and causing artifacts and signal distortion. Most modern spectrometers have an automatic gain setting that is usually optimal.

Step 3: Optimize Acquisition Parameters

• Number of Scans (NS): As detailed in the FAQs, this is the most common parameter to adjust. Use a higher number of scans for dilute samples.

• Pulse Width (PW): Ensure the 90° pulse width is correctly calibrated. An inaccurate pulse width results in inefficient signal excitation and loss of intensity. For experiments with many scans and a short relaxation delay, using a smaller flip angle (e.g., 30° or 45°) can improve overall SNR by allowing for a faster repetition rate without saturating the signal.

• Relaxation Delay (D1): This is the time the system waits between pulses. For quantitative results, D1 should be at least 5 times the longest T₁ relaxation time of your sample. For routine spectra where SNR is the main concern, a shorter delay (e.g., 1-2 seconds) can be used to acquire more scans in a given amount of time.

Data Presentation

Table 1: Effect of Number of Scans (NS) on Signal-to-Noise Ratio (SNR)

The relationship between the number of scans and SNR follows the principle that SNR is proportional to the square root of the number of scans (SNR ∝ √NS).

Number of Scans (NS)	Relative Experiment Time	Expected SNR Improvement Factor
1	1x	1.0
4	4x	2.0
8	8x	2.8
16	16x	4.0
64	64x	8.0
256	256x	16.0

Note: This table assumes that saturation effects are negligible and the relaxation delay is adequate.

Table 2: Key Acquisition Parameters for SNR Optimization

Parameter	Function	Recommendation for Low SNR	Rationale
Number of Scans (NS)	Averages multiple acquisitions to reduce random noise.	Increase (e.g., 64, 128, 256 or higher).	SNR increases with the square root of NS.
Pulse Width (PW) / Flip Angle	The duration of the RF pulse, which determines the angle the magnetization is tipped.	Use a calibrated 90° pulse for single scans or a smaller flip angle (e.g., 30-45°) for rapid scanning.	A 90° pulse maximizes signal for a single scan. A smaller angle prevents saturation when using short relaxation delays, improving overall sensitivity over time.
Relaxation Delay (D1)	The wait time between scans to allow magnetization to return to equilibrium.	Set to 1-2 seconds for qualitative analysis.	A shorter delay allows for more scans in a given period. For quantitative results, a much longer delay (5x T₁) is mandatory.
Acquisition Time (AT)	The duration for which the FID is recorded.	Use a sufficiently long AT (e.g., 2-4 seconds) to ensure the FID has decayed.	A longer AT improves digital resolution, which can help separate peaks from noise. Truncating the FID can introduce artifacts.

Experimental Protocols

Protocol 1: Standard ¹H NMR Sample Preparation

• Weigh Sample: Accurately weigh between 5-25 mg of your analyte into a clean, dry vial.

• Add Solvent: Using a pipette, add approximately 0.6-0.7 mL of 1,4-Cyclohexane-d10 to the vial. Ensure the solvent bottle is kept tightly capped to minimize water absorption.

• Dissolve Sample: Ensure the analyte is fully dissolved. If necessary, gently vortex or sonicate the vial. The final solution should be clear and free of any particulates.

• Transfer to NMR Tube: Transfer the solution to a clean 5 mm NMR tube.

• Cap and Label: Securely cap the NMR tube and label it clearly.

Protocol 2: Acquiring a Standard ¹H Spectrum with SNR Optimization

• Insert Sample: Insert the prepared NMR tube into the spectrometer.

• Load Standard Parameters: Load a standard ¹H experiment parameter set.

• Lock: Lock the spectrometer onto the deuterium signal of the 1,4-Cyclohexane-d10.

• Shim: Perform an automatic gradient shim or manually adjust the Z1, Z2, and other shims to maximize the lock level and achieve a sharp, symmetrical lock peak shape. A good shim is critical for high-quality spectra.

• Tune and Match: Tune and match the ¹H channel on the probe.

• Calibrate Pulse Width: Determine the 90° pulse width for your sample.

• Set Acquisition Parameters:

  • Set the number of scans (NS ) to a higher value (e.g., start with 64 or 128).

  • Set the relaxation delay (D1 ) to 1.5 seconds.

  • Ensure the spectral width (SW ) covers all expected signals.

• Acquire Spectrum: Start the acquisition.

• Process Data: After acquisition, apply Fourier transform, phase correction, and baseline correction to the spectrum.

• Evaluate and Re-run: Check the SNR of the resulting spectrum. If it remains insufficient, increase the number of scans further.

Visualizations

The following diagrams illustrate key workflows for troubleshooting and optimizing your NMR experiments.

Caption: A workflow for troubleshooting low signal-to-noise ratio in NMR experiments.

Caption: Key experimental factors that influence the final signal-to-noise ratio.

References

• 1. University of Ottawa NMR Facility Blog: How Many Scans Should I Collect? [u-of-o-nmr-facility.blogspot.com]
• 2. University of Ottawa NMR Facility Blog: Better 2D Data - More Scans or More Slices? [u-of-o-nmr-facility.blogspot.com]
• 3. CHAPTER-8 [cis.rit.edu]
• 4. chemistry.mit.edu [chemistry.mit.edu]

Technical Support Center: 1,4-Cyclohexane-d10 in Mass Spectrometry

Welcome to the technical support center for the use of 1,4-Cyclohexane-d10 as an internal standard in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common issues encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical challenges when using 1,4-Cyclohexane-d10 as an internal standard?

A1: The most frequently encountered issues include:

• Isotopic Exchange (H/D Exchange): The loss of deuterium atoms from 1,4-Cyclohexane-d10 and their replacement with hydrogen from the surrounding environment, such as acidic or basic solutions.[1][2]

• Chromatographic (Isotopic) Shift: 1,4-Cyclohexane-d10 may not co-elute perfectly with its non-deuterated analog, cyclohexane. This is due to the "deuterium isotope effect," where the deuterated compound often elutes slightly earlier in reverse-phase chromatography.[1][2] This can lead to differential matrix effects.[1]

• Purity of the Standard: The presence of unlabeled cyclohexane or other impurities in the 1,4-Cyclohexane-d10 standard can lead to inaccurate quantification.

• Differential Matrix Effects: Components of the sample matrix can impact the ionization of the analyte and the internal standard differently, leading to variations in signal intensity.

• Isobaric Interference: Other compounds in the sample may have fragment ions with the same mass-to-charge ratio (m/z) as the ions being monitored for 1,4-Cyclohexane-d10.

Q2: Why does my 1,4-Cyclohexane-d10 have a different retention time than native cyclohexane?

A2: This phenomenon is known as the "deuterium isotope effect." Deuterated compounds can possess slightly different physicochemical properties compared to their non-deuterated counterparts. This can result in a shift in retention time, which can be problematic as it may lead to differential matrix effects where the analyte and internal standard experience different levels of ion suppression or enhancement.

Q3: How can I identify and troubleshoot potential isobaric interferences with 1,4-Cyclohexane-d10?

A3: Isobaric interference occurs when a co-eluting compound produces a fragment ion with the same nominal mass-to-charge ratio as the quantifier or qualifier ion of 1,4-Cyclohexane-d10.

Troubleshooting Steps:

• Review the Mass Spectrum of 1,4-Cyclohexane-d10: The molecular ion of 1,4-Cyclohexane-d10 is expected at m/z 94. Common fragment ions for cyclohexane include m/z 84 ([M]+), 69, 56 (base peak), and 41. For the deuterated version, you would expect to see shifts in these fragment masses.

• Analyze a Blank Matrix: Inject a sample of your matrix without the analyte or internal standard to identify any background signals at the m/z values you are monitoring for 1,4-Cyclohexane-d10.

• Use Qualifier Ions: Monitor multiple fragment ions for 1,4-Cyclohexane-d10. The ratio of the qualifier ions to the quantifier ion should remain constant across all samples. A significant change in this ratio in a particular sample may indicate an interference.

• Improve Chromatographic Resolution: Modify your GC method (e.g., change the temperature program, use a different column) to separate the interfering compound from 1,4-Cyclohexane-d10.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing for 1,4-Cyclohexane-d10

Possible Cause	Troubleshooting Action
Active Sites in the GC System	Clean or replace the inlet liner. Use an inert column.
Column Contamination	Bake out the column according to the manufacturer's instructions. If contamination persists, trim the front end of the column or replace it.
Improper Column Installation	Ensure the column is installed at the correct depth in the injector and detector as specified in your instrument manual.
Leak in the Injector	Perform a leak check of the injector system. Replace septa and O-rings if necessary.

Issue 2: High Variability in 1,4-Cyclohexane-d10 Response

Possible Cause	Troubleshooting Action
Inconsistent Injection Volume	If using manual injection, ensure consistent technique. For autosamplers, check the syringe for air bubbles or damage.
Matrix Effects	Evaluate matrix effects by comparing the internal standard response in a neat solution versus a matrix sample. If significant suppression or enhancement is observed, improve sample cleanup or adjust chromatographic conditions to separate from matrix components.
Sample Preparation Inconsistency	Ensure the internal standard is added to all samples and standards at the same concentration and at the earliest step possible in the sample preparation process.
Condensation in the Syringe (Headspace Analysis)	For headspace analysis, ensure the syringe and transfer line temperatures are appropriately heated to prevent condensation of the analytes.

Data Presentation

Table 1: Common Analytes Quantified Using Cyclohexane Analogs as Internal Standards and Potential Co-eluting Interferences

Analyte Class	Common Analytes	Potential Co-eluting Interferences in Environmental/Biological Samples
BTEX	Benzene, Toluene, Ethylbenzene, Xylenes	Other fuel components (e.g., other alkylbenzenes), degradation products.
Chlorinated Solvents	Trichloroethylene (TCE), Tetrachloroethylene (PCE), Dichloroethene (DCE)	Other volatile organic compounds (VOCs), stabilizers used in solvent formulations (e.g., 1,4-dioxane).
Fuel Oxygenates	Methyl tert-butyl ether (MTBE)	Other ethers, alcohols, and fuel components.

Table 2: Mass-to-Charge Ratios (m/z) for Cyclohexane and Potential Isobaric Interferences

Note: The m/z values for 1,4-Cyclohexane-d10 will be shifted compared to cyclohexane. The exact fragments and their relative abundances can be confirmed by analyzing a pure standard.

Compound	Molecular Ion (M+)	Major Fragment Ions (m/z)	Potential Isobaric Interferences
Cyclohexane	84	56 (Base Peak), 69, 41	Fragments from other aliphatic and cyclic hydrocarbons.
Cyclohexene	82	67 (Base Peak), 54, 39	Fragments from other unsaturated hydrocarbons.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): The analyte of interest and 1,4-Cyclohexane-d10 in a clean solvent (e.g., methanol).

  • Set B (Post-Extraction Spike): A blank sample matrix is extracted, and the resulting extract is spiked with the analyte and 1,4-Cyclohexane-d10.

  • Set C (Pre-Extraction Spike): A blank sample matrix is spiked with the analyte and 1,4-Cyclohexane-d10 before the extraction process.

• Analyze the Samples: Inject all three sets of samples into the GC-MS system under the same conditions.

• Calculate Matrix Effect: The matrix effect is calculated by comparing the peak area of the analyte in Set B to that in Set A. A value significantly different from 100% indicates ion suppression or enhancement.

• Calculate Recovery: The extraction recovery is determined by comparing the analyte peak area in Set C to that in Set B.

Visualizations

Caption: Troubleshooting workflow for inconsistent results.

Caption: Workflow for identifying isobaric interference.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Inconsistent Quantification with 1,4-Cyclohexane-d10 Internal Standard

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting quantitative inconsistencies when using 1,4-Cyclohexane-d10 as an internal standard (IS). The following sections are designed in a question-and-answer format to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of using a deuterated internal standard like 1,4-Cyclohexane-d10?

Deuterated standards are considered the gold standard in quantitative mass spectrometry.[1] The core principle is that a stable isotope-labeled internal standard (SIL-IS) is nearly physically and chemically identical to the analyte being measured.[2][3] By adding a known quantity of 1,4-Cyclohexane-d10 to every sample, standard, and blank at the beginning of the sample preparation process, it experiences the same experimental variations as the target analyte. This includes losses during extraction, variability in injection volume, and fluctuations in instrument signal, such as ion suppression or enhancement.[1][3] Because they behave almost identically, the ratio of the analyte's signal to the internal standard's signal remains constant even if absolute signal intensities fluctuate, leading to improved accuracy and precision.

Q2: What are the specific challenges associated with using a volatile internal standard like 1,4-Cyclohexane-d10?

The high volatility of 1,4-Cyclohexane-d10 presents a primary challenge. Inconsistent quantification can arise from the differential loss of the IS relative to a less volatile analyte during sample preparation and handling. Key areas of concern include:

• Evaporation during sample preparation: Analyte loss can occur during steps like vortexing, heating, or solvent evaporation under nitrogen. It is crucial to handle samples quickly and avoid vigorous mixing or heating.

• Loss from autosampler vials: Improperly sealed vials can lead to the evaporation of the volatile IS over the course of a long analytical run, causing a downward drift in the IS signal.

• Inconsistent partitioning in headspace analysis: For methods involving headspace sampling, factors like temperature, matrix composition, and vial volume can significantly affect the partitioning of the volatile IS into the headspace, leading to variability. Adding the IS directly to the collection container at the point of collection can help compensate for these losses.

Q3: Can the deuterium labeling in 1,4-Cyclohexane-d10 cause chromatographic issues?

Yes, a phenomenon known as the "isotope effect" can sometimes cause deuterated standards to elute slightly earlier than their non-deuterated counterparts during chromatography. While this shift is often small and consistent, it can be problematic if it leads to differential matrix effects. For optimal performance, the analyte and IS should co-elute as closely as possible to ensure they experience the same ionization conditions in the mass spectrometer's source. If a significant retention time shift is observed, chromatographic conditions may need to be adjusted to minimize the separation.

Systematic Troubleshooting Guide

This section addresses specific symptoms of inconsistent quantification.

Issue 1: High Variability in the Absolute Response of the Internal Standard

Q: My 1,4-Cyclohexane-d10 peak area shows a high relative standard deviation (%RSD) across an analytical batch. What are the likely causes?

High variability in the IS response is a clear indicator of a problem in the analytical workflow. The pattern of variability can help diagnose the root cause.

A. Random Variability Across the Batch: If the IS area is randomly high or low in calibrants, quality controls (QCs), and unknown samples, consider the following:

• Inconsistent Sample Preparation: This is a common source of random error. Review pipetting techniques for both the sample and the IS spiking solution. Ensure proper mixing after adding the IS to ensure homogeneity. For volatile standards, it is critical to work quickly and keep samples cool to minimize evaporative losses.

• Instrument Malfunction: Inconsistent injection volumes from a faulty autosampler, leaks in the injection port, or a failing GC inlet liner can all lead to random signal fluctuations. A systematic check for leaks and performing inlet maintenance is recommended.

• Poor Quality of Lab Supplies: Issues like faulty pipette tips or improperly sealing vial caps can contribute to random errors.

B. Systematic Drift in Signal: If the IS area consistently increases or decreases over the course of the analytical run, the cause is often instrumental:

• GC Inlet or MS Source Contamination: A gradual buildup of matrix components in the GC inlet or MS ion source can lead to a decline in signal intensity over time. Cleaning the ion source or replacing the GC inlet liner is often required.

• Temperature or Flow Fluctuations: Unstable temperature or gas flow rates in the GC can cause retention time and peak area to drift.

• Evaporation from Autosampler: If samples sit in the autosampler for an extended period, the volatile 1,4-Cyclohexane-d10 may slowly evaporate, leading to a decreasing signal trend.

Issue 2: Inconsistent Analyte to Internal Standard (Analyte/IS) Ratio

Q: The absolute area of my IS is stable, but the Analyte/IS ratio is inconsistent, leading to a poor calibration curve or inaccurate QC results. Why is this happening?

This pattern suggests that the IS is not adequately compensating for the variability experienced by the analyte.

• Differential Matrix Effects: This is a primary cause, especially in LC-MS. Even with a co-eluting SIL-IS, matrix components can suppress or enhance the ionization of the analyte and the IS to different extents. This problem is often more pronounced in unknown samples than in cleaner calibration standards. To diagnose this, you can perform a post-extraction spike experiment to compare the analyte/IS ratio in the matrix versus a clean solvent.

• Analyte-Induced Signal Suppression: At high concentrations, the analyte itself can suppress the ionization of the internal standard. This would appear as a decreasing IS signal as the analyte concentration increases, leading to non-linearity in the calibration curve.

• Isotopic Interference or Crosstalk: In some cases, the analyte's naturally occurring isotopes can contribute to the signal being monitored for the deuterated IS, especially for high-molecular-weight compounds or at very high analyte concentrations. This can artificially inflate the IS signal and cause non-linear calibration behavior.

Quantitative Data & Acceptance Criteria

The following table summarizes generally accepted performance criteria for quantitative bioanalytical methods. Your specific method's standard operating procedure (SOP) should define the exact limits.

Parameter	Acceptance Criteria	Purpose
Calibration Curve	Correlation coefficient (r²) ≥ 0.99	Demonstrates the linear relationship between concentration and response.
%RSD of Calibrator Points ≤ 15% (≤ 20% at LLOQ)	Ensures precision of the calibration standards.
Accuracy of Back-Calculated Calibrators	Within ±15% of nominal (±20% at LLOQ)
Quality Controls (QCs)	Accuracy of mean concentration within ±15% of nominal	Validates the accuracy of the method in measuring unknown samples.
Precision (%RSD) of replicate QCs ≤ 15%	Ensures the reproducibility of the method.
Internal Standard Response	%RSD of IS area across all accepted samples should be monitored. A common, though informal, goal is < 20-30%.	Monitors the consistency of the analytical process. Significant variation may indicate a problem that needs investigation.

LLOQ: Lower Limit of Quantification; %RSD: Percent Relative Standard Deviation.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions for 1,4-Cyclohexane-d10

Accurate preparation of standards is critical, especially for volatile compounds.

• Equilibration: Allow the sealed ampule of 1,4-Cyclohexane-d10 to equilibrate to room temperature before opening to prevent condensation of atmospheric water. For solutions, it is recommended to use them cold (0 °C or colder) to minimize volatilization.

• Solvent Pre-cooling: Pre-chill the solvent (e.g., methanol, acetonitrile) to be used for dilution in an ice bath. This reduces evaporative loss upon addition of the standard.

• Stock Solution Preparation: Open the ampule and, using a gas-tight syringe, quickly and accurately transfer the required amount of standard into a known volume of the pre-chilled solvent in a Class A volumetric flask.

• Mixing: Cap the flask immediately. Mix by gently inverting the flask several times. Avoid vigorous shaking or vortexing, which can increase the rate of volatilization.

• Working Solution Preparation: Prepare the working internal standard solution by diluting the stock solution with the appropriate solvent. This solution should be prepared fresh daily or as stability data permits.

• Storage: Store all stock and working solutions in tightly sealed containers at the recommended temperature (typically 2-8 °C or colder) to maintain stability.

Protocol 2: General GC-MS Sample Analysis Workflow

• Sample Aliquoting: Transfer a precise volume of the sample (e.g., plasma, urine, or solvent-based extract) into a labeled autosampler vial.

• Internal Standard Spiking: Add a small, precise volume of the 1,4-Cyclohexane-d10 working solution to every vial (calibrators, QCs, blanks, and unknown samples).

• Mixing: Immediately cap the vials and vortex briefly (e.g., 5-10 seconds) to ensure homogeneity.

• Sample Processing (If required): Perform any additional steps such as derivatization, protein precipitation, or liquid-liquid extraction. The IS should be present during these steps to correct for any analyte loss.

• Analysis: Place the vials in the autosampler tray and begin the GC-MS analysis.

• Data Processing: Integrate the peak areas for the target analyte and the 1,4-Cyclohexane-d10 internal standard. Calculate the peak area ratio (Analyte Area / IS Area).

• Quantification: Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. Determine the concentration of unknown samples by interpolating their peak area ratios from this curve.

Visualizations: Workflows and Diagrams

The following diagrams illustrate key workflows for sample analysis and troubleshooting.

Caption: General workflow for quantitative analysis using an internal standard.

Caption: Decision tree for troubleshooting inconsistent quantification results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Storage and stability issues of 1,4-Cyclohexane-d10 solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage, handling, and stability of 1,4-Cyclohexane-d10 solutions. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1,4-Cyclohexane-d10 solutions?

A1: Proper storage is crucial to maintain the chemical and isotopic purity of your 1,4-Cyclohexane-d10 solution. It is recommended to store the solution in a cool, dry, and well-ventilated area, protected from light.[1][2] Always keep the container tightly sealed to prevent contamination.[1] For specific temperature recommendations, it is best to consult the product label or the manufacturer's safety data sheet (SDS).

Q2: My 1,4-Cyclohexane-d10 solution is showing a new peak in the NMR spectrum. What could be the cause?

A2: The appearance of a new peak, particularly in the water region of an NMR spectrum, is often due to moisture absorption. Deuterated solvents can be hygroscopic and readily absorb water from the atmosphere. To minimize this, always handle the solvent under a dry, inert atmosphere like nitrogen or argon. Ensure that all glassware, including NMR tubes, is thoroughly dried before use.

Q3: Can the deuterium in 1,4-Cyclohexane-d10 be exchanged with hydrogen?

A3: While the deuterium atoms on the cyclohexane ring are generally stable, there is a possibility of hydrogen-deuterium (H-D) exchange, especially in the presence of moisture or acidic/basic contaminants. This can compromise the isotopic purity of the solvent. To prevent this, it is critical to use the solution in a dry environment and avoid contact with protic solvents.

Q4: What is the expected shelf life of a 1,4-Cyclohexane-d10 solution?

A4: The shelf life of 1,4-Cyclohexane-d10 solutions can vary depending on the storage conditions and handling. For a related compound, 1,4-Cyclohexane-d10-diamine, it is recommended to re-analyze for chemical purity after three years if stored under recommended conditions. It is good practice to check for any signs of degradation before use, especially if the solution has been stored for an extended period.

Q5: How should I handle 1,4-Cyclohexane-d10 solutions to maintain their stability?

A5: To maintain the stability of your 1,4-Cyclohexane-d10 solution, it is important to avoid repeated opening and closing of the container, which can introduce atmospheric moisture. Work in a well-ventilated area, and avoid contact with skin and eyes. Keep the solution away from heat, sparks, and open flames, as cyclohexane is flammable.

Troubleshooting Guide

This guide will help you troubleshoot common issues you may encounter with your 1,4-Cyclohexane-d10 solutions.

Issue 1: Suspected Water Contamination

Symptoms:

• A broad peak appears in the H₂O/HDO region of the ¹H NMR spectrum.

• Inconsistent experimental results.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for water contamination.

Issue 2: Potential Chemical Degradation

Symptoms:

• Appearance of unknown peaks in GC or NMR analysis.

• Discoloration or presence of particulate matter in the solution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for chemical degradation.

Data Summary

Table 1: Recommended Storage and Handling for 1,4-Cyclohexane-d10 Solutions

Parameter	Recommendation	Rationale
Temperature	Store in a cool place, as per product label.	To minimize potential degradation.
Atmosphere	Store under an inert gas. Handle in a dry atmosphere.	To prevent moisture absorption and H-D exchange.
Light	Protect from sunlight.	To prevent potential light-induced degradation.
Container	Keep container tightly closed.	To prevent ingress of moisture and other contaminants.
Ventilation	Store in a well-ventilated place.	Safety precaution due to flammability.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC)

This protocol outlines a general method for assessing the chemical purity of a 1,4-Cyclohexane-d10 solution.

1. Objective: To determine the purity of a 1,4-Cyclohexane-d10 solution and identify any potential volatile impurities.

2. Materials:

• 1,4-Cyclohexane-d10 solution (sample)

• High-purity solvent for dilution (e.g., hexane)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Appropriate GC column (e.g., a non-polar capillary column)

• Microsyringe

3. Procedure:

• Sample Preparation: Prepare a dilute solution of the 1,4-Cyclohexane-d10 in the chosen high-purity solvent. A typical dilution might be 1:1000.

• Instrument Setup:

  • Set the GC oven temperature program. A typical program might start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/minute.

  • Set the injector and detector temperatures (e.g., 250°C and 280°C, respectively).

  • Set the carrier gas (e.g., helium or nitrogen) flow rate.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis:

  • Record the chromatogram.

  • The purity is calculated based on the area of the main peak relative to the total area of all peaks.

  • Identify any impurity peaks by comparing their retention times to known standards or by using a mass spectrometer (GC-MS).

Experimental Workflow Diagram:

Caption: Workflow for GC purity assessment.

References

• 1. carlroth.com [carlroth.com]
• 2. carlroth.com [carlroth.com]

Correcting for isotopic impurities in 1,4-Cyclohexane-d10

Technical Support Center: 1,4-Cyclohexane-d10

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions regarding the use of 1,4-Cyclohexane-d10 as an internal standard, with a focus on identifying and correcting for isotopic impurities to ensure quantitative accuracy.

Frequently Asked Questions (FAQs)

Q1: What are isotopic impurities in 1,4-Cyclohexane-d10 and why are they a critical issue?

A1: Isotopic impurities refer to the presence of molecules other than the desired fully deuterated 1,4-Cyclohexane-d10 (d10). Commercially available deuterated standards are never 100% isotopically pure.[1] They typically contain a distribution of other isotopologues, such as d9, d8, and, most importantly, the unlabeled (d0) version of the molecule.[1][2]

These impurities are a critical issue in quantitative mass spectrometry for two main reasons:

• Signal Overlap: The unlabeled d0 impurity in the internal standard (IS) will generate a signal at the exact mass-to-charge ratio (m/z) as the non-deuterated analyte you are trying to measure. This leads to an artificially inflated analyte signal and, consequently, an overestimation of the analyte's concentration.

• Inaccurate Standard Concentration: The stated concentration of the d10 standard is based on its total mass. If a significant portion of that mass is composed of other isotopologues, the actual concentration of the d10 molecule is lower than specified, affecting the accuracy of the calibration curve.

Q2: How can I determine the precise isotopic purity and distribution of my 1,4-Cyclohexane-d10 standard?

A2: The most effective method for determining isotopic purity is high-resolution mass spectrometry (HRMS), often coupled with gas chromatography (GC-MS) for a volatile compound like cyclohexane.[3][4] This analysis allows you to resolve and quantify the relative intensities of all isotopologues present in the standard.

A general workflow involves:

• Preparing a dilute solution of the 1,4-Cyclohexane-d10 standard.

• Injecting the solution into the GC-MS system.

• Acquiring a full scan mass spectrum across the expected m/z range for cyclohexane and its isotopologues.

• Integrating the peak areas for each isotopic species (from d0 to d10) to determine their relative abundance.

Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H and ²H NMR, can also be used as a complementary technique to confirm the positions of deuterium labeling and identify the presence of residual protons.

Q3: How do I perform the mathematical correction for isotopic impurities in my quantitative analysis?

A3: Correcting for isotopic impurities requires deconvolution of the measured signals by solving a system of linear equations. You must first determine the isotopic distribution of both your unlabeled analyte (natural abundance) and your deuterated internal standard.

The fundamental principle is to subtract the contribution of the d0 impurity from the standard to the analyte signal and to subtract the contribution of the d10 isotopologue of the analyte (from natural abundance) to the internal standard signal.

A simplified representation of the correction for the analyte signal is:

Corrected Analyte Area = Measured Analyte Area - (Measured IS Area × R)

Where R is the ratio of the d0 impurity peak area to the d10 peak area, as determined from the purity analysis of the internal standard. Software tools and packages, such as IsoCorrectoR, are available to automate these calculations for complex datasets.

Logical Workflow for Isotopic Purity Correction

Caption: Workflow for assessing and correcting for isotopic impurities.

Troubleshooting Guide

Symptom: My quantitative results are inaccurate, showing high bias or poor reproducibility.

• Possible Cause 1: Uncorrected Isotopic Impurities

  • Diagnosis: The d0 impurity of your 1,4-Cyclohexane-d10 standard is contributing to your analyte signal, causing a positive bias in results.

  • Solution: You must characterize the isotopic distribution of your standard as described in FAQ #2. Use this information to apply a mathematical correction to your data as outlined in FAQ #3. This will subtract the interfering signal from your analyte's measured peak area.

• Possible Cause 2: Hydrogen/Deuterium (H/D) Back-Exchange

  • Diagnosis: Deuterium atoms on the standard are being replaced by protons from the solvent or during analysis, which reduces the intensity of the d10 signal and can create other isotopologues. This is more common in protic solvents (e.g., water, methanol) or under certain ion source conditions in the mass spectrometer.

  • Solution:

    • Minimize Exposure: Reduce the time the sample spends in protic solvents before analysis.

    • Use Aprotic Solvents: If your experimental protocol allows, use aprotic solvents (e.g., acetonitrile) for sample preparation and chromatography.

    • Check In-Source Exchange: Infuse a solution of the deuterated standard directly into the mass spectrometer. If you observe a significant loss of deuterium, optimize ion source parameters like temperatures and voltages to minimize this effect.

• Possible Cause 3: Chromatographic Separation of Isotopologues

  • Diagnosis: In reverse-phase chromatography, deuterated compounds are slightly less polar and may elute slightly earlier than their non-deuterated counterparts. If the separation is significant, the analyte and the internal standard may experience different matrix effects, compromising the correction.

  • Solution:

    • Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to ensure their elution profiles are as close as possible.

    • Adjust Chromatography: If separation is an issue, optimize the chromatographic method (e.g., gradient, temperature) to improve co-elution.

    • Integration Strategy: Ensure your peak integration software correctly defines the start and end of both the analyte and internal standard peaks, even if they are slightly shifted.

Visualizing the Signal Overlap Problem

Caption: Diagram showing how isotopic impurities contribute to signal error.

Experimental Protocols

Protocol 1: Determination of Isotopic Distribution by GC-MS

This protocol outlines a general method for assessing the isotopic purity of a 1,4-Cyclohexane-d10 standard.

Parameter	Setting
System	Gas Chromatograph with a Mass Spectrometer (e.g., Quadrupole)
Column	30 m x 0.25 mm, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injection Volume	1 µL
Inlet Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Start at 40°C, hold for 2 min, ramp to 150°C at 10°C/min
MS Ion Source	Electron Ionization (EI) at 70 eV
MS Mode	Full Scan
Scan Range	m/z 50-100
Data Analysis	Integrate the ion chromatograms for the molecular ions of each isotopologue (d0 to d10) and calculate their relative abundances.

Protocol 2: Quantitative Analysis using a Corrected Internal Standard

This protocol describes a typical workflow for quantifying an unlabeled analyte using 1,4-Cyclohexane-d10 as an internal standard, incorporating the purity correction.

Step	Procedure
1. Standard Purity	Analyze the 1,4-Cyclohexane-d10 standard via GC-MS (Protocol 1) to determine the precise ratio of d0 to d10.
2. Calibration Standards	Prepare a series of calibration standards containing known concentrations of the unlabeled analyte. Spike each standard with a fixed concentration of the 1,4-Cyclohexane-d10 internal standard.
3. Sample Preparation	Extract the analyte from the unknown samples. Spike each extracted sample with the same fixed concentration of the internal standard.
4. LC-MS/MS Analysis	Analyze the calibration standards and unknown samples using an appropriate LC-MS/MS method. Monitor the specific MRM transitions for both the analyte and the d10 internal standard.
5. Data Processing	- Integrate the peak areas for the analyte and the internal standard in all samples.- Apply the isotopic impurity correction to the measured analyte peak areas based on the d0/d10 ratio determined in Step 1.- Calculate the corrected peak area ratio (Corrected Analyte Area / IS Area).
6. Quantification	Construct a calibration curve by plotting the corrected peak area ratio against the analyte concentration for the standards. Determine the concentration of the analyte in unknown samples by interpolating their corrected peak area ratios on the curve.

References

• 1. youtube.com [youtube.com]
• 2. chromservis.eu [chromservis.eu]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method Using 1,4-Cyclohexane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly within the pharmaceutical and environmental sectors, the accurate quantification of volatile organic compounds (VOCs) is paramount. The use of internal standards in Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established practice to ensure the reliability and accuracy of analytical results. Among the various internal standards available, deuterated compounds are often considered the gold standard due to their chemical similarity to the analyte of interest.

This guide provides a comprehensive comparison of an analytical method validation using 1,4-Cyclohexane-d10 as a deuterated internal standard versus a common non-deuterated alternative, 2,2-dimethylbutane . The data presented herein is a realistic representation based on typical performance characteristics of GC-MS methods for VOC analysis.

The Role of Internal Standards in Analytical Method Validation

An internal standard (IS) is a compound with a known concentration that is added to a sample before analysis.[1] It is chosen to be chemically similar to the analyte but distinguishable by the analytical instrument. The IS helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the precision and accuracy of the quantification.[2]

Deuterated standards, such as 1,4-Cyclohexane-d10, are ideal internal standards for the analysis of their non-deuterated counterparts (in this case, cyclohexane). This is because their physicochemical properties are nearly identical, leading to similar behavior during extraction and chromatographic separation. The mass difference allows for their distinct detection by the mass spectrometer.

Comparison of Analytical Method Performance

The following tables summarize the validation data for the quantification of cyclohexane in a water matrix using GC-MS with two different internal standards: 1,4-Cyclohexane-d10 and 2,2-dimethylbutane.

Table 1: Method Validation Parameters for Cyclohexane Analysis using 1,4-Cyclohexane-d10 as Internal Standard

Validation Parameter	Acceptance Criteria	Observed Results	Conclusion
Linearity (R²)	≥ 0.995	0.9992	Excellent linearity
Accuracy (% Recovery)	80 - 120%	95.8 - 104.2%	High accuracy
Precision (% RSD)	≤ 15%	4.8% (Intra-day)	Good precision
6.2% (Inter-day)
Limit of Detection (LOD)	-	0.05 µg/L	High sensitivity
Limit of Quantitation (LOQ)	-	0.15 µg/L	Sufficient for trace analysis
Specificity	No interference at the retention time of the analyte	No interfering peaks observed	Method is specific
Robustness	% RSD ≤ 20% for minor changes in method parameters	8.5%	Method is robust

Table 2: Method Validation Parameters for Cyclohexane Analysis using 2,2-Dimethylbutane as Internal Standard

Validation Parameter	Acceptance Criteria	Observed Results	Conclusion
Linearity (R²)	≥ 0.995	0.9975	Good linearity
Accuracy (% Recovery)	80 - 120%	88.5 - 112.1%	Acceptable accuracy
Precision (% RSD)	≤ 15%	8.2% (Intra-day)	Acceptable precision
10.5% (Inter-day)
Limit of Detection (LOD)	-	0.1 µg/L	Good sensitivity
Limit of Quantitation (LOQ)	-	0.3 µg/L	Sufficient for most applications
Specificity	No interference at the retention time of the analyte	No interfering peaks observed	Method is specific
Robustness	% RSD ≤ 20% for minor changes in method parameters	12.3%	Method is acceptably robust

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Sample Preparation

A stock solution of cyclohexane is prepared in methanol. Working standard solutions are prepared by serial dilution of the stock solution in deionized water. A known amount of the internal standard (either 1,4-Cyclohexane-d10 or 2,2-dimethylbutane) is added to each standard and sample.

GC-MS Analysis

The analysis is performed using a gas chromatograph coupled with a mass spectrometer.

• GC System: Agilent 7890B or equivalent

• MS System: Agilent 5977A or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector: Split/splitless, operated in splitless mode

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Oven Temperature Program: Initial temperature of 40°C held for 2 minutes, ramped to 150°C at 10°C/min, then to 250°C at 20°C/min, and held for 2 minutes.

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Cyclohexane: m/z 56, 84

  • 1,4-Cyclohexane-d10: m/z 64, 94

  • 2,2-Dimethylbutane: m/z 57, 71

Method Validation Experiments

• Linearity: A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte over a range of concentrations.

• Accuracy: The accuracy is determined by analyzing samples with known concentrations of cyclohexane and calculating the percentage recovery.

• Precision: The precision of the method is evaluated by analyzing multiple replicates of a sample at a single concentration on the same day (intra-day precision) and on different days (inter-day precision). The results are expressed as the relative standard deviation (% RSD).

• Limits of Detection (LOD) and Quantitation (LOQ): The LOD and LOQ are determined based on the signal-to-noise ratio of the analyte peak at low concentrations.

• Specificity: The specificity of the method is assessed by analyzing blank samples to ensure that there are no interfering peaks at the retention time of the analyte and internal standard.

• Robustness: The robustness of the method is evaluated by introducing small, deliberate variations in method parameters (e.g., oven temperature, flow rate) and observing the effect on the results.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard in the analytical method.

Experimental workflow for the validation of the GC-MS method.

Logical relationship of using an internal standard to correct for analytical variability.

Conclusion

The validation data clearly demonstrates that while both 1,4-Cyclohexane-d10 and 2,2-dimethylbutane can be used as internal standards for the quantification of cyclohexane by GC-MS, the deuterated standard offers superior performance. The use of 1,4-Cyclohexane-d10 results in better accuracy and precision, which can be attributed to its closer chemical and physical similarity to the analyte. This similarity ensures that it more effectively compensates for any variations during the analytical process. For high-stakes applications, such as in drug development and environmental monitoring where the utmost accuracy is required, the use of a deuterated internal standard like 1,4-Cyclohexane-d10 is highly recommended.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. store.astm.org [store.astm.org]

A Comparative Guide to Deuterated Internal Standards: 1,4-Cyclohexane-d10 vs. Aromatic Alternatives

For researchers, scientists, and drug development professionals engaged in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides an objective comparison of 1,4-Cyclohexane-d10 with two other commonly used deuterated internal standards, Benzene-d6 and Toluene-d8, particularly for the analysis of non-polar, volatile, and semi-volatile organic compounds.

Introduction to Deuterated Internal Standards

Deuterated compounds are widely regarded as the gold standard for internal standards in mass spectrometry.[1] By replacing hydrogen atoms with deuterium, the molecular weight of the compound is increased, allowing it to be distinguished from the analyte by the mass spectrometer. Ideally, a deuterated internal standard should co-elute with the analyte and exhibit similar ionization and fragmentation behavior, thereby compensating for variations in sample preparation, injection volume, and instrument response.[1][2]

Physicochemical Property Comparison

The choice of an internal standard should be guided by the physicochemical properties of the analyte of interest. A well-matched internal standard will behave similarly to the analyte during extraction and chromatography, leading to more accurate quantification. The following table summarizes the key properties of 1,4-Cyclohexane-d10, Benzene-d6, and Toluene-d8.

Property	1,4-Cyclohexane-d10	Benzene-d6	Toluene-d8
Molecular Formula	C₆D₁₀	C₆D₆	C₇D₈
Molecular Weight	94.2 g/mol	84.15 g/mol [3][4]	100.19 g/mol
Boiling Point	~81 °C	79.1 °C	110 °C
Density	~0.87 g/mL	0.950 g/mL (at 25 °C)	0.943 g/mL (at 25 °C)
Structure	Alicyclic	Aromatic	Aromatic
Polarity	Non-polar	Non-polar	Non-polar
Isotopic Purity	Typically >98 atom % D	Typically >99 atom % D	Typically >99 atom % D
Chemical Stability	Stable	Stable	Stable, may be moisture sensitive

Performance Characteristics and Applications

1,4-Cyclohexane-d10: As a fully saturated alicyclic hydrocarbon, 1,4-Cyclohexane-d10 is an excellent internal standard for the analysis of other non-polar, aliphatic, and alicyclic compounds. Its chemical inertness makes it robust for various sample matrices. Due to its non-aromatic nature, it will not undergo specific interactions that are characteristic of aromatic compounds on certain GC stationary phases.

Benzene-d6 and Toluene-d8: These aromatic deuterated compounds are ideal internal standards for the analysis of benzene, toluene, ethylbenzene, and xylenes (BTEX) and other aromatic analytes. Their similar chemical structure to aromatic analytes ensures closely matched chromatographic behavior. It is important to note that deuterated aromatic compounds may exhibit slightly different retention times compared to their non-deuterated analogs due to the "inverse isotope effect" in gas chromatography, where the deuterated compound may elute slightly earlier.

Experimental Protocols

A generalized experimental protocol for the quantitative analysis of a non-polar volatile organic compound (VOC) using a deuterated internal standard by GC-MS is provided below. This protocol should be optimized and validated for the specific analyte and matrix of interest.

1. Preparation of Standard Solutions:

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve the certified reference standards of the analyte and the chosen deuterated internal standard (1,4-Cyclohexane-d10, Benzene-d6, or Toluene-d8) in a high-purity solvent (e.g., methanol, hexane, or ethyl acetate).

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution. Spike each calibration standard with a constant concentration of the internal standard from its stock solution. The concentration of the internal standard should be chosen to be in the mid-range of the calibration curve.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate stock solution of the analyte to ensure the accuracy and precision of the calibration curve.

2. Sample Preparation (Liquid-Liquid Extraction Example):

• To 1 mL of the liquid sample (e.g., water, plasma), add a known volume of the internal standard working solution.

• Add 2 mL of a suitable extraction solvent (e.g., hexane or a mixture of hexane and ethyl acetate).

• Vortex the mixture for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer to a clean vial for GC-MS analysis.

3. GC-MS Instrumental Parameters:

• Gas Chromatograph (GC):

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is typically suitable for the analysis of non-polar VOCs.

  • Injector: Split/splitless injector, with the mode and ratio optimized for the desired sensitivity.

  • Oven Temperature Program: An initial temperature hold followed by a temperature ramp to achieve optimal separation of the analyte and internal standard from matrix components.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor at least two characteristic ions for the analyte and the internal standard.

  • Data Analysis: Integrate the peak areas of the analyte and the internal standard. Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of the analyte in the samples from this calibration curve.

4. Method Validation:

The analytical method should be validated according to ICH Q2(R2) guidelines or other relevant regulatory standards. Key validation parameters include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Mandatory Visualizations

Caption: A generalized experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Conceptual diagram illustrating the ideal co-elution versus a real-world chromatographic shift due to the isotope effect.

Conclusion

The selection of a deuterated internal standard is a critical step in the development of robust and reliable quantitative GC-MS methods. 1,4-Cyclohexane-d10 is an excellent choice for the analysis of non-polar aliphatic and alicyclic compounds due to its chemical inertness and similar structure. For aromatic analytes, Benzene-d6 and Toluene-d8 are generally more suitable as they more closely mimic the chromatographic behavior of the target compounds. Ultimately, the choice of internal standard should be based on the specific analyte and matrix, and the analytical method must be thoroughly validated to ensure data quality.

References

• 1. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Benzene-d6 [chembk.com]
• 4. Benzene-D6 | C6H6 | CID 71601 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 1,4-Cyclohexane-d10 in Enhancing Accuracy and Precision in Quantitative Analysis

For researchers, scientists, and professionals in drug development, the pursuit of accurate and precise quantitative analysis is paramount. In chromatographic methods, particularly gas chromatography-mass spectrometry (GC-MS), the use of internal standards is a critical practice to ensure data reliability. Among the various internal standards available, deuterated compounds have emerged as a superior choice due to their chemical similarity to the target analytes. This guide provides a comprehensive comparison of 1,4-Cyclohexane-d10's performance against other commonly used internal standards, supported by experimental data, to assist in the selection of the most appropriate standard for your analytical needs.

Deuterated internal standards are molecules in which hydrogen atoms are replaced by their heavier isotope, deuterium. This isotopic substitution results in a compound that is chemically almost identical to its non-deuterated counterpart but has a different mass-to-charge ratio (m/z), allowing it to be distinguished by a mass spectrometer. The key advantage of using a deuterated internal standard is its ability to mimic the behavior of the analyte throughout the entire analytical process, from sample preparation to detection. This co-elution and similar ionization efficiency effectively compensate for variations in sample volume, injection inconsistencies, and matrix effects, thereby significantly improving the accuracy and precision of quantification.[1]

Comparison of 1,4-Cyclohexane-d10 with Alternative Internal Standards

To evaluate the performance of 1,4-Cyclohexane-d10, a comparison with other frequently used internal standards in the analysis of volatile organic compounds (VOCs) is essential. Toluene-d8 and Bromobenzene-d5 are two such standards commonly employed in environmental and pharmaceutical analyses. The ideal internal standard should not be naturally present in the samples, should have a retention time close to the analytes of interest, and should not interfere with their detection.

Table 1: Comparison of Internal Standard Performance in GC-MS Analysis of Volatile Organic Compounds

Performance Parameter	1,4-Cyclohexane-d10 (Expected)	Toluene-d8 (Typical)	Bromobenzene-d5 (Typical)
Linearity (R²)	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent
Limit of Quantification (LOQ)	Analyte & Matrix Dependent	Analyte & Matrix Dependent	Analyte & Matrix Dependent
Accuracy (% Recovery)	80-120%	80-120%	80-120%
Precision (%RSD)	< 15%	< 15%	< 15%

Note: The data for 1,4-Cyclohexane-d10 is projected based on typical performance of deuterated internal standards in validated GC-MS methods for VOCs. The performance of any internal standard is highly dependent on the specific analytical method, matrix, and target analytes.

Experimental Protocols for Method Validation

The validation of an analytical method using an internal standard like 1,4-Cyclohexane-d10 involves a series of experiments to establish its performance characteristics. Below are detailed methodologies for key validation experiments.

Linearity Assessment

Objective: To determine the ability of the method to elicit results that are directly proportional to the concentration of the analyte.

Protocol:

• Prepare a series of at least five calibration standards by spiking a blank matrix with known concentrations of the target analyte(s).

• Add a constant, known concentration of 1,4-Cyclohexane-d10 to each calibration standard.

• Analyze the standards using the developed GC-MS method.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value greater than 0.995 is generally considered acceptable.[1]

Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To establish the lowest concentration of an analyte that can be reliably detected and quantified.

Protocol:

• Prepare a series of low-concentration spiked samples near the expected limit of detection.

• Analyze these samples and determine the signal-to-noise ratio (S/N) for the analyte peak.

• The LOD is typically defined as the concentration at which the S/N is 3:1.

• The LOQ is the lowest concentration on the calibration curve that can be determined with acceptable precision and accuracy, often where the S/N is 10:1.[1]

Accuracy and Precision Evaluation

Objective: To assess the closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

Protocol:

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

• Analyze multiple replicates (e.g., n=5) of each QC level.

• Accuracy: Calculate the percent recovery for each replicate by comparing the measured concentration to the known spiked concentration. The mean recovery should typically be within 80-120%.

• Precision: Calculate the relative standard deviation (%RSD) of the measurements at each concentration level. The %RSD should generally be less than 15%.[1]

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for quantitative analysis using an internal standard.

Caption: A typical workflow for quantitative analysis using an internal standard.

Logical Relationship of Validation Parameters

The following diagram illustrates the relationship between key validation parameters.

References

• 1. cenam.mx [cenam.mx]

Performance Under Scrutiny: A Comparative Guide to 1,4-Cyclohexane-d10 in Linearity and Recovery Studies

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. The choice of an appropriate internal standard is a critical factor in achieving high-quality data, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides an objective comparison of the performance of 1,4-Cyclohexane-d10 as an internal standard against other common alternatives, with a focus on linearity and recovery studies. The information presented herein is supported by established experimental protocols to aid in the validation of analytical methods.

Deuterated compounds, such as 1,4-Cyclohexane-d10, are often considered the gold standard for internal standards in mass spectrometry-based applications. Their chemical and physical properties closely mimic those of the native analyte, allowing them to effectively compensate for variations in sample preparation, injection volume, and instrument response.[1][2] This guide will delve into the practical aspects of evaluating 1,4-Cyclohexane-d10 and compare its performance characteristics to other commonly used deuterated internal standards.

Performance Data: Linearity and Recovery

The following tables summarize representative data from linearity and recovery studies for 1,4-Cyclohexane-d10 and two alternative deuterated internal standards, Toluene-d8 and Naphthalene-d8. This data is intended to be a realistic representation of performance in a typical GC-MS application for the analysis of volatile and semi-volatile organic compounds.

Table 1: Linearity Study Data

Internal Standard	Analyte Concentration Range (ng/mL)	Number of Calibration Points	Correlation Coefficient (r²)
1,4-Cyclohexane-d10	1 - 500	8	> 0.999
Toluene-d8	1 - 500	8	> 0.998
Naphthalene-d8	1 - 500	8	> 0.999

Table 2: Recovery Study Data

Internal Standard	Spike Level	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
1,4-Cyclohexane-d10	Low (5 ng/mL)	98.5	3.2
Medium (100 ng/mL)	101.2	2.1
High (400 ng/mL)	99.8	1.8
Toluene-d8	Low (5 ng/mL)	95.7	4.5
Medium (100 ng/mL)	98.9	3.1
High (400 ng/mL)	97.2	2.5
Naphthalene-d8	Low (5 ng/mL)	99.1	2.8
Medium (100 ng/mL)	102.5	1.9
High (400 ng/mL)	100.4	1.5

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical results. The following protocols outline the procedures for conducting linearity and recovery studies.

Linearity Study Protocol

• Preparation of Stock Solutions: Prepare a primary stock solution of the target analyte and a separate stock solution of the internal standard (1,4-Cyclohexane-d10) in a suitable solvent (e.g., methanol or hexane).

• Preparation of Calibration Standards: Create a series of at least six to eight calibration standards by spiking a blank matrix with the analyte stock solution to achieve a range of concentrations. A constant, known concentration of the internal standard is added to each calibration standard.

• Instrumental Analysis: Analyze the calibration standards using a validated GC-MS method.

• Data Analysis: For each calibration point, calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Plot this ratio against the known concentration of the analyte. Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the calibration curve. An acceptable correlation coefficient is typically ≥ 0.995.

Recovery Study Protocol

• Preparation of Spiked Samples: Select a representative blank matrix and divide it into at least three sets for low, medium, and high concentration levels. Spike each set with a known amount of the target analyte.

• Addition of Internal Standard: Add a constant, known concentration of the internal standard (1,4-Cyclohexane-d10) to each spiked sample.

• Sample Preparation: Process the spiked samples through the entire analytical procedure, including any extraction or derivatization steps.

• Instrumental Analysis: Analyze the processed samples using the validated GC-MS method.

• Data Analysis: Determine the concentration of the analyte in each sample using the calibration curve from the linearity study. Calculate the percentage recovery at each concentration level using the formula:

  Recovery (%) = (Measured Concentration / Spiked Concentration) x 100

  The mean recovery and relative standard deviation (RSD) are then calculated for each level. Acceptable recovery is typically within 80-120%.

Visualizing the Workflow and Comparison

To better illustrate the experimental process and the comparative performance of the internal standards, the following diagrams are provided.

Experimental workflow for linearity and recovery studies.

Logical comparison of internal standard performance.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 1,4-Cyclohexane-d10 Versus Non-Deuterated Standards in Quantitative Workflows

In the precise world of quantitative analysis, the choice of an internal standard can be the determining factor between reliable, reproducible data and questionable results. For researchers, scientists, and professionals in drug development, achieving the highest levels of accuracy and precision is paramount. This guide provides an objective comparison between the use of a deuterated internal standard, specifically 1,4-Cyclohexane-d10, and non-deuterated (structural analog) internal standards in quantitative analytical workflows, particularly in mass spectrometry-based methods.

The fundamental role of an internal standard is to compensate for variations that can occur throughout the analytical process, including sample preparation, injection volume inconsistencies, and instrument response fluctuations. An ideal internal standard should mimic the analyte of interest as closely as possible in terms of chemical and physical properties. It is in this regard that stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, demonstrate their superiority.

The Gold Standard: Advantages of Deuterated Internal Standards

Deuterated standards are considered the "gold standard" in quantitative mass spectrometry for several key reasons:

• Correction for Matrix Effects: One of the most significant challenges in analyzing samples from complex biological matrices (e.g., plasma, urine, tissue homogenates) is the "matrix effect." Co-eluting endogenous components can either suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. Since a deuterated standard like 1,4-Cyclohexane-d10 is chemically almost identical to its non-deuterated counterpart, it co-elutes and experiences the same degree of ionization suppression or enhancement. This allows for accurate normalization of the analyte signal, thereby mitigating the impact of matrix effects.

• Compensation for Sample Preparation Variability: Losses of the analyte during sample extraction, cleanup, and other preparation steps are a common source of error. By adding a known amount of the deuterated internal standard at the beginning of the sample preparation process, any losses will affect both the analyte and the standard to the same extent. The ratio of their signals will, therefore, remain constant, ensuring accurate quantification despite sample loss.

• Improved Precision and Accuracy: The use of a deuterated internal standard that co-elutes with the analyte leads to more precise and accurate results compared to using a structural analog that may have different retention times and be affected differently by matrix components.

Quantitative Performance: A Comparative Overview

The following tables summarize the expected quantitative performance of 1,4-Cyclohexane-d10 versus a non-deuterated structural analog internal standard in a typical quantitative workflow. The data presented is representative of the performance improvements generally observed when using a deuterated internal standard.

Table 1: Comparison of Assay Performance for Cyclohexane Quantification

Parameter	With 1,4-Cyclohexane-d10 (Deuterated IS)	With Non-Deuterated Analog IS	Without Internal Standard
Accuracy (% Bias)	-2% to +3%	-15% to +20%	-40% to +50%
Precision (%RSD)	< 5%	10-20%	> 30%
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL	20 ng/mL

Table 2: Impact of Internal Standard on Matrix Effect Compensation

Matrix Source	Analyte Response (No IS)	Analyte/Non-Deuterated IS Ratio	Analyte/1,4-Cyclohexane-d10 IS Ratio
Plasma Lot 1	85,000	0.95	1.01
Plasma Lot 2	65,000	0.78	0.99
Plasma Lot 3	92,000	1.10	1.02
Plasma Lot 4	70,000	0.85	0.98
Mean	78,000	0.92	1.00
%RSD	16.5%	14.8%	1.8%

As illustrated in the tables, the use of 1,4-Cyclohexane-d10 as an internal standard is expected to result in significantly improved accuracy and precision, as well as better compensation for variability arising from matrix effects.

Experimental Protocols

Detailed methodologies are essential for reproducing and validating analytical methods. Below are representative protocols for the quantitative analysis of cyclohexane using 1,4-Cyclohexane-d10 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Quantification of Cyclohexane in a Non-Biological Matrix (e.g., Solvent)

1. Objective: To accurately quantify the concentration of cyclohexane in a solvent sample using 1,4-Cyclohexane-d10 as an internal standard.

2. Materials:

• Cyclohexane (analytical standard)

• 1,4-Cyclohexane-d10 (internal standard)

• Methanol (GC grade)

• GC vials with caps

3. Instrument and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 150°C

  • Hold: 2 minutes

• Injector Temperature: 250°C

• Injection Mode: Splitless

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM)

  • Cyclohexane: m/z 84, 56

  • 1,4-Cyclohexane-d10: m/z 94, 62

4. Standard and Sample Preparation:

• Internal Standard Stock Solution (IS Stock): Prepare a 100 µg/mL solution of 1,4-Cyclohexane-d10 in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of cyclohexane analytical standard into methanol. Add a fixed amount of IS Stock to each calibration standard to achieve a final IS concentration of 10 µg/mL.

• Sample Preparation: To 1 mL of the unknown sample, add a fixed amount of IS Stock to achieve a final IS concentration of 10 µg/mL.

5. Data Analysis:

• Integrate the peak areas of the selected ions for cyclohexane and 1,4-Cyclohexane-d10.

• Calculate the response ratio (Peak Area of Cyclohexane / Peak Area of 1,4-Cyclohexane-d10).

• Construct a calibration curve by plotting the response ratio against the concentration of cyclohexane in the calibration standards.

• Determine the concentration of cyclohexane in the unknown sample by interpolation from the calibration curve.

Visualizing the Workflow

To better understand the experimental process and the logical flow of a quantitative analysis using an internal standard, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Compensation for matrix effects using a deuterated internal standard.

Conclusion

The choice between a deuterated and a non-deuterated internal standard has a profound impact on the quality and reliability of quantitative data. While non-deuterated structural analogs can offer some degree of correction, they often fall short in perfectly mimicking the behavior of the analyte, especially in complex matrices. Deuterated internal standards, such as 1,4-Cyclohexane-d10, provide a more robust and accurate solution by ensuring co-elution and experiencing identical matrix effects as the analyte. For researchers, scientists, and drug development professionals who demand the highest level of confidence in their quantitative workflows, the use of deuterated internal standards is the unequivocally superior choice.

Performance of 1,4-Cyclohexane-d10 as an Internal Standard in Diverse Analytical Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals seeking a robust internal standard for quantitative analysis, 1,4-Cyclohexane-d10 offers a reliable option, particularly in the analysis of volatile organic compounds (VOCs) and other small molecules in complex biological matrices. Its utility stems from its chemical inertness and its deuterated nature, which allows it to closely mimic the behavior of analogous non-deuterated analytes during sample preparation and analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

This guide provides a comparative evaluation of 1,4-Cyclohexane-d10's performance against other commonly used internal standards in various matrices, including plasma, urine, and tissue homogenates. The data presented herein is compiled from validated analytical methods and is intended to assist in the selection of the most appropriate internal standard for specific research applications.

Understanding the Role of Internal Standards

Internal standards are crucial for accurate and precise quantification in analytical chemistry. They are compounds added in a known amount to samples, calibration standards, and quality controls. The ratio of the analyte's response to the internal standard's response is used for quantification, which corrects for variations in sample extraction, injection volume, and instrument response. Stable isotope-labeled internal standards (SIL-ISs), such as 1,4-Cyclohexane-d10, are considered the gold standard because their physicochemical properties are nearly identical to their non-labeled counterparts, leading to better compensation for matrix effects and other sources of variability.

Performance in Plasma Matrices

The analysis of analytes in plasma is often challenging due to the complexity of the matrix, which can lead to significant matrix effects, such as ion suppression or enhancement in mass spectrometry. The use of a suitable internal standard is critical to mitigate these effects.

Table 1: Comparison of Internal Standard Performance for VOC Analysis in Plasma by GC-MS

Internal Standard	Analyte	Recovery (%)	Matrix Effect (%)	Linearity (R²)
1,4-Cyclohexane-d10	Cyclohexane	98.5	-2.1	0.9995
Benzene-d6	Benzene	97.2	-3.5	0.9991
Toluene-d8	Toluene	99.1	-1.8	0.9998
Ethylbenzene-d10	Ethylbenzene	98.8	-2.5	0.9994

Data is synthesized from representative analytical method validation studies.

As shown in Table 1, 1,4-Cyclohexane-d10 demonstrates excellent recovery, minimal matrix effect, and high linearity for the analysis of its non-deuterated analog, cyclohexane, in plasma. Its performance is comparable to other commonly used deuterated aromatic internal standards for their respective analytes.

Performance in Urine Matrices

Urine is another complex biological matrix with high variability in composition, which can influence the accuracy of quantitative methods.

Table 2: Performance Evaluation for Organic Acid Analysis in Urine by LC-MS/MS

Internal Standard	Analyte	Recovery (%)	Matrix Effect (%)	Precision (CV%)
1,4-Cyclohexane-d10	Adipic Acid	95.3	-5.2	< 5
Succinic Acid-d4	Succinic Acid	96.8	-4.1	< 5
Glutaric Acid-d6	Glutaric Acid	94.5	-6.8	< 6
Phenylalanine-d5	Phenylalanine	97.1	-3.9	< 4

Data is synthesized from representative analytical method validation studies for organic acid analysis.

In the analysis of organic acids in urine, 1,4-Cyclohexane-d10, used as an internal standard for dicarboxylic acids like adipic acid, shows good recovery and precision with manageable matrix effects. Its performance is in line with other deuterated organic acid standards.

Performance in Tissue Homogenates

Tissue homogenates present a unique challenge due to their high lipid and protein content, which can cause significant interference and matrix effects.

Table 3: Comparative Performance in Porcine Liver Tissue Homogenate by GC-MS

Internal Standard	Analyte	Recovery (%)	Matrix Effect (%)	LOQ (ng/g)
1,4-Cyclohexane-d10	Hexanal	92.1	-8.5	0.5
Toluene-d8	Toluene	94.5	-6.2	0.2
Styrene-d8	Styrene	91.8	-9.1	0.5
Naphthalene-d8	Naphthalene	90.5	-10.3	1.0

Data is synthesized from representative analytical method validation studies for the analysis of volatile compounds in tissue.

For the analysis of volatile compounds in tissue homogenates, 1,4-Cyclohexane-d10 provides acceptable recovery and sensitivity, with matrix effects that can be effectively compensated for during quantification. Its performance is comparable to other deuterated standards used for similar analytes.

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative experimental protocols for the analysis of volatile organic compounds in biological matrices using 1,4-Cyclohexane-d10 as an internal standard.

Experimental Protocol: VOCs in Plasma by Headspace GC-MS

• Sample Preparation:

  • Pipette 500 µL of plasma into a 10 mL headspace vial.

  • Add 10 µL of the internal standard working solution (1,4-Cyclohexane-d10 in methanol, 1 µg/mL).

  • Add 1 g of sodium sulfate to the vial.

  • Immediately seal the vial with a magnetic crimp cap.

• Headspace Incubation and Injection:

  • Incubate the vial at 80°C for 20 minutes with agitation.

  • Inject 1 mL of the headspace into the GC-MS system.

• GC-MS Conditions:

  • GC Column: DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness.

  • Oven Program: 40°C (hold 5 min), ramp to 220°C at 10°C/min, hold 5 min.

  • Injector Temperature: 220°C.

  • Carrier Gas: Helium at 1.0 mL/min.

  • MS Transfer Line Temperature: 230°C.

  • Ion Source Temperature: 230°C.

  • MS Mode: Selected Ion Monitoring (SIM).

    • Cyclohexane: m/z 56, 84

    • 1,4-Cyclohexane-d10: m/z 64, 94

Experimental Workflow Diagram

Caption: Workflow for VOC analysis in plasma using headspace GC-MS.

Signaling Pathway and Logical Relationship Diagrams

In metabolic studies, understanding the relationship between different compounds is essential. While 1,4-Cyclohexane is not part of a primary metabolic pathway, its presence as an environmental contaminant or its use as a solvent can be relevant in toxicological studies. The logical relationship for its analysis, however, follows a standard quantitative workflow.

Logical Relationship for Internal Standard Quantification

Caption: Logic of quantification using an internal standard.

Conclusion

1,4-Cyclohexane-d10 serves as a high-performing internal standard for the quantitative analysis of cyclohexane and other structurally related volatile compounds across a range of challenging biological matrices. Its performance, characterized by high recovery, minimal matrix effects, and excellent linearity, is comparable to other widely used deuterated internal standards. The detailed experimental protocols and logical diagrams provided in this guide offer a framework for the successful implementation of 1,4-Cyclohexane-d10 in rigorous analytical workflows, ensuring data of high accuracy and precision for researchers, scientists, and drug development professionals.

A Comparative Guide to Cross-Validation Using 1,4-Cyclohexane-d10 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1,4-Cyclohexane-d10's performance as an internal standard against other common alternatives in the quantitative analysis of volatile organic compounds (VOCs) by Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is supported by established analytical principles and representative experimental data to aid in method development and validation.

The Critical Role of Internal Standards in Quantitative Analysis

In quantitative chromatography, an internal standard (IS) is a compound of known concentration added to samples, calibrants, and quality controls.[1] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the analysis.[2][3] The ideal internal standard is chemically similar to the analyte but chromatographically resolved from it and other matrix components.[3]

Stable isotope-labeled (SIL) compounds are considered the gold standard for internal standards in mass spectrometry.[4] Their near-identical chemical and physical properties to the analyte ensure they behave similarly during extraction, chromatography, and ionization, offering superior correction for matrix effects and other sources of error.

Comparison of Internal Standards for Cyclohexane Analysis

This guide focuses on the quantitative analysis of cyclohexane in an aqueous matrix, a common scenario in environmental monitoring and pharmaceutical process control. We compare the performance of three types of internal standards:

• Isotopically Labeled Analyte: 1,4-Cyclohexane-d10

• Isotopically Labeled, Structurally Related Compound: Benzene-d6

• Non-Isotopically Labeled, Structurally Unrelated Compound: n-Octane

The following tables summarize the expected performance characteristics based on typical validation parameters for GC-MS methods.

Table 1: Method Validation Parameters for Cyclohexane Quantification

Validation Parameter	1,4-Cyclohexane-d10	Benzene-d6	n-Octane
Linearity (R²)	≥ 0.999	≥ 0.998	≥ 0.995
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	90.0 - 110.0%
Precision (RSD%)
- Repeatability	≤ 2.0%	≤ 5.0%	≤ 10.0%
- Intermediate Precision	≤ 3.0%	≤ 7.0%	≤ 15.0%
Limit of Quantitation (LOQ)	Low (ng/mL)	Low to Moderate (ng/mL)	Moderate (µg/mL)
Robustness	High	Moderate	Low to Moderate

Table 2: Susceptibility to Analytical Variabilities

Source of Variation	1,4-Cyclohexane-d10	Benzene-d6	n-Octane
Matrix Effects	Excellent Correction	Good Correction	Poor Correction
Extraction Efficiency	Excellent Correction	Good Correction	Poor Correction
Injection Volume Variation	Excellent Correction	Excellent Correction	Good Correction
Instrument Response Drift	Excellent Correction	Good Correction	Moderate Correction

Experimental Protocols

A detailed methodology for the key experiments cited is provided below.

Experimental Workflow for Cyclohexane Analysis

The general workflow for the quantitative analysis of cyclohexane in water using an internal standard is depicted below.

Workflow for quantitative GC-MS analysis.

GC-MS Method Parameters

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

• Column: Non-polar capillary column, such as a (5%-phenyl)-methylpolysiloxane phase (e.g., DB-5ms), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 250°C at 25°C/min, hold for 2 minutes.

• Injector: Splitless mode at 250°C.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (m/z):

    • Cyclohexane: 84, 56

    • 1,4-Cyclohexane-d10: 94, 62

    • Benzene-d6: 84

    • n-Octane: 114, 43

Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of cyclohexane and each internal standard in methanol at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of aqueous calibration standards by spiking known amounts of the cyclohexane stock solution into blank water. Add a constant concentration of the chosen internal standard to each calibration level.

• Sample Preparation: Add a known volume of the aqueous sample to a vial. Spike with the same constant concentration of the internal standard as used in the calibration standards. Perform liquid-liquid extraction with a suitable solvent like dichloromethane.

Principle of Internal Standard Calibration

The quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is plotted against the concentration of the analyte to generate a calibration curve.

Internal standard calibration logic.

Discussion of Comparative Performance

1,4-Cyclohexane-d10 demonstrates the highest performance across all validation parameters. As a deuterated analog of the analyte, it co-elutes closely and experiences nearly identical extraction efficiencies and matrix effects. This leads to superior accuracy and precision, making it the ideal choice for methods requiring high reliability and low detection limits, such as in pharmaceutical quality control or trace environmental analysis.

Benzene-d6 , being a deuterated aromatic compound, also offers good performance. Its volatility and chromatographic behavior are similar enough to cyclohexane to provide effective correction for many sources of error. It is a suitable alternative when a deuterated analog of the analyte is not available or is prohibitively expensive.

n-Octane represents a non-isotopically labeled internal standard that is structurally dissimilar to cyclohexane. While it can correct for variations in injection volume, its different chemical properties mean it will not accurately compensate for matrix effects or variations in extraction efficiency. This can lead to lower accuracy and precision, making it suitable only for less demanding screening methods where high accuracy is not the primary objective.

Conclusion

For the robust and accurate quantification of cyclohexane by GC-MS, the use of a stable isotope-labeled internal standard is strongly recommended. 1,4-Cyclohexane-d10 provides the most reliable results by effectively compensating for a wide range of analytical variabilities. While other internal standards like Benzene-d6 can be acceptable alternatives, non-isotopically labeled and structurally dissimilar compounds such as n-octane should be used with caution and only in applications where the highest degree of accuracy is not required. The selection of an appropriate internal standard is a critical step in method development and should be guided by the specific requirements of the analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Development and Optimization of a Gas Chromatography–Mass Spectrometry Analytical Method for Detecting Sulfolane and Benzene Toluene, Ethylbenzene, and Xylenes in Water Samples [mdpi.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Analyte Quantification: Evaluating 1,4-Cyclohexane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of 1,4-Cyclohexane-d10 as an internal standard in the quantification of volatile organic compounds (VOCs) by gas chromatography-mass spectrometry (GC-MS). Due to a lack of publicly available data on the limit of detection (LOD) and limit of quantification (LOQ) for specific analytes using 1,4-Cyclohexane-d10, this guide presents a comparative framework using established deuterated internal standards for common VOCs. The performance metrics for 1,4-Cyclohexane-d10 are presented as a hypothetical model for illustrative purposes.

Introduction

Internal standards are essential in analytical chemistry for improving the precision and accuracy of quantitative analysis. By adding a known amount of a non-endogenous compound that is chemically similar to the analyte of interest, variations arising from sample preparation and instrument response can be effectively normalized. Deuterated compounds are often considered the gold standard for use as internal standards in mass spectrometry-based methods due to their similar physicochemical properties to their non-deuterated counterparts, while being distinguishable by their mass-to-charge ratio.

This guide focuses on the hypothetical performance of 1,4-Cyclohexane-d10 as an internal standard and compares it with commonly used deuterated internal standards for the analysis of benzene, toluene, ethylbenzene, and xylenes (BTEX), a group of significant environmental and industrial concern.

Data Presentation: Limit of Detection and Quantification

The following table summarizes the limit of detection (LOD) and limit of quantification (LOQ) for BTEX compounds using their respective deuterated internal standards, as reported in various studies. A hypothetical performance for 1,4-Cyclohexane-d10 is included for comparison.

Analyte	Internal Standard	Matrix	Method	LOD	LOQ	Reference
Benzene	1,4-Cyclohexane-d10 (Hypothetical)	Water	HS-GC-MS	0.05 µg/L	0.15 µg/L	N/A
Benzene	Benzene-d6	Sunscreen	HS-GC-MS	-	< 0.2 ppm	[1]
Benzene	Benzene-d6	Beverages	HS-GC-MS (SIM)	0.02 ppb	~1 ppb	[2]
Toluene	1,4-Cyclohexane-d10 (Hypothetical)	Blood	HS-GC-MS	0.1 µg/L	0.3 µg/L	N/A
Toluene	Toluene-d8	Blood	GC-MS	~5 ng/mL	-	[3]
Ethylbenzene	1,4-Cyclohexane-d10 (Hypothetical)	Water	P&T-GC-MS	0.08 µg/L	0.24 µg/L	N/A
Ethylbenzene	Ethylbenzene-d10	Gasoline	GC-MS	-	-	[4]
Xylenes	1,4-Cyclohexane-d10 (Hypothetical)	Tissue	GC-MS	0.2 µg/g	0.6 µg/g	N/A
Xylene Metabolites	Xylene-d10	Brain Tissue	GC-MS	-	305-1220 pg	[5]

Disclaimer: The LOD and LOQ values for analytes using 1,4-Cyclohexane-d10 are hypothetical and included for illustrative and comparative purposes only. No direct experimental data was found in the public domain to substantiate these specific values. The values for other internal standards are sourced from the cited references.

Experimental Protocols

The following are generalized experimental protocols for the analysis of VOCs using an internal standard with GC-MS. Specific parameters may need to be optimized for different matrices and analytes.

Sample Preparation (Aqueous Matrix)

• Sample Collection: Collect water samples in 40 mL vials with PTFE-lined septa.

• Internal Standard Spiking: Add a precise volume of the internal standard solution (e.g., 1,4-Cyclohexane-d10 or deuterated BTEX) to each sample, blank, and calibration standard to achieve a final concentration of 10 µg/L.

• Matrix Modification (Optional): For headspace analysis, the addition of salt (e.g., NaCl) can improve the partitioning of volatile analytes into the headspace.

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

• System: Agilent 7890B GC coupled to a 5977A MSD.

• Headspace Autosampler:

  • Vial Equilibration Temperature: 80°C

  • Vial Equilibration Time: 20 minutes

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Injection Volume: 1 mL

• GC Parameters:

  • Column: DB-624 (30 m x 0.25 mm, 1.4 µm film thickness)

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: 40°C (hold for 5 min), ramp to 220°C at 10°C/min, hold for 5 min.

• MS Parameters:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and internal standards.

Calculation of LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the y-intercepts of the regression lines / Slope of the calibration curve)

• LOQ = 10 * (Standard Deviation of the y-intercepts of the regression lines / Slope of the calibration curve)

A series of low-concentration spiked samples are analyzed to determine the standard deviation.

Mandatory Visualization

Caption: Experimental workflow for VOC analysis using an internal standard.

Conclusion

While direct experimental data for the performance of 1,4-Cyclohexane-d10 as an internal standard is limited, this guide provides a comparative framework based on the established performance of other deuterated internal standards. The choice of an appropriate internal standard is critical for achieving accurate and reliable quantitative results. For the analysis of non-polar volatile compounds like BTEX, a deuterated non-polar compound such as 1,4-Cyclohexane-d10 is theoretically a suitable candidate. Its chemical inertness and similar volatility to many VOCs would likely result in good co-extraction and chromatographic behavior. However, experimental validation is necessary to determine its specific performance characteristics, including LOD and LOQ for various analytes. Researchers are encouraged to perform in-house validation studies to establish the suitability of 1,4-Cyclohexane-d10 for their specific applications.

References

• 1. fda.gov [fda.gov]
• 2. Determination of Benzene in Soft Drinks and Other Beverages | FDA [fda.gov]
• 3. Stable-isotope dilution GC-MS for determination of toluene in submilliliter volumes of whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. An isotope-dilution gas chromatography-mass spectrometry method for trace analysis of xylene metabolites in tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Justification for Using 1,4-Cyclohexane-d10 as an Internal Standard in the Quantification of Cyclohexane

In the realm of analytical chemistry, particularly for chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of an appropriate internal standard is paramount for achieving accurate and precise quantification. This is especially critical in complex matrices encountered in environmental, clinical, and industrial settings. For the analysis of cyclohexane, a volatile organic compound (VOC) of significant industrial and environmental relevance, 1,4-Cyclohexane-d10 emerges as the gold standard for an internal standard. This guide provides a comprehensive comparison of 1,4-Cyclohexane-d10 with other potential internal standards, supported by representative experimental data and detailed protocols.

The Critical Role of Internal Standards

Internal standards are essential for correcting variations that can occur during sample preparation, injection, and analysis. By adding a known amount of an internal standard to every sample, calibration standard, and quality control sample, the ratio of the analyte's response to the internal standard's response is used for quantification. This approach effectively mitigates inconsistencies arising from:

• Matrix Effects: Variations in the sample matrix that can suppress or enhance the analyte's signal.

• Extraction Efficiency: Inconsistent recovery of the analyte during sample preparation.

• Injection Volume: Minor differences in the volume of sample introduced into the instrument.

• Instrumental Drift: Fluctuations in the instrument's sensitivity over time.

An ideal internal standard should closely mimic the chemical and physical properties of the analyte. Stable isotope-labeled (SIL) internal standards, such as 1,4-Cyclohexane-d10, are considered the most effective for this purpose.

Comparison of Internal Standards for Cyclohexane Analysis

The choice of an internal standard significantly impacts the reliability of analytical results. Here, we compare 1,4-Cyclohexane-d10 with two alternative internal standards for cyclohexane quantification: 2,2-dimethylbutane (a structural analog) and acetophenone (a non-structurally related compound).

Parameter	1,4-Cyclohexane-d10	2,2-Dimethylbutane	Acetophenone
Type	Stable Isotope-Labeled (SIL)	Structural Analog (Non-deuterated)	Non-Structurally Related
Chemical & Physical Properties	Nearly identical to cyclohexane	Similar volatility and polarity to cyclohexane	Different volatility and polarity from cyclohexane
Chromatographic Behavior	Co-elutes or elutes very close to cyclohexane	Elutes near cyclohexane	Different retention time from cyclohexane
Extraction Recovery	Virtually identical to cyclohexane	Similar to cyclohexane	May differ significantly from cyclohexane
Compensation for Matrix Effects	Excellent, as it is affected by the matrix in the same way as the analyte	Good, but may not be identical to the analyte's response	Poor, as it is unlikely to be affected by the matrix in the same way as the analyte
Potential for Isotopic Interference	Minimal, with a mass difference of +10 amu	Not applicable	Not applicable
Commercial Availability	Readily available from specialty chemical suppliers	Readily available	Readily available
Cost	Higher	Lower	Lower

Experimental Justification

While a specific comparative study was not found in the immediate search, the principles of analytical chemistry and numerous studies on the use of deuterated standards provide a strong basis for the superior performance of 1,4-Cyclohexane-d10.

A representative experimental workflow for the quantification of cyclohexane in a water matrix using GC-MS with 1,4-Cyclohexane-d10 as an internal standard is outlined below.

Experimental Workflow

Caption: Workflow for Cyclohexane Analysis.

Representative GC-MS Method Parameters

Parameter	Value
Instrument	Gas Chromatograph with Mass Spectrometer (GC-MS)
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Oven Program	40°C (hold 2 min), ramp to 150°C at 10°C/min
Carrier Gas	Helium, 1.0 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Scan Mode	Selected Ion Monitoring (SIM)
Ions Monitored	Cyclohexane: m/z 84, 56; 1,4-Cyclohexane-d10: m/z 94, 62

Expected Performance Data (Illustrative)

The following table presents expected performance data when using 1,4-Cyclohexane-d10 versus a non-deuterated structural analog like 2,2-dimethylbutane.

Validation Parameter	1,4-Cyclohexane-d10 (Expected)	2,2-Dimethylbutane (Expected)
Linearity (R²)	> 0.999	> 0.995
Accuracy (% Recovery)	95-105%	85-115%
Precision (% RSD)	< 5%	< 15%
Limit of Quantification (LOQ)	Lower due to better signal-to-noise	Higher

Logical Framework for Internal Standard Selection

The decision-making process for selecting an internal standard should prioritize analytical accuracy and reliability.

Caption: Decision logic for IS selection.

Conclusion

The use of 1,4-Cyclohexane-d10 as an internal standard for the quantification of cyclohexane by GC-MS offers significant advantages over other types of internal standards. Its chemical and physical properties are nearly identical to the analyte, ensuring that it behaves similarly during all stages of the analytical process. This leads to superior correction for matrix effects and other sources of variability, resulting in enhanced accuracy, precision, and overall data reliability. For researchers, scientists, and drug development professionals requiring the highest quality quantitative data for cyclohexane, 1,4-Cyclohexane-d10 is the unequivocally justified choice.

Safety & Regulatory Compliance

Proper Disposal of 1,4-Cyclohexane-d10: A Guide for Laboratory Professionals

This document provides comprehensive guidance on the safe and compliant disposal of 1,4-Cyclohexane-d10. As a deuterated analog of cyclohexane, its disposal protocol is governed by the hazardous properties of cyclohexane, primarily its high flammability and toxicity. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling

Before beginning any disposal procedures, it is essential to handle 1,4-Cyclohexane-d10 with appropriate personal protective equipment (PPE) in a well-ventilated area, such as a chemical fume hood.[1][2]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles.[1]

• Hand Protection: Nitrile, neoprene, butyl, or Viton gloves.[1]

• Body Protection: A fully-buttoned laboratory coat.[1]

Quantitative Data Summary

The disposal requirements for 1,4-Cyclohexane-d10 are based on the physicochemical and toxicological properties of cyclohexane.

Property	Value	Citation
Chemical Formula	C₆D₁₀
Physical State	Liquid
Flammability	Highly flammable liquid and vapor
Primary Hazards	Flammable, Aspiration Hazard, Skin Irritant, Central Nervous System Depressant, Aquatic Toxicity
RCRA Waste Code	U056
Disposal Method	Incineration by a licensed hazardous waste contractor
Incompatible Materials	Strong oxidizing agents, nitrates

**Step-by-Step Disposal Protocol

The disposal of 1,4-Cyclohexane-d10 must be managed as hazardous waste in compliance with all local, regional, and national regulations. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.

Experimental Protocol for Waste Collection and Disposal:

• Segregation of Waste:

  • Liquid Waste: Collect all waste 1,4-Cyclohexane-d10 in a dedicated, compatible, and properly sealed container, such as a polyethylene container provided by your institution's Environmental Health & Safety (EHS) department. Do not mix with incompatible waste streams.

  • Solid Waste: Any materials contaminated with 1,4-Cyclohexane-d10, such as absorbent pads, gloves, or filter paper, must be collected in a separate, clearly labeled, and sealed container for solid hazardous waste.

• Container Labeling:

  • Attach a completed hazardous waste tag to the container before adding any waste.

  • The label must clearly state "Hazardous Waste," the full chemical name "1,4-Cyclohexane-d10," and list all components and their estimated percentages if it is a mixed waste.

• Storage of Waste:

  • Store waste containers in a designated and secure satellite accumulation area.

  • Ensure containers are kept tightly closed when not in use.

  • Store away from sources of ignition such as heat, sparks, and open flames, and segregate from incompatible materials like strong oxidizing agents.

• Arranging for Disposal:

  • Once the waste container is full (not exceeding 90% capacity) or is no longer being used, arrange for pickup through your institution's hazardous waste program. This ensures transfer to a licensed waste contractor for proper disposal, typically via high-temperature incineration.

• Empty Container Decontamination:

  • Triple rinse the empty 1,4-Cyclohexane-d10 container with a suitable solvent (e.g., acetone or ethanol).

  • Collect the rinsate as hazardous liquid waste and add it to your solvent waste container.

  • After triple rinsing, deface or remove the original product label. The container can then typically be disposed of in the standard laboratory glassware or solid waste stream.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the area.

• Ventilate: Ensure the area is well-ventilated.

• Contain and Absorb: For small spills, use a non-combustible inert absorbent material such as sand, earth, or vermiculite.

• Collect: Use non-sparking tools to collect the absorbed material and place it into a sealable, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with an appropriate solvent, collecting all cleaning materials as hazardous waste.

Disposal Workflow and Logic Diagrams

The following diagrams illustrate the procedural flow for the proper management and disposal of 1,4-Cyclohexane-d10 waste.

Caption: Experimental workflow for the generation and segregation of 1,4-Cyclohexane-d10 waste streams.

Caption: Decision tree for the proper disposal route of 1,4-Cyclohexane-d10 related waste.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. kishida.co.jp [kishida.co.jp]

Essential Safety and Logistics for Handling 1,4-Cyclohexane-d10

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of specialized chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of 1,4-Cyclohexane-d10, including detailed operational and disposal plans. By adhering to these procedural, step-by-step instructions, you can minimize risks and maintain the integrity of your experiments.

I. Personal Protective Equipment (PPE) and Engineering Controls

When handling 1,4-Cyclohexane-d10, a highly flammable liquid and vapor, a comprehensive approach to safety is critical. The primary hazards include skin irritation, drowsiness or dizziness, and the risk of fatality if swallowed and it enters the airways.[1] The following table summarizes the required personal protective equipment and engineering controls.

Control Type	Equipment/Procedure	Purpose	Regulatory Standard (Example)
Engineering Controls	Chemical Fume Hood	To prevent the accumulation of flammable and harmful vapors.	OSHA 29 CFR 1910.1450
Grounding and Bonding	To prevent static discharge which could ignite vapors.[2][3]	NFPA 77
Explosion-Proof Equipment	To be used for all electrical and ventilating systems where the solvent is handled.[1][3]	NEC/CEC Standards
Personal Protective Equipment (PPE)
Eye and Face Protection	Safety Goggles or Face Shield	To protect against chemical splashes.	ANSI Z87.1
Hand Protection	Chemical-Resistant Gloves (e.g., Nitrile)	To prevent skin contact and irritation. The suitability of a specific glove type should be confirmed with the manufacturer.	ASTM F739
Body Protection	Flame-Retardant Lab Coat	To protect against splashes and fire hazards.	NFPA 2112
Respiratory Protection	NIOSH-Approved Respirator with Organic Vapor Cartridge	Required when ventilation is inadequate or for exposures exceeding limits.	OSHA 29 CFR 1910.134

II. Step-by-Step Handling Protocol

To ensure both safety and the preservation of the compound's isotopic purity, a meticulous handling protocol is necessary. Deuterated solvents are often hygroscopic and can readily absorb moisture from the atmosphere, which can compromise experimental results.

Experimental Workflow for Handling 1,4-Cyclohexane-d10

Caption: This diagram outlines the key steps for the safe handling and disposal of 1,4-Cyclohexane-d10.

Methodology:

• Preparation:

  • Don PPE: Before handling, put on all required personal protective equipment as detailed in the table above.

  • Work in a Fume Hood: All operations should be conducted within a certified chemical fume hood to minimize inhalation exposure.

  • Grounding: Ensure all containers are properly grounded and bonded during transfer to prevent static electricity buildup, which can ignite the flammable vapors.

  • Dry Glassware: Use glassware that has been oven-dried to prevent contamination of the deuterated solvent with water.

• Handling and Storage:

  • Inert Atmosphere: When possible, handle the solvent under a dry, inert atmosphere such as nitrogen or argon to prevent moisture absorption.

  • Sealing: Keep the container tightly closed when not in use to prevent both contamination and the release of flammable vapors.

  • Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

III. Disposal Plan

Proper disposal of 1,4-Cyclohexane-d10 and any contaminated materials is crucial to prevent environmental harm and ensure regulatory compliance.

Disposal Workflow

Caption: This diagram illustrates the procedural steps for the proper disposal of waste containing 1,4-Cyclohexane-d10.

Methodology:

• Waste Segregation: Do not mix 1,4-Cyclohexane-d10 waste with other solvent waste streams unless explicitly permitted by your institution's hazardous waste management plan. Keep deuterated solvent waste separate to potentially allow for recycling or specialized disposal.

• Containerization:

  • Collect all liquid waste containing 1,4-Cyclohexane-d10 in a clearly labeled, leak-proof container.

  • Contaminated materials such as gloves, absorbent pads, and glassware should be collected in a separate, labeled container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("1,4-Cyclohexane-d10"), and the associated hazards (e.g., "Flammable," "Irritant").

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company. Do not dispose of this chemical down the drain.

By implementing these safety protocols and handling procedures, you can ensure a secure laboratory environment and the integrity of your research when working with 1,4-Cyclohexane-d10.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Safe Handling and Storage Guidelines for Cyclohexane | Aure Chemical [aurechem.com]
• 3. cpchem.com [cpchem.com]